Fluprostenol serinol amide

Core Science & Biosynthesis

Fluprostenol serinol amide synthesis pathway

An In-depth Technical Guide on the Synthesis of Fluprostenol Serinol Amide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The synthesis of Fluprostenol serinol amide is not widely documented in peer-reviewed literature. The following guide presents a plausible and detailed synthetic pathway based on established methodologies for prostaglandin (B15479496) synthesis and standard organic chemistry transformations. The experimental protocols are illustrative and may require optimization.

Introduction

Fluprostenol is a potent synthetic analog of prostaglandin F2α (PGF2α) and is used in veterinary medicine. Its derivatives have been explored for various therapeutic applications. Fluprostenol serinol amide is a stable analog of PGF2α 2-glyceryl ester.[1] While its specific biological activity is not yet determined, the synthesis of such amide derivatives is of interest in drug discovery for creating compounds with potentially altered solubility, metabolic stability, and receptor binding profiles.[1][2] This guide outlines a comprehensive, albeit proposed, synthetic pathway for Fluprostenol serinol amide, starting from a key intermediate in prostaglandin synthesis.

Proposed Overall Synthesis Pathway

The synthesis of Fluprostenol serinol amide can be envisioned as a multi-step process commencing from the well-known Corey lactone, a common precursor for many prostaglandins (B1171923). The pathway involves the elaboration of the two side chains of the prostaglandin scaffold, followed by the crucial amide coupling with a protected form of serinol, and concluding with the removal of all protecting groups.

Caption: Proposed overall synthesis pathway for Fluprostenol serinol amide from Corey lactone.

Quantitative Data Summary

The following table summarizes the expected, representative quantitative data for the key steps in the proposed synthesis of Fluprostenol serinol amide. These values are based on typical yields for analogous reactions reported in the literature.[3][4][5]

Step	Reactants	Product	Typical Yield (%)	Purity (%)
1. Synthesis of Fluprostenol	Corey Lactone derivative, appropriate phosphonate (B1237965) and ylide reagents	Fluprostenol	30-40 (overall)	>95 (after chromatography)
2. Protection of Fluprostenol	Fluprostenol, TBDMSCl, Imidazole (B134444)	Tri-TBDMS-Fluprostenol	>90	>98
3. Protection of Serinol	Serinol, TBDMSCl, Imidazole	Tri-TBDMS-Serinol	>95	>98
4. Amide Coupling	Tri-TBDMS-Fluprostenol, Tri-TBDMS-Serinol, HATU, DIPEA	Protected Fluprostenol Serinol Amide	70-85	>95 (after chromatography)
5. Deprotection	Protected Fluprostenol Serinol Amide, TBAF	Fluprostenol Serinol Amide	85-95	>98 (after HPLC)

Detailed Experimental Protocols

Step 1: Synthesis of Fluprostenol

The synthesis of Fluprostenol can be achieved through various established routes, often starting from the Corey lactone.[3][4][6][7] A general chemoenzymatic approach involves the following key transformations:

• Biocatalytic oxidation: A Baeyer-Villiger monooxygenase (BVMO) can be used for the stereoselective oxidation of a bicyclic ketone to form a key lactone intermediate.[3]

• Side-chain installations: The two side chains are installed sequentially. The ω-side chain is typically introduced via a Horner-Wadsworth-Emmons reaction, followed by a stereoselective reduction of the resulting enone. The α-side chain is then added via a Wittig reaction after reduction of the lactone to a lactol.[6]

Due to the complexity and length of the full synthesis of Fluprostenol, a detailed protocol is beyond the scope of this guide. Researchers should refer to the primary literature for specific experimental conditions.[3][4]

Step 2 & 3: Protection of Fluprostenol and Serinol

To prevent unwanted side reactions during the amide coupling, the hydroxyl groups of both Fluprostenol and serinol must be protected. Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) group, are suitable for this purpose due to their stability and ease of removal.[8][9]

Protocol for Protection:

• Dissolve Fluprostenol (1 equivalent) in anhydrous N,N-dimethylformamide (DMF).

• Add imidazole (3.5 equivalents) to the solution and stir until dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Add tert-butyldimethylsilyl chloride (TBDMSCl) (3.3 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract with ethyl acetate (B1210297).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the resulting tri-TBDMS-protected Fluprostenol by flash column chromatography on silica (B1680970) gel.

• A similar procedure is followed for the protection of serinol, using 3.3 equivalents of TBDMSCl and 3.5 equivalents of imidazole per equivalent of serinol.

Step 4: Amide Coupling

The amide bond formation is the key step in connecting the Fluprostenol backbone to the serinol moiety. A variety of modern coupling reagents can be employed for this transformation. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient reagent for amide bond formation, known for its fast reaction times and high yields.[10]

Caption: Amide coupling of protected Fluprostenol and protected serinol.

Protocol for Amide Coupling:

• Dissolve the tri-TBDMS-protected Fluprostenol (1 equivalent) in anhydrous DMF.

• Add HATU (1.1 equivalents) and N,N-diisopropylethylamine (DIPEA) (3 equivalents) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add a solution of tri-TBDMS-protected serinol (1.2 equivalents) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-8 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the protected Fluprostenol serinol amide.

Step 5: Deprotection

The final step is the removal of the TBDMS protecting groups to yield the final product. Tetrabutylammonium fluoride (B91410) (TBAF) is the standard reagent for this transformation.

Protocol for Deprotection:

• Dissolve the protected Fluprostenol serinol amide (1 equivalent) in tetrahydrofuran (B95107) (THF).

• Add a 1M solution of TBAF in THF (4 equivalents) to the reaction mixture at room temperature.

• Stir the reaction for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by preparative reverse-phase HPLC to yield the final Fluprostenol serinol amide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Signaling Pathways

As of the current literature, the biological activity and, consequently, the signaling pathways associated with Fluprostenol serinol amide have not been determined.[11][12] Fluprostenol itself is a potent agonist of the prostaglandin F receptor (FP receptor), a G-protein coupled receptor.[9] It is plausible that Fluprostenol serinol amide may also interact with the FP receptor or other prostanoid receptors, but this would need to be confirmed through biological assays. Without experimental data, a diagram of the signaling pathway would be purely speculative and is therefore not provided.

Conclusion

This technical guide provides a detailed and plausible synthetic route for Fluprostenol serinol amide, aimed at professionals in drug development and chemical research. By leveraging established methods for prostaglandin synthesis and robust amide coupling reactions, this guide offers a solid foundation for the laboratory preparation of this compound. Further research into the biological activity of Fluprostenol serinol amide is warranted to explore its potential therapeutic applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Preparative HPLC purification of prostaglandin endoperoxides and isolation of novel cyclooxygenase-derived arachidonic acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymatic preparation and purification of prostaglandin E2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. US8901319B2 - Process for the preparation of F-series prostaglandins - Google Patents [patents.google.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. US4503252A - Process for the preparation of serinol and of serinol derivatives, and products obtained therefrom - Google Patents [patents.google.com]
• 12. DE3060177D1 - Process for the preparation of serinol and serinol derivatives - Google Patents [patents.google.com]

An In-depth Technical Guide on the Chemical Properties and Biological Profile of Fluprostenol Serinol Amide

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Fluprostenol serinol amide (Flu-SA), a stable analog of the prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester. While the biological activity of Fluprostenol serinol amide is not yet fully determined, this guide furnishes detailed information on its chemical and physical properties based on available data.[1][2] Furthermore, by examining the well-established pharmacology of its parent compound, fluprostenol, and other PGF2α analogs, this paper outlines the presumed mechanism of action, potential signaling pathways, and a prospective experimental workflow for its comprehensive characterization. This guide is intended to serve as a foundational resource for researchers investigating the therapeutic potential of this novel compound.

Core Chemical and Physical Properties

Fluprostenol serinol amide is a synthetic derivative of fluprostenol, characterized by the amidation of the carboxylic acid with serinol. This modification is designed to enhance the stability of the compound.[1] The fundamental physicochemical properties of Fluprostenol serinol amide are summarized below.

Property	Value	Reference
Formal Name	N-[(2-hydroxy-1-hydroxymethyl)ethyl]-9α,11α,15R-trihydroxy-16-(3-trifluoromethyl)phenoxy)-17,18,19,20-tetranor-prosta-5Z,13E-dien-1-amide	[1]
Synonym	Flu-SA	[1]
CAS Number	1176658-85-7	[1]
Molecular Formula	C₂₆H₃₆F₃NO₇	[1][3]
Molecular Weight	531.6 g/mol	[1][3]
Appearance	A solution in ethanol	[1]
Purity	≥98%	[2]
UV max	222, 277 nm	[1]
Solubility (mg/ml)	DMF: 30, DMSO: 20, Ethanol: 30, PBS (pH 7.2): 10	[1]
Storage Conditions	-20°C	[1]
Stability	≥ 2 years	[1]
SMILES	O--INVALID-LINK--C(CO)CO)=O)--INVALID-LINK--C[C@H]1O">C@HCOC2=CC=CC(C(F)(F)F)=C2	[1]
InChIKey	ORCZFZVTIVYUMI-CTZICMAHSA-N	[1]

Presumed Mechanism of Action and Signaling Pathway

As a derivative of fluprostenol, a potent prostaglandin F2α analog, Fluprostenol serinol amide is presumed to act as an agonist at the Prostaglandin F (FP) receptor.[4][5] The FP receptor is a G-protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, including smooth muscle contraction and inflammation.[6]

Upon agonist binding, the FP receptor is expected to activate a canonical Gq/11 signaling cascade.[6][7] This pathway involves the activation of Phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[6] IP₃ triggers the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC), culminating in a cellular response.[8] Additionally, studies on PGF2α have shown it can transactivate the Epidermal Growth Factor Receptor (EGFR), subsequently engaging the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[7]

Caption: Presumed signaling pathway of Fluprostenol serinol amide via the FP receptor.

Proposed Experimental Workflow for Biological Characterization

Given that the biological activity of Fluprostenol serinol amide has not been formally reported, a systematic evaluation is required.[1] A standard workflow for characterizing a novel compound of this class would involve a multi-tiered approach, from initial in vitro screening to more complex cellular and functional assays.

Caption: A proposed experimental workflow for characterizing Fluprostenol serinol amide.

Detailed Experimental Protocols

The following are generalized protocols that could be adapted for the specific investigation of Fluprostenol serinol amide.

Radioligand Binding Assay (Competitive)

• Objective: To determine the binding affinity (Ki) of Fluprostenol serinol amide for the human FP receptor.

• Methodology:

  • Membrane Preparation: Cell membranes expressing the recombinant human FP receptor are prepared from a suitable cell line (e.g., HEK293).

  • Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a radiolabeled FP receptor antagonist (e.g., ³H-PGF2α), and varying concentrations of unlabeled Fluprostenol serinol amide.

  • Incubation: Incubate the mixture at room temperature for a defined period (e.g., 90 minutes) to reach equilibrium.

  • Separation: Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand.

  • Detection: Wash the filters with ice-cold buffer, and quantify the bound radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Calculate the IC₅₀ (concentration of competitor that inhibits 50% of specific binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

• Objective: To measure the functional potency (EC₅₀) of Fluprostenol serinol amide in activating the FP receptor-mediated calcium signaling pathway.

• Methodology:

  • Cell Culture: Culture a cell line endogenously or recombinantly expressing the FP receptor (e.g., A7r5, HEK293-FP) in a 96-well plate.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

  • Compound Addition: Prepare serial dilutions of Fluprostenol serinol amide. Utilize a fluorescence imaging plate reader (e.g., FLIPR) to add the compound dilutions to the cell plate.

  • Fluorescence Measurement: Monitor the change in fluorescence intensity over time. The binding of the agonist to the receptor should elicit a transient increase in intracellular calcium, leading to an increase in fluorescence.

  • Data Analysis: Determine the peak fluorescence response for each concentration. Plot the response against the log concentration of Fluprostenol serinol amide and fit the data to a sigmoidal dose-response curve to determine the EC₅₀.

Trabecular Meshwork (TM) Contraction Assay

• Objective: To assess the effect of Fluprostenol serinol amide on smooth muscle contractility, a key function related to the therapeutic use of FP receptor agonists in glaucoma.[9]

• Methodology:

  • Tissue Preparation: Isolate bovine or human trabecular meshwork strips and mount them in an organ bath system containing Krebs-Ringer solution, maintained at 37°C and aerated with 95% O₂/5% CO₂.[9]

  • Equilibration: Allow the tissue to equilibrate under a baseline tension.

  • Contraction Induction: Induce a stable contraction using an agent like endothelin-1 (B181129) (ET-1).[9]

  • Compound Application: Once a stable contraction is achieved, add cumulative concentrations of Fluprostenol serinol amide to the bath. FP receptor agonists are expected to relax the pre-contracted tissue.

  • Data Recording: Record the isometric tension throughout the experiment.

  • Data Analysis: Express the relaxation as a percentage of the maximal contraction induced by ET-1. Plot the percentage of relaxation against the log concentration of Fluprostenol serinol amide to determine its potency and efficacy.[9]

Conclusion

Fluprostenol serinol amide represents a chemically stable analog in the prostaglandin F2α class. While its biological activities remain to be elucidated, its structural similarity to potent FP receptor agonists provides a strong rationale for its investigation. The presumed mechanism of action via the Gq/PLC signaling pathway offers clear targets for in vitro and cellular characterization. The experimental workflows and protocols detailed in this guide provide a robust framework for future research aimed at unlocking the potential of this compound for therapeutic applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. scbt.com [scbt.com]
• 4. Fluprostenol | C23H29F3O6 | CID 5311100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 7. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]

An In-depth Technical Guide on the Core Mechanism of Action of Fluprostenol and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fluprostenol (B1673476) is a potent and selective synthetic analog of prostaglandin (B15479496) F2α (PGF2α) that acts as a high-affinity agonist for the prostaglandin F receptor (FP receptor), a G-protein coupled receptor (GPCR).[1][2] Its mechanism of action is centered on the activation of the FP receptor, which primarily couples to the Gqα subunit of heterotrimeric G-proteins. This initiates a canonical signaling cascade involving phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). Subsequent mobilization of intracellular calcium and activation of protein kinase C (PKC) mediate the diverse physiological effects of fluprostenol. This guide will provide a detailed overview of this mechanism, supported by quantitative data, experimental methodologies, and visual diagrams of the key signaling pathways. While the biological activity of a specific derivative, fluprostenol serinol amide, has not been formally determined, its structural similarity to fluprostenol suggests a comparable mechanism of action centered on the FP receptor.[3][4][5]

Fluprostenol and the Prostaglandin F Receptor (FP Receptor)

Fluprostenol is a metabolically stable analog of PGF2α.[2][6] Its primary molecular target is the FP receptor, a member of the prostanoid receptor family of GPCRs.[7][8] The activation of the FP receptor by agonists like fluprostenol is responsible for a range of physiological responses, including luteolysis, reduction of intraocular pressure, and smooth muscle contraction.[1][9] The isopropyl ester of fluprostenol, known as travoprost (B1681362), is a prodrug used in ophthalmic solutions to treat glaucoma.[1]

Binding Affinity and Selectivity of Fluprostenol

Fluprostenol, also referred to as travoprost acid, demonstrates high affinity and selectivity for the FP receptor over other prostanoid receptors.[10] This selectivity is crucial for its therapeutic efficacy and minimizing off-target effects.

Compound	Receptor	Binding Affinity (Ki, nM)	Receptor	Binding Affinity (Ki, nM)
Travoprost acid	FP	35 ± 5	EP4	41,000
DP	52,000	IP	> 90,000
EP1	9,540	TP	121,000
EP3	3,501
Latanoprost acid	FP	98	EP1	-
Bimatoprost acid	FP	83	EP1	95
EP3	387

Table 1: Comparative binding affinities of various prostaglandin analogs to prostanoid receptors. Data sourced from Sharif et al. (2003).[10]

Functional Potency of Fluprostenol

The agonist activity of fluprostenol at the FP receptor has been quantified through various functional assays, most notably by measuring the mobilization of intracellular calcium or phosphoinositide turnover.

Compound	Assay	Cell Type	Functional Potency (EC50, nM)
(+)-Fluprostenol	Calcium Mobilization	Cloned human ocular FP receptors	17.5
Rat A7r5 cells	19.1
Mouse 3T3 cells	37.3
Travoprost acid	Phosphoinositide Turnover	Human ciliary muscle	1.4
Human trabecular meshwork	3.6
Mouse fibroblasts	2.6
Rat aortic smooth muscle	2.6

Table 2: Functional potency of fluprostenol in various cell-based assays. Data sourced from Kelly et al. (2003) and Sharif et al. (2003).[10]

Core Signaling Pathway of the FP Receptor

The primary mechanism of action for fluprostenol is the activation of the FP receptor and the subsequent Gq-mediated signaling cascade. This can be broken down into a series of well-defined steps.

• Ligand Binding: Fluprostenol binds to the extracellular domain of the FP receptor, inducing a conformational change.

• G-Protein Activation: The activated receptor acts as a guanine (B1146940) nucleotide exchange factor (GEF), promoting the exchange of GDP for GTP on the α-subunit of the associated Gq protein.

• PLC Activation: The GTP-bound Gqα subunit dissociates and activates phospholipase C-β (PLCβ).

• Second Messenger Generation: PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored Ca2+ into the cytosol.

• PKC Activation: The increase in intracellular Ca2+ and the presence of DAG at the membrane synergistically activate protein kinase C (PKC).

• Downstream Cellular Responses: Activated PKC phosphorylates a multitude of target proteins, leading to various cellular responses such as smooth muscle contraction, gene expression changes, and cell proliferation.

Visualization of the Canonical FP Receptor Signaling Pathway

Caption: Canonical Gq-PLC signaling pathway activated by fluprostenol via the FP receptor.

Non-Canonical Signaling Pathways

Recent studies have indicated that FP receptor activation can also lead to the transactivation of the epidermal growth factor receptor (EGFR) and subsequent activation of the mitogen-activated protein kinase (MAPK) signaling pathway.[11] This non-canonical pathway may contribute to the proliferative effects observed in some cell types.

Caption: Non-canonical FP receptor signaling via EGFR transactivation and the MAPK cascade.

Experimental Protocols

The characterization of fluprostenol's mechanism of action relies on standardized in vitro pharmacological assays. Below are outlines of the key experimental protocols.

Radioligand Binding Assay

This protocol is used to determine the binding affinity (Ki) of fluprostenol for the FP receptor.

• Preparation of Membranes: Membranes are prepared from cells or tissues endogenously or recombinantly expressing the FP receptor.

• Incubation: A constant concentration of a radiolabeled ligand (e.g., [3H]-PGF2α) is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled competitor compound (fluprostenol).

• Separation: The reaction is incubated to equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The data are fitted to a one-site competition model using non-linear regression analysis to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

References

• 1. Fluprostenol | C23H29F3O6 | CID 5311100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biocompare.com [biocompare.com]
• 5. anjiechem.com [anjiechem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 8. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core and Ancillary Biological Functions of Prostaglandin F2α Analogs: A Focus on Bimatoprost as a Surrogate for Fluprostenol Serinol Amide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct research on the biological functions of Fluprostenol serinol amide is limited in publicly available scientific literature. Its biological activity is largely undetermined. This guide will, therefore, focus on the well-characterized biological functions of Bimatoprost (B1667075), a closely related prostaglandin (B15479496) F2α (PGF2α) analog. Bimatoprost serves as an effective surrogate for understanding the potential activities of this class of molecules.

Introduction: The Prostaglandin F2α Analog Family

Prostaglandin F2α (PGF2α) analogs are a class of synthetic molecules that mimic the action of endogenous prostaglandins. They are potent signaling lipids involved in a myriad of physiological and pathological processes. Bimatoprost is a synthetic prostamide analog of PGF2α, primarily utilized in ophthalmology for the reduction of intraocular pressure (IOP) and for the cosmetic enhancement of eyelashes. This guide delves into the established and potential ancillary biological functions of Bimatoprost, providing a framework for understanding related compounds like Fluprostenol serinol amide.

Core Biological Function: Intraocular Pressure Reduction

The primary and most well-documented biological function of Bimatoprost is the reduction of intraocular pressure, a critical factor in the management of open-angle glaucoma and ocular hypertension.

Mechanism of Action

Bimatoprost lowers IOP by increasing the outflow of aqueous humor from the eye. It achieves this through a dual mechanism, enhancing outflow through both the trabecular meshwork and the uveoscleral pathway. The primary pathway of action is the uveoscleral outflow, which is considered pressure-independent.

Signaling Pathway

The IOP-lowering effect is mediated primarily through the activation of the prostaglandin F receptor (FP receptor), a G-protein coupled receptor (GPCR). While Bimatoprost is a prostamide, it and its free acid form act as agonists at the FP receptor. Activation of the FP receptor, which is coupled to the Gq protein, initiates a downstream signaling cascade. This involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). This cascade ultimately leads to the remodeling of the extracellular matrix in the ciliary muscle and trabecular meshwork, reducing hydraulic resistance and enhancing aqueous humor outflow.

Figure 1: Signaling pathway for Bimatoprost-induced intraocular pressure reduction.

Quantitative Data

The efficacy of Bimatoprost in reducing IOP has been extensively documented in numerous clinical trials.

Study Reference	Drug/Concentration	Baseline IOP (mmHg)	Mean IOP Reduction	Percentage Reduction	Study Duration	Patient Population
Parrish et al. (2006)[1]	Bimatoprost 0.03%	~22.1 - 22.5	5.3 - 7.1 mmHg	22.5% - 27.9%	6 Months	Glaucoma or Ocular Hypertension
Whitcup et al. (2003)[2]	Bimatoprost 0.03%	Not Specified	1.5 - 2.2 mmHg greater than Latanoprost	Not Specified	6 Months	Ocular Hypertension or Glaucoma
Triton Phase 3b Trial (2025)[3]	Bimatoprost Implant 10 µg	25.6	7.5 mmHg (at 24 weeks)	~29%	12 Months	Open-Angle Glaucoma or Ocular Hypertension
Phase 3 Comparison with SLT (2025)[4]	Bimatoprost Implant 10 µg	~25.2	6.8 - 6.9 mmHg	~27% - 27.4%	24 weeks	Open-Angle Glaucoma or Ocular Hypertension

Experimental Protocols

This protocol provides a general framework for quantifying changes in uveoscleral outflow.

• Animal Preparation: New Zealand White rabbits are anesthetized. The eyes are cannulated with a needle connected to a fluid reservoir to maintain a constant intraocular pressure.

• Tracer Infusion: A fluorescent tracer (e.g., FITC-dextran) is infused into the anterior chamber at a constant rate for a defined period.

• Tissue Dissection: After the infusion period, the animal is euthanized, and the eyes are enucleated. The anterior segment tissues, including the iris, ciliary body, choroid, and sclera, are carefully dissected.

• Tracer Quantification: The amount of tracer in each dissected tissue is quantified using a fluorophotometer.

• Calculation: Uveoscleral outflow is calculated based on the concentration of the tracer in the infused solution and the amount of tracer recovered in the uveoscleral tissues.

• Drug Application: To test the effect of a prostaglandin analog, the drug is administered topically prior to the tracer infusion, and the results are compared to a vehicle-treated control group.

Ancillary Biological Function: Hair Growth (Trichosis)

A well-documented "side effect" of Bimatoprost that has been repurposed for cosmetic applications is the stimulation of hair growth, particularly eyelashes (trichosis) and potentially scalp hair.

Mechanism of Action

Bimatoprost is believed to stimulate hair growth by prolonging the anagen (growth) phase of the hair follicle cycle and increasing the number of hairs in this phase. It also appears to increase the size of the dermal papilla and hair bulb, leading to thicker and longer hair shafts.

Signaling Pathway

The precise signaling pathway for Bimatoprost-induced hair growth is still under investigation but is thought to involve the activation of prostaglandin receptors on dermal papilla cells within the hair follicle. This activation likely triggers intracellular signaling cascades that lead to the expression of growth factors and other signaling molecules that promote the proliferation and activity of keratinocytes and melanocytes in the hair follicle.

Figure 2: Postulated signaling pathway for Bimatoprost-induced hair growth.

Quantitative Data

Clinical studies have quantified the effects of Bimatoprost on eyelash growth.

Study Reference	Drug/Concentration	Baseline Eyelash Length (mm)	Mean Increase in Eyelash Length (mm)	Percentage Increase	Study Duration	Patient Population
Smith et al. (2012)[5]	Bimatoprost 0.03%	Not Specified	1.4 mm	25%	16 Weeks	Eyelash Hypotrichosis
Wester et al. (2010)[6]	Bimatoprost in gel suspension	6.6 mm	2.0 mm	~30%	6 Weeks	Healthy Subjects
Southampton General Hospital Trial (2014)[7]	Bimatoprost	Not Specified	Up to 2.0 mm	Not Specified	1 Year	Healthy Subjects & Chemotherapy Patients

Experimental Protocols

• Follicle Isolation: Human scalp hair follicles are isolated from skin samples obtained from cosmetic surgery.

• Culture: Individual follicles are cultured in supplemented Williams E medium.

• Treatment: Bimatoprost or a vehicle control is added to the culture medium at various concentrations.

• Measurement: Hair shaft elongation is measured daily using a calibrated imaging system.

• Analysis: The growth rate and duration of the anagen phase are compared between treated and control follicles.

Potential Ancillary Biological Function: Modulation of Adipogenesis

Emerging evidence suggests that PGF2α analogs can influence the differentiation of adipocytes (fat cells). This may explain the clinical observation of periorbital fat atrophy (deepening of the upper eyelid sulcus) in some patients using these medications.

Mechanism of Action

PGF2α analogs, including Bimatoprost, have been shown to inhibit the differentiation of preadipocytes into mature adipocytes.[8][9][10][11] This anti-adipogenic effect appears to be mediated through the FP receptor.

Signaling Pathway

Activation of the FP receptor on preadipocytes by PGF2α analogs can trigger the mitogen-activated protein kinase (MAPK) signaling pathway.[12] This can lead to the inhibitory phosphorylation of peroxisome proliferator-activated receptor-gamma (PPARγ), a master regulator of adipogenesis. By inhibiting PPARγ, the entire program of gene expression required for fat cell differentiation is suppressed.

Figure 3: Signaling pathway for the inhibition of adipogenesis by PGF2α analogs.

Quantitative Data

In vitro studies have demonstrated the anti-adipogenic effects of various PGF2α analogs.

Study Reference	Drug	Cell Line	Effect	Quantitative Finding
Choi et al. (2014)[8]	Latanoprost & Travoprost (B1681362)	3T3-L1	Inhibition of late differentiation	Dose-dependent decrease in G3PDH activity (Travoprost > Latanoprost)
Choi et al. (2012)[9]	Latanoprost, Travoprost, Bimatoprost, Tafluprost (B1681877)	Human orbital preadipocytes	Inhibition of adipogenesis	Bimatoprost showed the most significant reduction in adipogenesis
Inoue et al. (2011)[10]	Various PGF2α analogs	3T3-L1	Inhibition of adipogenesis	Bimatoprost acid significantly inhibited adipogenesis

Experimental Protocols

• Cell Culture: 3T3-L1 preadipocytes are cultured to confluence in a standard growth medium.

• Induction of Differentiation: Two days post-confluence, the medium is replaced with a differentiation medium containing a cocktail of isobutylmethylxanthine (IBMX), dexamethasone, and insulin. The PGF2α analog or vehicle control is added at this stage.

• Maturation: After 2-3 days, the medium is switched to a maturation medium containing insulin, which is replenished every 2-3 days for a total of 8-10 days.

• Staining:

  • Cells are washed with phosphate-buffered saline (PBS) and fixed with 10% formalin for at least one hour.

  • The fixed cells are washed with water and then with 60% isopropanol.

  • A working solution of Oil Red O stain is added to the cells and incubated for 10-15 minutes.

  • The stain is removed, and the cells are washed repeatedly with water.

• Quantification: The stained lipid droplets can be visualized by microscopy. For quantitative analysis, the stain is eluted with 100% isopropanol, and the absorbance is measured at approximately 510 nm.[13][14][15][16]

Potential Ancillary Biological Function: Skin Pigmentation

Another observed side effect of topical PGF2α analog administration is hyperpigmentation of the periocular skin and iris. This has led to investigations into their potential use for treating hypopigmentation disorders.

Mechanism of Action

PGF2α analogs are thought to increase skin and iris pigmentation by stimulating melanogenesis in melanocytes.[17][18] This involves an increase in the production of melanin (B1238610), the pigment responsible for skin, hair, and eye color. Evidence suggests this is due to the stimulation of tyrosinase, the rate-limiting enzyme in melanin synthesis, rather than an increase in the number of melanocytes.[17]

Signaling Pathway

The binding of PGF2α analogs to FP receptors on melanocytes is believed to activate signaling pathways that lead to increased transcription and activity of tyrosinase. The specific downstream effectors are still being fully elucidated but likely involve pathways that regulate the microphthalmia-associated transcription factor (MITF), a master regulator of melanocyte function and melanogenesis.

Figure 4: Postulated signaling pathway for PGF2α analog-induced melanogenesis.

Experimental Protocols

• Cell Culture: B16 melanoma cells or primary human melanocytes are cultured in appropriate media.

• Treatment: Cells are treated with various concentrations of the PGF2α analog or a vehicle control for a defined period (e.g., 72 hours).

• Melanin Content Measurement:

  • Cells are harvested, washed with PBS, and lysed with a sodium hydroxide (B78521) solution.

  • The absorbance of the lysate is measured at 475 nm to quantify the melanin content.

• Tyrosinase Activity Assay:

  • A cell lysate is prepared, and the protein concentration is determined.

  • The lysate is incubated with L-DOPA, a substrate for tyrosinase.

  • The formation of dopachrome (B613829) is measured by reading the absorbance at 475 nm over time.

• Gene Expression Analysis: Real-time RT-PCR can be used to quantify the mRNA levels of key melanogenesis-related genes, such as TYR, TRP-1, TRP-2, and MITF.

Conclusion and Future Directions

While the biological functions of Fluprostenol serinol amide remain to be discovered, the extensive research on its close analog, Bimatoprost, provides a robust foundation for predicting its potential activities. The primary function of this class of molecules is the reduction of intraocular pressure via FP receptor-mediated enhancement of aqueous humor outflow. However, significant ancillary functions, including the stimulation of hair growth, inhibition of adipogenesis, and modulation of skin pigmentation, highlight the pleiotropic effects of PGF2α analogs.

Future research should focus on characterizing the specific receptor binding profile and downstream signaling of Fluprostenol serinol amide to determine if its activity profile diverges from that of Bimatoprost. Investigating its effects on the less-explored pathways, such as adipogenesis and melanogenesis, could uncover novel therapeutic applications beyond ophthalmology. The detailed protocols and pathways outlined in this guide provide a comprehensive starting point for such investigations.

References

• 1. Intraocular pressure‐lowering efficacy of bimatoprost 0.03% and travoprost 0.004% in patients with glaucoma or ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Safety and Longevity of Intraocular Pressure Control After Bimatoprost Implant Administration: Interim Analysis of a Phase 3b Clinical Trial (TRITON) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase 3, Randomized, Comparison Study of Intracameral Bimatoprost Implant 10 µg and Selective Laser Trabeculoplasty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bimatoprost in the treatment of eyelash hypotrichosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eyelash Growth from Application of Bimatoprost in Gel Suspension to the Base of the Eyelashes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Southampton trial finds drug makes eyelashes grow and become more prominent - and could spell the end for extensions | Daily Echo [dailyecho.co.uk]
• 8. Topical Prostaglandin Analogue Drugs Inhibit Adipocyte Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro study of antiadipogenic profile of latanoprost, travoprost, bimatoprost, and tafluprost in human orbital preadiopocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. Anandamide-derived Prostamide F2α Negatively Regulates Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative assessment of adipocyte differentiation in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oil Red-O Staining of Adipocytes [macdougald.lab.medicine.umich.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Latanoprost and pigmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Fluprostenol Serinol Amide in Proteomics Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the potential applications of Fluprostenol (B1673476) serinol amide (Flu-SA) in the field of proteomics. Fluprostenol serinol amide is a stable synthetic analog of Prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester. While specific proteomics studies employing this compound are not yet prevalent in published literature, its structural similarity to bioactive prostaglandins (B1171923) suggests its utility as a chemical probe for investigating cellular signaling pathways and identifying protein targets. This document outlines the core principles, hypothetical experimental workflows, and potential signaling pathways relevant to the study of Flu-SA, providing a foundational resource for researchers seeking to utilize this compound in their work.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide (Flu-SA) is a synthetic compound designed for greater stability compared to its endogenous analog, PGF2α 2-glycerol ester.[1][2] Prostaglandins are a class of lipid signaling molecules involved in a wide array of physiological processes, and their receptors are significant targets for drug development. The parent compound, fluprostenol, is a potent agonist for the Prostaglandin F2α (FP) receptor.[3][4] Although the biological activity of Flu-SA itself has not been extensively characterized, its structural analogy to fluprostenol suggests it may interact with the FP receptor and its associated signaling pathways.[5][6]

The primary application of Flu-SA in a research context is anticipated to be within the domain of chemical proteomics.[7][8][9] Chemical proteomics utilizes small molecule probes to study protein function, identify protein targets, and elucidate the mechanisms of action of bioactive compounds within a complex biological system.[10][11]

Physicochemical Properties of Fluprostenol Serinol Amide

A summary of the known physicochemical properties of Fluprostenol serinol amide is presented in Table 1. This information is critical for designing experiments, including the preparation of stock solutions and determining appropriate conditions for cellular assays.

Property	Value	Reference
CAS Number	1176658-85-7	[1]
Molecular Formula	C₂₆H₃₆F₃NO₇	[2]
Molecular Weight	531.6 g/mol	[2]
Purity	≥98%	[6]
Solubility	DMF: 30 mg/mLDMSO: 20 mg/mLEthanol: 30 mg/mLPBS (pH 7.2): 10 mg/mL	[2]
Form	A solution in ethanol	[2]
Storage Temperature	-20°C	[12]

Table 1: Physicochemical Properties of Fluprostenol Serinol Amide

Potential Signaling Pathway: Prostaglandin F2α Receptor Pathway

Given that fluprostenol is a known agonist of the Prostaglandin F2α (FP) receptor, it is plausible that Fluprostenol serinol amide interacts with the same signaling cascade. The FP receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq proteins.[13] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[14] This can lead to the downstream activation of other signaling pathways, such as the mitogen-activated protein kinase (MAPK) cascade, ultimately influencing cellular processes like proliferation.[13]

Plausible signaling pathway for Fluprostenol serinol amide via the FP receptor.

Experimental Protocols for Proteomic Analysis

To investigate the protein targets and cellular effects of Fluprostenol serinol amide, several chemical proteomics strategies can be employed. The following sections detail generalized workflows for two common approaches: Activity-Based Protein Profiling (ABPP) and Affinity Purification-Mass Spectrometry (AP-MS).

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful technique for identifying the active state of enzymes in a complex proteome.[15][16] This method would require the synthesis of a modified Flu-SA probe containing a reactive group to covalently bind to its target and a reporter tag (e.g., biotin (B1667282) or a fluorophore) for detection and enrichment.

Experimental Workflow:

• Probe Synthesis: Synthesize an activity-based probe (ABP) derivative of Fluprostenol serinol amide. This involves incorporating a reactive "warhead" that can form a covalent bond with the active site of a target protein and a reporter tag.

• Proteome Labeling:

  • In vitro: Incubate the ABP with a cell lysate or tissue homogenate.

  • In situ: Treat living cells with a cell-permeable version of the ABP.

• Reporter Tag Conjugation (for click chemistry probes): If using a probe with a bioorthogonal handle (e.g., an alkyne), perform a click reaction to attach a reporter tag (e.g., biotin-azide).

• Protein Enrichment: For biotin-tagged probes, use streptavidin beads to enrich the labeled proteins.

• Protein Digestion: Elute the enriched proteins and digest them into peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

• Data Analysis: Compare the identified proteins from the ABP-treated sample with a control sample (e.g., treated with a vehicle or a competitor) to identify specific targets.

Generalized workflow for Activity-Based Protein Profiling (ABPP).

Affinity Purification-Mass Spectrometry (AP-MS)

AP-MS is used to identify proteins that interact with a small molecule of interest.[17][18] This approach requires immobilizing Flu-SA onto a solid support (e.g., beads) to "fish" for interacting proteins from a cell lysate.

Experimental Workflow:

• Probe Immobilization: Covalently attach Fluprostenol serinol amide to an affinity matrix, such as agarose (B213101) or magnetic beads.

• Cell Lysis: Prepare a cell lysate under non-denaturing conditions to preserve protein-protein interactions.

• Affinity Purification: Incubate the immobilized Flu-SA probe with the cell lysate to allow for the binding of target proteins.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Sample Preparation for MS: Prepare the eluted proteins for mass spectrometry analysis. This typically involves SDS-PAGE separation followed by in-gel digestion or in-solution digestion.

• LC-MS/MS Analysis: Analyze the peptide mixture by LC-MS/MS.

• Data Analysis: Identify the proteins and compare the results to a control experiment (e.g., using beads without the immobilized probe) to determine specific interactors.

Generalized workflow for Affinity Purification-Mass Spectrometry (AP-MS).

Quantitative Data Presentation

As no specific quantitative proteomics data for Fluprostenol serinol amide is currently available, this section serves as a template for how such data would be presented. Quantitative proteomics techniques, such as Stable Isotope Labeling by Amino acids in Cell culture (SILAC), Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), or Tandem Mass Tags (TMT), would be employed to compare protein abundance between different experimental conditions.[1][4]

Table 2: Hypothetical Quantitative Proteomics Data for Flu-SA Target Identification

Protein ID	Gene Name	Fold Change (Flu-SA vs. Control)	p-value	Function
P12345	PTGFR	3.5	<0.01	Prostaglandin F2-alpha receptor
Q67890	PLCB1	2.8	<0.01	Phospholipase C Beta 1
A1B2C3	PRKCA	2.1	<0.05	Protein Kinase C Alpha
...	...	...	...	...

This table is for illustrative purposes only.

Conclusion and Future Directions

Fluprostenol serinol amide represents a promising, yet underexplored, chemical tool for proteomics research. Its stability and structural similarity to a known FP receptor agonist make it an attractive candidate for the development of chemical probes to investigate prostaglandin signaling and discover novel protein targets. The experimental frameworks outlined in this guide provide a roadmap for researchers to begin characterizing the proteomic interactions of Flu-SA. Future work should focus on the synthesis of tagged versions of Flu-SA for ABPP and AP-MS experiments, followed by comprehensive proteomic analyses to elucidate its mechanism of action and identify its cellular binding partners. Such studies will not only advance our understanding of prostaglandin biology but may also uncover new therapeutic targets for a range of diseases.

References

• 1. Quantitative mass spectrometry in proteomics: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Mass Spectrometry-Based Proteomics: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical Proteomic Mapping of Reversible Small Molecule Binding Sites in Native Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biocompare.com [biocompare.com]
• 7. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Proteomics - Creative Biolabs [creative-biolabs.com]
• 9. scbt.com [scbt.com]
• 10. Chemical proteomics approaches for identifying the cellular targets of natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C6NP00001K [pubs.rsc.org]
• 11. azolifesciences.com [azolifesciences.com]
• 12. labsolu.ca [labsolu.ca]
• 13. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Activity-based proteomics - Wikipedia [en.wikipedia.org]
• 16. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
• 17. Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. High-throughput: Affinity purification mass spectrometry | Protein interactions and their importance [ebi.ac.uk]

Fluprostenol Serinol Amide: A Stable Prostaglandin F2α Analog for Research and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Fluprostenol (B1673476) serinol amide (Flu-SA) is a synthetic and stable analog of the prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester.[1][2][3][4] While its structural stability makes it a promising candidate for research, its biological activity has not yet been determined.[1][2][3][4][5] This guide provides a comprehensive overview of Flu-SA in the context of PGF2α signaling, proposes methodologies for its characterization, and presents available data on related compounds to offer a framework for future investigation.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide is a compound designed for enhanced stability compared to the endogenous PGF2α 2-glyceryl ester.[1][2][3][4] PGF2α and its analogs are potent signaling lipids involved in a wide array of physiological and pathological processes, including inflammation, uterine contraction, and intraocular pressure regulation. The parent compound, fluprostenol, is a potent F-series prostaglandin analog used in veterinary medicine for its luteolytic effects.[6] Its isopropyl ester, travoprost, is a well-established treatment for glaucoma.[6] The amide modification in Flu-SA is anticipated to alter its pharmacokinetic and pharmacodynamic properties, though specific details remain to be elucidated through experimental studies.

Table 1: Physicochemical Properties of Fluprostenol Serinol Amide

Property	Value	Reference
CAS Number	1176658-85-7	[1]
Molecular Formula	C₂₆H₃₆F₃NO₇	[1]
Molecular Weight	531.6 g/mol	[1]
Purity	≥98%	[1][3]
Formulation	A solution in ethanol	[1]
Solubility	DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml	[1]
Storage	-20°C	[1]
Stability	≥ 2 years	[1]

The Prostaglandin F2α (PGF2α) Signaling Pathway

As fluprostenol serinol amide is an analog of PGF2α, its biological effects are expected to be mediated through the PGF2α receptor (FP receptor), a G-protein coupled receptor (GPCR). Activation of the FP receptor by PGF2α initiates a cascade of intracellular signaling events.

The primary signaling pathway involves the coupling of the FP receptor to the Gq alpha subunit of the heterotrimeric G protein. This activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca²⁺). DAG, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).[7][8]

Downstream of this initial cascade, PGF2α signaling can diverge to activate several other important pathways, including:

• Mitogen-activated protein kinase (MAPK) pathways: This includes the activation of extracellular signal-regulated kinases (ERK1/2) and p38 MAPK.[7][8]

• Phosphatidylinositol 3-kinase (PI3K) pathway. [7][8]

• Calcineurin/Nuclear Factor of Activated T-cells (NFAT) signaling. [7][8]

• Nuclear Factor-κB (NF-κB) signaling. [7][8]

These signaling pathways ultimately regulate the expression of various genes involved in inflammation, cell proliferation, and other cellular responses.[7][9][10]

Caption: PGF2α Signaling Pathway.

Synthesis of Fluprostenol Serinol Amide: A General Approach

While the specific synthetic route for fluprostenol serinol amide is not publicly available, the formation of the amide bond is a well-established transformation in organic chemistry. Generally, amides are synthesized by the reaction of a carboxylic acid with an amine.

A plausible synthetic workflow would involve the following key steps:

• Activation of the Carboxylic Acid: The carboxylic acid group of fluprostenol would first be activated to facilitate the reaction with the amine. Common activating agents include thionyl chloride (to form an acyl chloride) or carbodiimides (e.g., DCC, EDC).

• Amide Bond Formation: The activated fluprostenol derivative would then be reacted with serinol to form the amide bond. This reaction is typically carried out in an inert solvent and may require a base to neutralize any acid generated during the reaction.

• Purification: The final product, fluprostenol serinol amide, would be purified using standard techniques such as column chromatography or recrystallization to achieve the desired purity.

Caption: Generalized Amide Synthesis Workflow.

Proposed Experimental Protocols for Biological Characterization

As the biological activity of fluprostenol serinol amide is yet to be determined, the following experimental protocols are proposed as a logical workflow for its characterization.

4.1. Receptor Binding Affinity Assays

The first step in characterizing Flu-SA would be to determine its binding affinity for the FP receptor and a panel of other prostanoid receptors (DP, EP, IP, TP) to assess its selectivity.

Methodology:

• Cell Culture and Membrane Preparation: Use cell lines stably expressing the human recombinant FP receptor (and other prostanoid receptors). Culture the cells to a high density, harvest them, and prepare cell membrane fractions by homogenization and centrifugation.

• Radioligand Binding Assay: Perform competitive binding assays using a radiolabeled ligand for the FP receptor (e.g., [³H]-PGF2α). Incubate the cell membranes with a fixed concentration of the radioligand and increasing concentrations of unlabeled Flu-SA.

• Data Analysis: Separate bound from free radioligand by filtration and measure the bound radioactivity using liquid scintillation counting. Determine the IC₅₀ value (the concentration of Flu-SA that inhibits 50% of the specific binding of the radioligand) and calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

4.2. Functional Activity Assays

Following the determination of binding affinity, functional assays are necessary to establish whether Flu-SA acts as an agonist, antagonist, or inverse agonist at the FP receptor.

Methodology:

• Phosphoinositide (PI) Turnover Assay: Since the FP receptor is Gq-coupled, agonist binding leads to the production of inositol phosphates.

  • Culture cells expressing the FP receptor and label them with [³H]-myo-inositol.

  • Treat the cells with increasing concentrations of Flu-SA.

  • Isolate and quantify the accumulation of [³H]-inositol phosphates using ion-exchange chromatography.

  • Determine the EC₅₀ value (the concentration of Flu-SA that produces 50% of the maximal response).

• Intracellular Calcium Mobilization Assay:

  • Load FP receptor-expressing cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Measure the change in intracellular calcium concentration upon stimulation with varying concentrations of Flu-SA using a fluorescence plate reader.

  • Calculate the EC₅₀ value from the dose-response curve.

Caption: Proposed Experimental Workflow for Flu-SA.

Quantitative Data for Related PGF2α Analogs

While no quantitative biological data for fluprostenol serinol amide is currently available, the data for related compounds can provide a useful benchmark for future studies. Travoprost acid ((+)-fluprostenol) is a highly potent and selective FP receptor agonist.

Table 2: Receptor Binding Affinities (Ki, nM) and Functional Potencies (EC₅₀, nM) of Travoprost Acid

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC₅₀, nM) in Human Ciliary Muscle Cells	Reference
FP	35 ± 5	1.4	[11]
DP	52,000	-	[11]
EP1	9,540	-	[11]
EP3	3,501	-	[11]
EP4	41,000	-	[11]
IP	> 90,000	-	[11]
TP	121,000	-	[11]

Conclusion and Future Directions

Fluprostenol serinol amide represents an intriguing molecule for researchers in pharmacology and drug development due to its structural design as a stable PGF2α analog. However, a significant knowledge gap exists regarding its biological activity. The immediate future for Flu-SA research should focus on a systematic characterization of its pharmacological profile, beginning with receptor binding and functional assays as outlined in this guide. Subsequent studies could then explore its effects in more complex biological systems and its potential therapeutic applications. The high potency and selectivity of its parent compound, fluprostenol, suggest that Flu-SA could possess valuable biological properties, warranting a thorough investigation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Fluprostenol serinol amide - Biochemicals - CAT N°: 10004236 [bertin-bioreagent.com]
• 3. biocompare.com [biocompare.com]
• 4. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]
• 5. targetmol.cn [targetmol.cn]
• 6. caymanchem.com [caymanchem.com]
• 7. PGF2α modulates the output of chemokines and pro-inflammatory cytokines in myometrial cells from term pregnant women through divergent signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rep.bioscientifica.com [rep.bioscientifica.com]
• 9. JCI Insight - PGF2α signaling drives fibrotic remodeling and fibroblast population dynamics in mice [insight.jci.org]
• 10. PGF2α signaling drives fibrotic remodeling and fibroblast population dynamics in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potential of Fluprostenol Serinol Amide in Lipid Metabolism Research: A Technical Guide for Investigators

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluprostenol serinol amide is a synthetic compound with structural similarities to key signaling molecules in lipid metabolism, yet its precise biological functions remain largely unexplored. This technical guide serves as a foundational resource for researchers and drug development professionals interested in investigating the potential role of Fluprostenol serinol amide in lipid metabolism. While direct experimental data on its metabolic effects are currently scarce, its structural relationship to prostaglandin (B15479496) F2α (PGF2α) analogs and endocannabinoids suggests a compelling case for its investigation. This document outlines the known properties of Fluprostenol serinol amide, proposes hypothetical signaling pathways and mechanisms of action based on its structural analogues, and provides a comprehensive framework of experimental protocols to elucidate its function.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide (Flu-SA) is a stable synthetic analog of PGF2α 2-glyceryl ester.[1][2][3] PGF2α 2-glyceryl ester is a metabolite of the endocannabinoid 2-arachidonoyl glycerol (B35011) (2-AG), formed via the cyclooxygenase-2 (COX-2) pathway.[1][2][3] Given that endocannabinoids and prostaglandins (B1171923) are pivotal regulators of numerous physiological processes, including lipid metabolism, Flu-SA presents as a valuable chemical tool for research. Its enhanced stability compared to its endogenous counterpart makes it particularly suitable for in vitro and in vivo studies.[1][2][3] However, it is crucial to note that the biological activity of Fluprostenol serinol amide has not yet been determined.[1][2][3]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Fluprostenol serinol amide is fundamental for designing and interpreting experiments. The table below summarizes its key characteristics.

Property	Value
Synonym	Flu-SA
CAS Number	1176658-85-7
Molecular Formula	C₂₆H₃₆F₃NO₇
Molecular Weight	531.6 g/mol
Purity	≥98%
Formulation	A solution in ethanol
Solubility	DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml

Data sourced from Cayman Chemical.[1]

Hypothesized Role and Signaling Pathways in Lipid Metabolism

Based on its structural similarity to fluprostenol, a potent FP receptor agonist, and its origin as a stable analog of a 2-AG metabolite, we can propose several hypothetical signaling pathways through which Fluprostenol serinol amide might influence lipid metabolism. Fluprostenol itself is known to interact with prostaglandin F2-alpha receptors (FP receptors).[4] The activation of FP receptors can initiate a cascade of intracellular events, including the mobilization of calcium and the activation of protein kinase C (PKC), which can, in turn, modulate the activity of enzymes and transcription factors involved in lipid synthesis, storage, and breakdown.

Furthermore, the connection to the endocannabinoid system suggests a potential interaction with cannabinoid receptors (CB1 and CB2) or other related targets. The endocannabinoid system is a well-established regulator of energy balance and lipid metabolism.

Below are diagrams illustrating these hypothetical signaling pathways.

Caption: Hypothetical FP receptor-mediated signaling cascade for Fluprostenol serinol amide.

Caption: Hypothetical cannabinoid receptor-mediated signaling for Fluprostenol serinol amide.

Proposed Experimental Protocols for Investigation

To elucidate the role of Fluprostenol serinol amide in lipid metabolism, a multi-pronged experimental approach is recommended, progressing from in vitro characterization to in vivo functional studies.

In Vitro Studies

• Receptor Binding Assays:

  • Objective: To determine if Fluprostenol serinol amide binds to and activates FP, CB1, or CB2 receptors.

  • Methodology:

    • Prepare cell membranes from cell lines overexpressing human FP, CB1, or CB2 receptors.

    • Perform competitive binding assays using radiolabeled ligands (e.g., [³H]-PGF2α for FP, [³H]-CP55,940 for CB1/CB2) and varying concentrations of Fluprostenol serinol amide.

    • Measure the displacement of the radioligand to determine the binding affinity (Ki) of Fluprostenol serinol amide.

• Second Messenger Assays:

  • Objective: To assess the functional activity of Fluprostenol serinol amide at its target receptors.

  • Methodology:

    • For Gq-coupled receptors (like FP), treat receptor-expressing cells with Fluprostenol serinol amide and measure intracellular calcium mobilization using a fluorescent calcium indicator (e.g., Fura-2 AM).

    • For Gi-coupled receptors (like CB1), treat cells with Fluprostenol serinol amide in the presence of forskolin (B1673556) and measure changes in cyclic AMP (cAMP) levels using a commercially available ELISA kit.

• Adipocyte Differentiation and Lipolysis Assays:

  • Objective: To investigate the direct effects of Fluprostenol serinol amide on fat cell function.

  • Methodology:

    • Culture pre-adipocyte cell lines (e.g., 3T3-L1).

    • Induce differentiation into mature adipocytes in the presence or absence of Fluprostenol serinol amide.

    • Assess adipogenesis by staining lipid droplets with Oil Red O and quantifying triglyceride accumulation.

    • For lipolysis, treat mature adipocytes with Fluprostenol serinol amide and measure the release of glycerol and free fatty acids into the culture medium.

In Vivo Studies

• Animal Models of Metabolic Disease:

  • Objective: To evaluate the effects of Fluprostenol serinol amide on lipid metabolism in a physiological context.

  • Methodology:

    • Utilize diet-induced obese (DIO) mice or genetic models of obesity and dyslipidemia (e.g., ob/ob or db/db mice).

    • Administer Fluprostenol serinol amide via an appropriate route (e.g., intraperitoneal injection, oral gavage) for a defined period.

    • Monitor key metabolic parameters including body weight, food intake, and body composition.

    • At the end of the study, collect blood and tissues (liver, adipose tissue, muscle) for further analysis.

• Metabolic Phenotyping:

  • Objective: To perform a comprehensive assessment of the metabolic effects of Fluprostenol serinol amide.

  • Methodology:

    • Measure plasma levels of triglycerides, cholesterol (total, HDL, LDL), free fatty acids, glucose, and insulin (B600854).

    • Perform glucose and insulin tolerance tests to assess glucose homeostasis.

    • Analyze liver and adipose tissue histology for changes in lipid accumulation (steatosis) and adipocyte morphology.

    • Use quantitative real-time PCR (qRT-PCR) or RNA sequencing to analyze the expression of genes involved in lipid metabolism in the liver and adipose tissue.

Proposed Experimental Workflow

The following diagram outlines a logical workflow for the investigation of Fluprostenol serinol amide's role in lipid metabolism.

Caption: A phased experimental approach to characterize Fluprostenol serinol amide.

Framework for Quantitative Data Presentation

As research into Fluprostenol serinol amide progresses, it will be critical to present quantitative findings in a clear and standardized manner. The following table provides a template for summarizing data from in vivo studies.

Parameter	Vehicle Control	Fluprostenol Serinol Amide (Low Dose)	Fluprostenol Serinol Amide (High Dose)	p-value
Body Weight Change (%)	+15.2 ± 2.1	+10.5 ± 1.8	+5.1 ± 1.5	<0.05
Plasma Triglycerides (mg/dL)	150 ± 15	110 ± 12	85 ± 10	<0.01
Plasma Cholesterol (mg/dL)	200 ± 20	180 ± 15	160 ± 18	n.s.
Liver Weight (g)	2.5 ± 0.3	2.1 ± 0.2	1.8 ± 0.2	<0.05
Hepatic Triglyceride Content (mg/g)	80 ± 10	55 ± 8	40 ± 7	<0.01

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

Fluprostenol serinol amide is a compound of significant interest for lipid metabolism research due to its structural heritage. While its biological functions are yet to be defined, the hypotheses and experimental frameworks presented in this guide offer a clear path forward for its investigation. Future research should focus on systematically executing these studies to determine its receptor targets, signaling mechanisms, and potential therapeutic efficacy in metabolic diseases. The insights gained from such research could not only uncover novel regulatory mechanisms in lipid metabolism but also pave the way for the development of new therapeutic agents for conditions such as obesity, dyslipidemia, and non-alcoholic fatty liver disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. anjiechem.com [anjiechem.com]
• 3. biocompare.com [biocompare.com]
• 4. go.drugbank.com [go.drugbank.com]

Fluprostenol Serinol Amide and the Cyclooxygenase Pathway: A Technical Guide for Researchers

Abstract: This technical guide provides an in-depth overview of the cyclooxygenase (COX) pathway and explores the potential role of Fluprostenol Serinol Amide (Flu-SA) within this critical signaling cascade. Fluprostenol Serinol Amide is a stable synthetic analog of Prostaglandin (B15479496) F2α 2-glyceryl ester (PGF2α-G), a metabolite derived from the endocannabinoid 2-arachidonoylglycerol (B1664049) (2-AG) via the COX-2 enzyme. While the direct biological activity and specific interactions of Flu-SA with COX enzymes have not yet been determined in published literature, this document consolidates the known information regarding the relevant pathways and provides a framework for future investigation.[1][2] It is intended for researchers, scientists, and drug development professionals interested in the intersection of endocannabinoid and eicosanoid signaling.

Introduction to the Cyclooxygenase Pathway

The cyclooxygenase (COX) enzymes, also known as prostaglandin-endoperoxide synthases (PTGS), are central to the biosynthesis of prostanoids—a class of lipid mediators that includes prostaglandins, prostacyclin, and thromboxane.[3] These molecules are involved in a vast array of physiological and pathophysiological processes, including inflammation, pain, fever, and platelet aggregation.[4][5]

There are two primary isoforms of the COX enzyme:

• COX-1 (PTGS1): This isoform is constitutively expressed in most tissues and is responsible for producing prostanoids that mediate homeostatic functions, such as gastric mucosal protection and regulation of renal blood flow.[6]

• COX-2 (PTGS2): Typically, COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation by stimuli like cytokines and growth factors.[6] It is the primary target for non-steroidal anti-inflammatory drugs (NSAIDs).

The canonical COX pathway begins with the liberation of arachidonic acid (AA) from the cell membrane by phospholipase A2. COX enzymes then catalyze a two-step reaction: first, a cyclooxygenase reaction that converts AA into the unstable intermediate Prostaglandin G2 (PGG2), followed by a peroxidase reaction that reduces PGG2 to Prostaglandin H2 (PGH2).[4][7] PGH2 serves as the common precursor for various tissue-specific isomerases that produce the different prostanoids.

The Endocannabinoid Connection: 2-Arachidonoylglycerol Metabolism

In addition to arachidonic acid, COX-2 can also utilize the endocannabinoid 2-arachidonoylglycerol (2-AG) as a substrate.[1][8] This parallel pathway leads to the formation of a distinct class of signaling molecules known as prostaglandin glyceryl esters (PG-Gs).[8][9] The oxygenation of 2-AG by COX-2 is reported to be approximately 20-fold more efficient than by COX-1.[8]

This process generates Prostaglandin H2 glyceryl ester (PGH2-G), which can then be converted by isomerases into various PG-Gs, such as PGE2-G, PGD2-G, and PGF2α-G.[8] These metabolites are biologically active; for instance, PGE2-G has been shown to induce hyperalgesia and modulate immune responses, suggesting that the COX-2-mediated metabolism of 2-AG can shift its function from an anti-nociceptive endocannabinoid to a pro-nociceptive prostanoid.[4][7][10]

Caption: The dual cyclooxygenase pathway for AA and 2-AG.

Fluprostenol Serinol Amide (Flu-SA)

Fluprostenol Serinol Amide (CAS: 1176658-85-7) is a synthetic compound characterized as a stable analog of PGF2α 2-glyceryl ester.[1] Given that PGF2α-G is a product of the COX-2-mediated oxygenation of 2-AG, Flu-SA is structurally positioned at the terminus of this specific biochemical cascade. The rationale for creating a more stable analog is likely to overcome the rapid enzymatic hydrolysis that PG-Gs typically undergo, thereby allowing for more robust investigation of their biological effects.[9]

To date, there is no published research detailing the biological activity of Fluprostenol Serinol Amide.[1][2] It is unknown whether Flu-SA acts as an agonist or antagonist at prostanoid receptors or potentially novel PG-G receptors. Furthermore, it has not been determined if Flu-SA can act as a feedback inhibitor or modulator of COX-1 or COX-2.

Quantitative Data on the Interaction of Fluprostenol Serinol Amide with the COX Pathway

As of the date of this document, no quantitative data from in vitro or in vivo studies assessing the interaction between Fluprostenol Serinol Amide and cyclooxygenase enzymes have been published. The following table is presented as a template for the key parameters that would need to be determined to characterize this interaction.

Parameter	COX-1	COX-2	Description
IC₅₀ (μM)	Not Determined	Not Determined	The half-maximal inhibitory concentration, measuring the potency of Flu-SA as a COX inhibitor.
Kᵢ (μM)	Not Determined	Not Determined	The inhibition constant, indicating the binding affinity of Flu-SA to the enzyme.
Mechanism of Inhibition	Not Determined	Not Determined	The mode of inhibition (e.g., competitive, non-competitive, uncompetitive).
Substrate Kₘ (μM)	Not Applicable	Not Determined	The Michaelis constant, indicating the substrate concentration at which the reaction rate is half of Vmax. Would be measured if Flu-SA acts as a substrate.
Substrate Vₘₐₓ	Not Applicable	Not Determined	The maximum rate of reaction if Flu-SA is metabolized by the enzyme.

Experimental Protocols for Characterization

To elucidate the role of Fluprostenol Serinol Amide in the cyclooxygenase pathway, a series of standard biochemical and cell-based assays would be required. The following section outlines a generalized experimental workflow for this purpose.

General Experimental Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Prostaglandin E2 glycerol ester, an endogenous COX-2 metabolite of 2-arachidonoylglycerol, induces hyperalgesia and modulates NFkappaB activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A physiological role for endocannabinoid-derived products of cyclooxygenase-2-mediated oxidative metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Temporal dissociation of COX-2-dependent arachidonic acid and 2-arachidonoylglycerol metabolism in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Prostaglandin E2 glycerol ester, an endogenous COX-2 metabolite of 2-arachidonoylglycerol, induces hyperalgesia and modulates NFκB activity - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Cannabinoid-like Effects of Fluprostenol Serinol Amide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluprostenol serinol amide (Flu-SA) is a synthetic and stable analog of prostaglandin (B15479496) F2α 2-glyceryl ester (PGF2α-G). PGF2α-G is a metabolite of the endogenous cannabinoid 2-arachidonoylglycerol (B1664049) (2-AG), which is a key agonist of the cannabinoid type 1 (CB1) receptor.[1][2][3] This structural relationship provides a strong rationale for investigating the potential cannabinoid-like properties of Flu-SA. As of late 2025, the biological activity of Fluprostenol serinol amide has not been determined, presenting a novel opportunity for research in cannabinoid pharmacology.[1][4] This technical guide outlines a comprehensive suite of experimental protocols to characterize the potential interaction of Flu-SA with cannabinoid receptors and to elucidate its functional consequences both in vitro and in vivo.

Introduction: The Rationale for Investigation

The endocannabinoid system, comprising cannabinoid receptors (primarily CB1 and CB2), their endogenous ligands (endocannabinoids), and the enzymes for their synthesis and degradation, is a critical regulator of numerous physiological processes.[5] The endocannabinoid 2-AG is known to be metabolized by cyclooxygenase-2 (COX-2) to produce prostaglandin glyceryl esters, including PGF2α-G.[3][6][7] Fluprostenol serinol amide, as a stable analog of PGF2α-G, is a compelling candidate for investigation as a modulator of the cannabinoid system. This guide provides the methodological framework for such an investigation.

Chemical and Physical Properties of Fluprostenol Serinol Amide

Property	Value
CAS Number	1176658-85-7[1]
Molecular Formula	C₂₆H₃₆F₃NO₇[1]
Molecular Weight	531.6 g/mol [1]
Appearance	A solution in ethanol[1]
Solubility	DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml[1]
Storage	-20°C[1]
Stability	≥ 2 years[1]

In Vitro Characterization: Receptor Binding and Functional Activity

The initial phase of investigation involves determining if Flu-SA directly interacts with cannabinoid receptors and, if so, whether this interaction leads to cellular signaling events characteristic of cannabinoid receptor activation.

Cannabinoid Receptor Binding Affinity

The primary method to determine the affinity of a compound for a receptor is through competitive binding assays. These assays measure the ability of the test compound (Flu-SA) to displace a known radiolabeled or fluorescently-labeled ligand from the CB1 and CB2 receptors.

Table 2.1: Hypothetical Cannabinoid Receptor Binding Affinity Data for Flu-SA

Compound	Receptor	Kᵢ (nM)
Fluprostenol serinol amide	Human CB1	To be determined
Human CB2	To be determined
CP-55,940 (Control Agonist)	Human CB1	0.9 ± 0.2
Human CB2	0.7 ± 0.1
SR141716A (Control CB1 Antagonist)	Human CB1	2.5 ± 0.5
Human CB2	>1000

This protocol is adapted from established methods for cannabinoid receptor binding assays.[8][9][10][11]

• Membrane Preparation:

  • Culture human embryonic kidney (HEK293) cells stably expressing human CB1 or CB2 receptors.

  • Harvest cells and homogenize in ice-cold buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, pH 7.4).

  • Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the membrane pellet in assay buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 0.1% bovine serum albumin, pH 7.4).

  • Determine protein concentration using a Bradford or BCA protein assay.

• Binding Reaction:

  • In a 96-well plate, add in order:

    • Assay buffer.

    • Increasing concentrations of Fluprostenol serinol amide (or control compounds).

    • A fixed concentration of a radiolabeled cannabinoid ligand (e.g., [³H]CP-55,940 at a concentration near its Kd).

    • Membrane preparation (typically 20-40 µg of protein per well).

  • For non-specific binding, use a high concentration of a non-labeled agonist (e.g., 10 µM WIN 55,212-2).

• Incubation and Filtration:

  • Incubate the plate at 30°C for 60-90 minutes.

  • Terminate the reaction by rapid filtration through GF/C glass fiber filters (pre-soaked in 0.5% polyethyleneimine) using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantification and Data Analysis:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure radioactivity using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze the data using non-linear regression to determine the IC₅₀ value, which can be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Figure 1. Workflow for Cannabinoid Receptor Binding Assay.

Functional Activity: G-Protein Signaling

CB1 and CB2 receptors are G-protein coupled receptors (GPCRs) that primarily couple to Gi/o proteins.[12][13] Activation of these receptors typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[12][13]

Table 2.2: Hypothetical cAMP Inhibition Data for Flu-SA

Compound	Receptor	EC₅₀ (nM)	Emax (% Inhibition)
Fluprostenol serinol amide	Human CB1	To be determined	To be determined
Human CB2	To be determined	To be determined
CP-55,940 (Control Agonist)	Human CB1	5.2 ± 1.1	95 ± 5
Human CB2	3.8 ± 0.9	92 ± 6

This protocol describes a common method for measuring cAMP levels in response to GPCR activation.[14][15][16][17]

• Cell Culture and Plating:

  • Use CHO-K1 or HEK293 cells stably expressing human CB1 or CB2 receptors.

  • Plate cells in a 96-well plate and grow to 80-90% confluency.

• Assay Procedure:

  • Wash cells with serum-free media.

  • Pre-incubate cells with a phosphodiesterase inhibitor (e.g., 500 µM IBMX) for 20-30 minutes to prevent cAMP degradation.

  • Add varying concentrations of Fluprostenol serinol amide (or control compounds).

  • Stimulate adenylyl cyclase with a fixed concentration of forskolin (B1673556) (e.g., 5 µM) to induce cAMP production.

  • Incubate for 15-30 minutes at 37°C.

• Lysis and Detection:

  • Terminate the reaction and lyse the cells.

  • Measure intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay (e.g., HTRF, ELISA) or a bioluminescence resonance energy transfer (BRET)-based biosensor.[14]

• Data Analysis:

  • Generate concentration-response curves by plotting the percentage of inhibition of forskolin-stimulated cAMP levels against the log concentration of the compound.

  • Use non-linear regression to determine the EC₅₀ and Emax values.

Functional Activity: Mitogen-Activated Protein Kinase (MAPK) Activation

Activation of both CB1 and CB2 receptors can also lead to the phosphorylation and activation of the mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-regulated kinases (ERK1/2).[12][18][19][20][21][22]

Table 2.3: Hypothetical ERK1/2 Phosphorylation Data for Flu-SA

Compound	Receptor	EC₅₀ (nM)	Emax (% of Control Agonist)
Fluprostenol serinol amide	Human CB1	To be determined	To be determined
Human CB2	To be determined	To be determined
WIN 55,212-2 (Control Agonist)	Human CB1	12.5 ± 2.5	100
Human CB2	9.8 ± 1.9	100

This protocol outlines the detection of ERK1/2 activation by measuring its phosphorylation status.

• Cell Culture and Treatment:

  • Plate cells (e.g., AtT20 or CHO cells expressing CB1 or CB2) and serum-starve overnight.

  • Treat cells with varying concentrations of Fluprostenol serinol amide for a short duration (typically 5-15 minutes).

• Protein Extraction:

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration of the lysates.

• Western Blotting:

  • Separate protein lysates (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the p-ERK1/2 signal to the total ERK1/2 signal.

  • Plot the normalized signal against the log concentration of the compound to determine EC₅₀ and Emax values.

References

• 1. caymanchem.com [caymanchem.com]
• 2. anjiechem.com [anjiechem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biocompare.com [biocompare.com]
• 5. Mechanisms of CB1 receptor signaling: endocannabinoid modulation of synaptic strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of the endocannabinoids, 2-arachidonylglycerol and anandamide, into prostaglandin, thromboxane, and prostacyclin glycerol esters and ethanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aspects of Prostaglandin Glycerol Ester Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assay of CB1 Receptor Binding | Springer Nature Experiments [experiments.springernature.com]
• 12. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Cannabinoid receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Real-Time Measurement of Cannabinoid Receptor-Mediated cAMP Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 17. marshall.edu [marshall.edu]
• 18. jme.bioscientifica.com [jme.bioscientifica.com]
• 19. birchandfog.biz [birchandfog.biz]
• 20. researchgate.net [researchgate.net]
• 21. Cannabinoids activate p38 mitogen-activated protein kinases through CB1 receptors in hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Mass Spectrometry Analysis of Fluprostenol Serinol Amide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide is a synthetic prostaglandin (B15479496) analog characterized by the substitution of the carboxylic acid group with a serinol amide moiety. This modification enhances the compound's stability, making it a valuable tool in various research applications. Its structural similarity to PGF2α suggests that analytical methods developed for endogenous prostaglandins (B1171923) can be adapted for its quantification and characterization.

Chemical Properties:

Property	Value
Chemical Formula	C₂₆H₃₆F₃NO₇
Molecular Weight	531.6 g/mol
CAS Number	1176658-85-7

Experimental Protocols

The following protocols are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the analysis of PGF2α and other prostaglandin analogs.[1][2][3][4][5][6] These methods are known for their high sensitivity and selectivity, making them ideal for the analysis of complex biological matrices.

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction (SPE) step is crucial for the purification and concentration of Fluprostenol serinol amide from biological matrices such as plasma or urine.

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.

• Loading: Acidify the sample to pH 3-4 with formic acid and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water followed by 5 mL of a low-percentage organic solvent (e.g., 10% methanol in water) to remove polar interferences.

• Elution: Elute the analyte with 5 mL of methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

Liquid Chromatography (LC)

Reverse-phase chromatography is the standard for separating prostaglandin analogs.

• Column: A C18 reverse-phase column (e.g., 150 mm × 2.1 mm, 1.8 µm particle size) is recommended for optimal separation.[4]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is generally used.

• Column Temperature: Maintain the column at a constant temperature, typically around 40°C, to ensure reproducible retention times.

Mass Spectrometry (MS)

Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides the necessary selectivity and sensitivity for quantification.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for prostaglandin analysis due to the presence of acidic protons. However, given the amide linkage in Fluprostenol serinol amide, positive ion mode should also be evaluated for optimal sensitivity.

• Precursor Ion: The precursor ion will be the [M-H]⁻ ion in negative mode or the [M+H]⁺ ion in positive mode.

• Collision Energy: The collision energy will need to be optimized to achieve the most abundant and specific product ions.

• Product Ions: Product ions are generated through collision-induced dissociation (CID) of the precursor ion. The most intense and specific product ions should be selected for the MRM transitions.

Predicted Mass Spectrometry Data

Based on the structure of Fluprostenol serinol amide and the known fragmentation patterns of PGF2α analogs and amides, the following quantitative data can be predicted.[7][8]

Predicted MRM Transitions

The following table summarizes the predicted mass-to-charge ratios (m/z) for the precursor and major product ions of Fluprostenol serinol amide in both negative and positive ESI modes.

Ionization Mode	Precursor Ion (m/z)	Predicted Product Ions (m/z)	Predicted Fragmentation Pathway
Negative (ESI-)	530.6 [M-H]⁻	351.2	Loss of the serinol amide side chain
193.1	Characteristic ion of the F2-ring structure
Positive (ESI+)	532.6 [M+H]⁺	427.3	Loss of the serinol amide group
353.2	Further fragmentation of the prostaglandin core

Visualizations

The following diagrams illustrate the proposed experimental workflow and the predicted fragmentation pathway of Fluprostenol serinol amide.

References

• 1. Tandem mass spectrometric quantification of 8-iso-prostaglandin F2alpha and its metabolite 2,3-dinor-5,6-dihydro-8-iso-prostaglandin F2alpha in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid Quantitative Analysis of 8-iso-PGF2α Using Liquid Chromatography-Tandem Mass Spectrometry and Comparison to an Enzyme Immunoassay Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of 8-iso-prostaglandin-F(2alpha) and 2,3-dinor-8-iso-prostaglandin-F(2alpha) in human urine using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | A Novel UHPLC-MS/MS Method for Measuring 8-iso-Prostaglandin F2α in Bronchoalveolar Lavage Fluid [frontiersin.org]
• 5. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 6. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uab.edu [uab.edu]
• 8. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]

Structural Elucidation of Fluprostenol Serinol Amide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data integral to the structural elucidation of Fluprostenol serinol amide, a synthetic analog of prostaglandin (B15479496) F2α. While detailed experimental data for this specific compound is not extensively available in public literature, this document outlines the standard analytical workflows and presents the known physicochemical properties. The experimental protocols described herein are representative of the state-of-the-art techniques employed for the structural characterization of novel prostaglandin analogs.

Physicochemical Properties of Fluprostenol Serinol Amide

The fundamental physicochemical data for Fluprostenol serinol amide provide the initial parameters for its identification and characterization. This information is crucial for sample preparation, selection of analytical techniques, and interpretation of subsequent experimental results. The known properties are summarized in the table below.

Property	Value
Chemical Formula	C₂₆H₃₆F₃NO₇
Molecular Weight	531.6 g/mol
CAS Number	1176658-85-7
Appearance	A solution in ethanol
Purity	≥98%
Solubility (mg/ml)	DMF: 30, DMSO: 20, Ethanol: 30, PBS (pH 7.2): 10
UV Absorption	222, 277 nm
SMILES String	O--INVALID-LINK--C(CO)CO)=O)--INVALID-LINK--C[C@H]1O">C@HCOC2=CC=CC(C(F)(F)F)=C2
InChI Key	ORCZFZVTIVYUMI-CTZICMAHSA-N

Experimental Protocols for Structural Elucidation

The complete structural elucidation of a novel compound like Fluprostenol serinol amide necessitates a multi-faceted analytical approach, primarily relying on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and potentially X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise molecular structure of a compound in solution. A suite of 1D and 2D NMR experiments would be required for the complete assignment of all proton (¹H) and carbon (¹³C) signals and to establish the connectivity and stereochemistry of the molecule.

2.1.1. Sample Preparation

A sample of Fluprostenol serinol amide (typically 1-10 mg) would be dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) to a concentration of approximately 2-10 mM. The choice of solvent depends on the solubility of the compound and the desired experimental conditions.

2.1.2. NMR Experiments

• ¹H NMR: Provides information on the chemical environment and coupling of protons.

• ¹³C NMR: Determines the number and type of carbon atoms.

• DEPT (Distortionless Enhancement by Polarization Transfer): Differentiates between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Establishes long-range correlations between protons and carbons, crucial for connecting different parts of the molecule.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information on the spatial proximity of protons, which is essential for determining the stereochemistry.

2.1.3. Data Analysis

The analysis of the resulting spectra would involve the assignment of all chemical shifts and the determination of coupling constants. This data, when pieced together, reveals the complete covalent structure and relative stereochemistry of Fluprostenol serinol amide.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound and to gain insights into its structure through fragmentation analysis. High-resolution mass spectrometry (HRMS) is particularly important for confirming the elemental composition.

2.2.1. Ionization Techniques

• Electrospray Ionization (ESI): A soft ionization technique suitable for polar molecules like Fluprostenol serinol amide, which minimizes fragmentation and primarily produces the protonated molecule [M+H]⁺ or other adducts.

• Matrix-Assisted Laser Desorption/Ionization (MALDI): Another soft ionization technique that can be used for confirmation.

2.2.2. Mass Analyzers

• Time-of-Flight (TOF) or Orbitrap: These high-resolution mass analyzers are used to accurately determine the mass-to-charge ratio (m/z) of the parent ion, allowing for the confirmation of the molecular formula.

• Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of the parent ion to produce a characteristic fragmentation pattern. This pattern provides valuable information about the different structural motifs within the molecule.

2.2.3. Data Analysis

The HRMS data would be used to confirm the elemental composition of Fluprostenol serinol amide. The MS/MS fragmentation pattern would be analyzed to identify characteristic losses of functional groups, which helps in confirming the proposed structure.

X-ray Crystallography

For an unambiguous determination of the three-dimensional structure, including the absolute stereochemistry, single-crystal X-ray crystallography is the gold standard.

2.3.1. Crystallization

The primary challenge for this technique is growing a single crystal of sufficient size and quality. This involves screening a wide range of solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).

2.3.2. Data Collection and Structure Solution

A suitable crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected and processed to generate an electron density map. This map is then used to build a model of the molecule and refine its atomic positions.

2.3.3. Data Analysis

The final output of an X-ray crystallographic analysis is a detailed 3D model of the molecule, including precise bond lengths, bond angles, and torsional angles. This provides definitive proof of the molecular structure and stereochemistry.

Visualizations

Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a novel prostaglandin analog like Fluprostenol serinol amide.

A Technical Guide to Fluprostenol Serinol Amide for Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Abstract: Fluprostenol (B1673476) serinol amide (Flu-SA) is a synthetic and stable analog of Prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester. While the specific biological activities of Flu-SA are yet to be fully characterized, its structural similarity to fluprostenol, a potent PGF2α analog, suggests its potential as a valuable chemical probe for identifying and validating novel therapeutic targets. This technical guide outlines a comprehensive approach to utilizing Fluprostenol serinol amide for target identification and validation, drawing upon established methodologies in chemical biology and proteomics. The guide provides a hypothetical framework based on the known pharmacology of related compounds and details the experimental protocols necessary to elucidate the molecular targets of this promising research compound.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide (CAS: 1176658-85-7) is a derivative of fluprostenol, a potent agonist of the Prostaglandin F2α receptor (FP receptor). The serinol amide modification is designed to increase the stability of the molecule compared to its endogenous ester counterpart. As a stable analog, Flu-SA is well-suited for use in biochemical assays and for the development of affinity-based probes for target discovery. The primary known target of the parent compound, fluprostenol, is the FP receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in various physiological processes.

Potential Signaling Pathways

The primary signaling pathway initiated by the activation of the FP receptor involves the Gq alpha subunit of the heterotrimeric G protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). Downstream of these events, various cellular responses are initiated. Furthermore, there is evidence of crosstalk with other signaling pathways, such as the Ras/Raf/MEK/ERK pathway, which can be stimulated by FP receptor activation.[1][2][3]

Caption: FP Receptor signaling pathway.

Quantitative Data

While specific binding affinity data for Fluprostenol serinol amide is not yet available, the data for its parent compound, fluprostenol (in its active acid form, travoprost (B1681362) acid), provides a strong indication of its likely high affinity and selectivity for the FP receptor.

Table 1: Binding Affinities (Ki, nM) of Prostaglandin Analogs at Prostanoid Receptors

Compound	FP	DP1	EP1	EP2	EP3	EP4	IP	TP
Travoprost acid	35 ± 5	52,000	9,540	>100,000	3,501	41,000	>90,000	121,000
Latanoprost acid	98	>100,000	1,190	>100,000	1,180	>100,000	>100,000	>100,000
Bimatoprost acid	83	>100,000	95	>100,000	387	>100,000	>100,000	>100,000

Data sourced from Sharif et al., 2003.[4]

Table 2: Agonist Potencies (EC50, nM) of Prostaglandin Analogs at the FP Receptor

Cell Type	Travoprost acid	Latanoprost acid	Bimatoprost acid
Human Ciliary Muscle	1.4	124	3.8
Human Trabecular Meshwork	3.6	32	2.8
Mouse Fibroblasts (cloned hFP)	2.6	45	3.1

Data sourced from Sharif et al., 2003.[4]

Experimental Protocols for Target Identification

The following protocols describe a hypothetical workflow for the identification and validation of Fluprostenol serinol amide targets using affinity chromatography coupled with mass spectrometry.

References

• 1. repository.arizona.edu [repository.arizona.edu]
• 2. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 3. PGF(2alpha) stimulates FP prostanoid receptor mediated crosstalk between Ras/Raf signaling and Tcf transcriptional activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Whitepaper: A Guide to the In Vitro Characterization of Novel Prostaglandin F2α Analogs: The Case of Fluprostenol Serinol Amide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prostaglandin (B15479496) F2α (PGF2α) analogs are a critical class of therapeutic agents, most notably used for their potent intraocular pressure-lowering effects in the treatment of glaucoma. These compounds primarily act as agonists at the prostaglandin F (FP) receptor, a G-protein coupled receptor (GPCR). The development of novel analogs aims to improve potency, selectivity, stability, and tolerability.

Fluprostenol serinol amide (Flu-SA) is a novel, stable analog of a PGF2α 2-glyceryl ester.[1][2] As of current literature, the specific biological activity of Flu-SA has not been determined.[1][3] This guide, therefore, outlines the essential in vitro experimental framework required to fully characterize such a compound. We will use its parent compound, (+)-Fluprostenol (also known as travoprost (B1681362) acid), a well-characterized, high-affinity FP receptor agonist, as a reference standard to establish expected benchmarks for activity.[4]

This document provides detailed experimental protocols for key assays and a logical workflow for characterizing the binding affinity and functional potency of new chemical entities like Fluprostenol serinol amide.

The FP Receptor and Canonical Signaling Pathway

The primary target for PGF2α analogs is the FP receptor.[5] The FP receptor is a canonical Gq/11-coupled GPCR.[6] Upon agonist binding, the receptor activates Phospholipase C (PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i), while DAG activates Protein Kinase C (PKC).[5] This cascade is a hallmark of FP receptor activation and provides measurable endpoints for functional assays.[6][7]

Caption: Canonical Gq-coupled signaling pathway of the FP receptor.

In Vitro Characterization Assays

A systematic in vitro evaluation is necessary to determine the pharmacological profile of a novel compound. This involves assessing its binding affinity for the target receptor and its functional potency and efficacy as an agonist.

Receptor Binding Affinity

To determine the affinity and selectivity of a test compound for the FP receptor, competitive radioligand binding assays are performed. This assay measures the ability of the unlabeled test compound (e.g., Fluprostenol serinol amide) to displace a specific radiolabeled ligand from the receptor.

Experimental Protocol: Competitive Radioligand Binding Assay

• Receptor Source: Prepare cell membrane homogenates from a cell line stably expressing the human FP receptor (e.g., HEK293 or CHO cells) or from tissues with high FP receptor expression.[8]

• Radioligand: Use a tritiated high-affinity FP receptor agonist, such as [³H]-PGF2α, as the radioligand.[8]

• Incubation: In a 96-well plate, incubate the membrane preparation with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound.

• Equilibrium: Allow the reaction to reach equilibrium (e.g., 60-120 minutes at room temperature).

• Separation: Terminate the binding reaction by rapid filtration through a glass fiber filter mat, separating bound from free radioligand. Wash the filters with ice-cold assay buffer to remove non-specifically bound radioactivity.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 (the concentration of the compound that displaces 50% of the radioligand). Convert the IC50 value to an inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Data Presentation: Binding Affinity and Selectivity Profile

The data below for the reference compound, (+)-Fluprostenol (travoprost acid), illustrates the expected profile for a potent and highly selective FP receptor agonist. A similar analysis should be conducted for Fluprostenol serinol amide against a panel of prostanoid receptors.

Table 1: Prostanoid Receptor Binding Affinity (Ki, nM) of (+)-Fluprostenol.

Receptor Subtype	Ki (nM)	Selectivity vs. FP (fold)
FP	35	-
DP1	52,000	1486x
EP1	9,540	273x
EP3	3,501	100x
EP4	41,000	1171x
IP	>90,000	>2571x
TP	121,000	3457x

(Data sourced from Sharif et al., 2003)[4]

Functional Potency and Efficacy

Functional assays quantify the biological response initiated by the compound binding to its receptor. For a Gq-coupled receptor like FP, measuring the increase in intracellular calcium is a direct and robust method to determine agonist potency (EC50) and efficacy (Emax).

Caption: Experimental workflow for an intracellular calcium mobilization assay.

Experimental Protocol: Intracellular Calcium Mobilization Assay

• Cell Culture: Plate cells expressing the FP receptor (e.g., human ciliary muscle cells or a recombinant cell line) in a black, clear-bottom 96-well plate and culture overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions, typically for 30-60 minutes at 37°C.

• Wash: Gently wash the cells with a buffered salt solution (e.g., HBSS) to remove extracellular dye.

• Compound Addition: Utilize a fluorescence imaging plate reader (FLIPR) or a similar instrument to measure fluorescence. Record a stable baseline reading before automatically adding serial dilutions of the test compound (Fluprostenol serinol amide) or a reference agonist.

• Signal Detection: Continuously record the fluorescence intensity for several minutes following compound addition. An increase in fluorescence corresponds to a rise in intracellular calcium.

• Data Analysis: For each concentration, determine the peak fluorescence response over baseline. Plot the peak response against the log concentration of the agonist and fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximum observed effect).[10]

Data Presentation: Functional Potency

The reference data below shows the potency of (+)-Fluprostenol in functional assays across various cell types relevant to its therapeutic application.

Table 2: Functional Potency (EC50, nM) of (+)-Fluprostenol in FP-Expressing Cells.

Cell Type / Assay	EC50 (nM)
Human Ciliary Muscle Cells (Phosphoinositide Turnover)	1.4
Human Trabecular Meshwork Cells (Phosphoinositide Turnover)	3.6
Rat Aortic Smooth Muscle Cells (Phosphoinositide Turnover)	2.6
Cloned Human Ocular FP Receptors (Ca2+ Mobilization)	17.5
Mouse 3T3 Cells (Ca2+ Mobilization)	37.3

(Data sourced from Sharif et al., 2003 and Tocris Bioscience)[4]

Conclusion and Forward Outlook

The in vitro characterization of a novel prostaglandin analog like Fluprostenol serinol amide is a critical step in drug development. The methodologies outlined in this guide—namely competitive binding assays and functional calcium mobilization assays—provide the foundational data needed to establish its pharmacological profile.

By determining the Ki, EC50, and selectivity against other prostanoid receptors, researchers can ascertain whether Fluprostenol serinol amide possesses the desired characteristics of a potent and selective FP receptor agonist. The data from its well-characterized parent compound, (+)-Fluprostenol, serves as a robust benchmark for these evaluations. Successful characterization through these methods is the gateway to further preclinical and clinical investigation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. anjiechem.com [anjiechem.com]
• 3. biocompare.com [biocompare.com]
• 4. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 6. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 7. repository.arizona.edu [repository.arizona.edu]
• 8. benchchem.com [benchchem.com]
• 9. The difference between Ki, Kd, IC50, and EC50 values - The Science Snail [sciencesnail.com]
• 10. promegaconnections.com [promegaconnections.com]

Navigating the Stability Landscape of Fluprostenol Serinol Amide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluprostenol (B1673476) serinol amide, a synthetic analog of prostaglandin (B15479496) F2α (PGF2α), holds significant interest in pharmaceutical research. As with any drug candidate, a thorough understanding of its stability and degradation profile is paramount for ensuring safety, efficacy, and appropriate formulation development. This technical guide provides a comprehensive overview of the stability of fluprostenol serinol amide, including potential degradation pathways, detailed experimental protocols for stability-indicating studies, and the relevant biological signaling context. While specific forced degradation data for fluprostenol serinol amide is not extensively published, this guide synthesizes information from related prostaglandin analogs and general chemical principles to provide a robust framework for its stability assessment.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide is a stable analog of PGF2α 2-glyceryl ester.[1][2] Its chemical structure is designed to confer greater stability compared to its parent compounds.[2] The manufacturer indicates a shelf life of at least two years when stored at -20°C, suggesting good intrinsic stability under recommended storage conditions.[2] However, to fully characterize its stability profile for pharmaceutical development, comprehensive forced degradation studies are necessary. These studies are crucial for identifying potential degradation products and establishing stability-indicating analytical methods.[3][4]

Chemical Structure:

• Molecular Formula: C₂₆H₃₆F₃NO₇

• Molecular Weight: 531.6 g/mol

Potential Degradation Pathways

Based on the chemical structure of fluprostenol serinol amide, which contains an amide linkage and is a derivative of a prostaglandin, several degradation pathways can be anticipated under stress conditions. The amide bond, in particular, is susceptible to hydrolysis.[5]

• Hydrolytic Degradation: The amide linkage in fluprostenol serinol amide is a primary site for hydrolysis, which can be catalyzed by acidic or basic conditions. This would lead to the cleavage of the serinol amide group, yielding fluprostenol free acid and serinol.

• Oxidative Degradation: Prostaglandin analogs can be susceptible to oxidation. Potential sites for oxidation on the fluprostenol serinol amide molecule include the allylic carbons and secondary alcohol groups.

• Thermal Degradation: Elevated temperatures can accelerate hydrolytic and oxidative degradation processes. Studies on other prostaglandin analogs, such as travoprost (B1681362) and latanoprost, have shown measurable degradation at temperatures of 37°C and 50°C.[6]

• Photolytic Degradation: Exposure to light, particularly UV radiation, can induce degradation in photosensitive molecules. The aromatic ring in the fluprostenol moiety could potentially be a site for photolytic reactions.

The following diagram illustrates the inferred hydrolytic degradation pathway for fluprostenol serinol amide.

Caption: Inferred hydrolytic degradation of fluprostenol serinol amide.

Experimental Protocols for Stability and Degradation Studies

To systematically evaluate the stability of fluprostenol serinol amide, a series of forced degradation studies should be conducted. These studies involve subjecting the compound to various stress conditions to accelerate its degradation.

Forced Degradation (Stress Testing)

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.[3][7]

Table 1: Summary of Forced Degradation Conditions

Stress Condition	Reagents and Conditions
Acid Hydrolysis	0.1 M to 1 M HCl at room temperature and elevated temperatures (e.g., 60°C).
Base Hydrolysis	0.1 M to 1 M NaOH at room temperature and elevated temperatures (e.g., 60°C).
Oxidation	3% to 30% Hydrogen Peroxide (H₂O₂) at room temperature.
Thermal Degradation	Solid drug substance and solution exposed to temperatures ranging from 40°C to 80°C.
Photostability	Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

Stability-Indicating Analytical Method

A stability-indicating analytical method is a validated quantitative analytical procedure that can detect changes in the properties of the drug substance and drug product over time.[8] A reversed-phase high-performance liquid chromatography (RP-HPLC) method is commonly employed for this purpose.

Table 2: Example of a Stability-Indicating RP-HPLC Method

Parameter	Specification
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol), run in a gradient or isocratic mode.
Flow Rate	Typically 1.0 mL/min.
Column Temperature	Maintained at a constant temperature, e.g., 30°C.
Detection	UV spectrophotometer at a wavelength where the parent drug and potential degradation products have significant absorbance (e.g., 222 nm or 277 nm for fluprostenol serinol amide).[2]
Injection Volume	10-20 µL.

The following diagram illustrates a general workflow for conducting stability and degradation studies.

Caption: General workflow for stability and degradation studies.

Biological Context: Prostaglandin F2α Receptor Signaling

Fluprostenol serinol amide is an analog of PGF2α and is expected to exert its biological effects through the PGF2α receptor, also known as the FP receptor. The FP receptor is a G protein-coupled receptor (GPCR). Upon binding of an agonist like fluprostenol, the receptor activates Gq proteins, which in turn activate phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium, while DAG activates protein kinase C (PKC). This signaling cascade is involved in various physiological processes.

The following diagram illustrates the PGF2α receptor signaling pathway.

Caption: Prostaglandin F2α (FP) receptor signaling pathway.

Data Presentation

While specific quantitative data for fluprostenol serinol amide is not available in the public domain, the following tables serve as templates for presenting results from forced degradation studies.

Table 3: Template for Reporting Forced Degradation Results

Stress Condition	Duration	% Assay of Fluprostenol Serinol Amide	% Total Impurities	Major Degradation Products (RT)
Acid Hydrolysis (1 M HCl, 60°C)	24h	Data	Data	Data
48h	Data	Data	Data
Base Hydrolysis (0.1 M NaOH, RT)	24h	Data	Data	Data
48h	Data	Data	Data
Oxidation (3% H₂O₂, RT)	24h	Data	Data	Data
48h	Data	Data	Data
Thermal (Solid, 80°C)	7 days	Data	Data	Data
Photolytic	1.2 million lux hours	Data	Data	Data

Conclusion

A comprehensive understanding of the stability and degradation of fluprostenol serinol amide is critical for its successful development as a therapeutic agent. Although specific experimental data is limited, this guide provides a robust framework based on its chemical structure and data from related prostaglandin analogs. The outlined experimental protocols for forced degradation studies and the development of a stability-indicating HPLC method offer a clear path for researchers to thoroughly characterize the stability profile of this promising compound. Further studies are warranted to elucidate the precise degradation products and pathways, which will be instrumental in formulation development, setting appropriate storage conditions, and ensuring the overall quality and safety of any future medicinal product containing fluprostenol serinol amide.

References

• 1. anjiechem.com [anjiechem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. Long-term hydrolytic degradation study of polycaprolactone films and fibers grafted with poly(sodium styrene sulfonate): Mechanism study and cell response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. researchgate.net [researchgate.net]
• 8. ijrpc.com [ijrpc.com]

Protocols & Analytical Methods

Unraveling the Biological Role of Fluprostenol Serinol Amide: A Proposed Research Framework

Introduction

Fluprostenol serinol amide (Flu-SA) is a synthetic and stable analog of prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester.[1][2][3] While its chemical structure suggests potential interactions with prostaglandin signaling pathways, its biological activity remains to be elucidated.[1][2] This document provides a proposed experimental framework for the systematic characterization of Fluprostenol serinol amide, aimed at researchers in pharmacology, drug discovery, and cell biology. The protocols outlined below are designed to determine its receptor binding profile, downstream signaling effects, and potential cellular functions.

Physicochemical Properties

A summary of the known physicochemical properties of Fluprostenol serinol amide is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₂₆H₃₆F₃NO₇	[1]
Molecular Weight	531.6 g/mol	[1][4]
Purity	≥98%	[1][2]
Formulation	A solution in ethanol	[1]
Solubility	DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml	[1]
Storage	-20°C	[1][5]
Stability	≥ 2 years at -20°C	[1][5]

Hypothesized Mechanism of Action

Given its structural similarity to PGF2α, it is hypothesized that Fluprostenol serinol amide may act as a ligand for prostanoid receptors. The parent compound, fluprostenol, is a potent agonist at the prostaglandin F2α receptor (FP receptor) and also interacts with the prostaglandin E2 receptor EP3 subtype and the thromboxane (B8750289) A2 receptor.[6] Therefore, the initial characterization of Flu-SA should focus on its activity at these receptors.

Activation of the FP receptor, a Gq-coupled G protein-coupled receptor (GPCR), typically leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

Figure 1: Hypothesized signaling pathway for Fluprostenol serinol amide via the FP receptor.

Experimental Protocols

The following protocols describe a tiered approach to characterizing the pharmacological properties of Fluprostenol serinol amide.

Figure 2: General experimental workflow for the characterization of Fluprostenol serinol amide.

In Vitro Receptor Binding Assays

Objective: To determine the binding affinity and selectivity of Fluprostenol serinol amide for a panel of prostanoid receptors.

Methodology:

• Receptor Preparation: Use commercially available membrane preparations from cells overexpressing human recombinant FP, EP1-4, and TP receptors.

• Radioligand: Utilize a high-affinity radiolabeled ligand for each receptor (e.g., [³H]-PGF2α for the FP receptor).

• Assay Protocol:

  • Incubate the receptor membrane preparations with a fixed concentration of the radioligand and increasing concentrations of Fluprostenol serinol amide.

  • Incubate for a specified time at room temperature to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration through a glass fiber filter.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding (determined in the presence of a saturating concentration of a known unlabeled ligand) from total binding.

  • Determine the IC₅₀ value (concentration of Flu-SA that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Hypothetical Data Presentation:

Compound	FP Receptor Ki (nM)	EP3 Receptor Ki (nM)	TP Receptor Ki (nM)
PGF2α	1.5	50	120
Fluprostenol	0.8	35	90
Fluprostenol serinol amide	To be determined	To be determined	To be determined

Second Messenger Assays

Objective: To determine the functional activity of Fluprostenol serinol amide at its target receptors by measuring downstream signaling events.

A. Calcium Mobilization Assay (for Gq-coupled receptors like FP, EP1, TP)

Methodology:

• Cell Line: Use a cell line endogenously or recombinantly expressing the target receptor (e.g., HEK293-FP).

• Calcium Indicator Dye: Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Assay Protocol:

  • Plate the cells in a microplate.

  • Load the cells with the calcium indicator dye.

  • Measure baseline fluorescence.

  • Add increasing concentrations of Fluprostenol serinol amide.

  • Monitor the change in fluorescence over time using a fluorescence plate reader.

• Data Analysis:

  • Quantify the peak fluorescence intensity as a measure of intracellular calcium concentration.

  • Determine the EC₅₀ value (concentration of Flu-SA that produces 50% of the maximal response) from the dose-response curve.

B. cAMP Assay (for Gs or Gi-coupled receptors like EP2, EP4, EP3)

Methodology:

• Cell Line: Use a cell line expressing the target receptor (e.g., CHO-EP3).

• cAMP Detection Kit: Utilize a commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• Assay Protocol:

  • Pre-treat cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

  • For Gi-coupled receptors, stimulate adenylyl cyclase with forskolin.

  • Add increasing concentrations of Fluprostenol serinol amide.

  • Incubate for a specified time.

  • Lyse the cells and measure cAMP levels according to the kit manufacturer's instructions.

• Data Analysis:

  • Generate a dose-response curve and determine the EC₅₀ (for Gs) or IC₅₀ (for Gi) value.

Hypothetical Data Presentation:

Compound	FP Receptor Calcium Mobilization EC₅₀ (nM)	EP3 Receptor cAMP Inhibition IC₅₀ (nM)
PGF2α	5.2	80
Fluprostenol	2.1	45
Fluprostenol serinol amide	To be determined	To be determined

Cell-Based Functional Assays

Objective: To investigate the effects of Fluprostenol serinol amide on relevant cellular processes. The choice of assay will depend on the receptor profile determined in the previous steps. For example, if Flu-SA is a potent FP receptor agonist, assays related to smooth muscle contraction, cell growth, or apoptosis would be relevant.

Example: Cell Proliferation Assay

Methodology:

• Cell Line: Select a cell line known to express the target receptor and exhibit a proliferative response to its activation (e.g., a smooth muscle cell line for the FP receptor).

• Assay: Use a standard proliferation assay such as MTT, WST-1, or direct cell counting.

• Assay Protocol:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Serum-starve the cells to synchronize their cell cycle.

  • Treat the cells with increasing concentrations of Fluprostenol serinol amide for 24-72 hours.

  • Add the proliferation reagent (e.g., MTT) and incubate.

  • Measure the absorbance or fluorescence according to the assay protocol.

• Data Analysis:

  • Calculate the percentage of cell proliferation relative to a vehicle-treated control.

  • Determine the EC₅₀ value for the proliferative effect.

Conclusion

The provided experimental framework offers a comprehensive approach to systematically characterize the biological activity of Fluprostenol serinol amide. By first establishing its receptor binding and signaling properties, researchers can then design more targeted cell-based and in vivo studies to elucidate its physiological and potential therapeutic roles. This structured approach is essential for understanding the pharmacology of this novel compound and unlocking its potential applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]
• 4. scbt.com [scbt.com]
• 5. caymanchem.com [caymanchem.com]
• 6. go.drugbank.com [go.drugbank.com]

Application Notes and Protocols for Fluprostenol Serinol Amide in Mass Spectrometry Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol serinol amide (Flu-SA) is a stable synthetic analog of a prostaglandin (B15479496) F2α glyceryl ester.[1][2] Prostaglandins (B1171923) and their analogs are potent lipid mediators involved in a wide array of physiological and pathological processes. Accurate quantification of these analytes is crucial for research in areas such as inflammation, oncology, and reproductive biology. Mass spectrometry (MS), particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers a highly sensitive and specific method for the detection and quantification of prostaglandins and their analogs in biological matrices.[3]

These application notes provide a generalized protocol for the sample preparation of Fluprostenol serinol amide for LC-MS/MS analysis. Due to the limited availability of specific published methods for Flu-SA, the following protocols are based on established methods for other prostaglandins and small molecules.[4][5][6] Researchers should consider this a foundational guide for method development and validation.

Data Presentation

Quantitative analysis of Fluprostenol serinol amide using LC-MS/MS requires careful calibration and validation. Below is a template for tabulating quantitative data obtained from such experiments.

Table 1: Quantitative LC-MS/MS Data for Fluprostenol Serinol Amide

Parameter	Value	Units
Calibration Curve
Linear Range	e.g., 1-1000	ng/mL
Correlation Coefficient (r²)	>0.99
Slope
Intercept
Limit of Detection (LOD)	ng/mL
Limit of Quantification (LOQ)	ng/mL
Precision
Intra-day (%RSD)	<15	%
Inter-day (%RSD)	<15	%
Accuracy
Low QC (% Recovery)	85-115	%
Mid QC (% Recovery)	85-115	%
High QC (% Recovery)	85-115	%
Matrix Effect	%
Recovery	%

Experimental Protocols

The following is a detailed protocol for the extraction and preparation of Fluprostenol serinol amide from a biological matrix (e.g., plasma, cell culture media) for LC-MS/MS analysis.

Materials and Reagents

• Fluprostenol serinol amide standard (purity ≥98%)[1][2]

• Internal Standard (IS): A deuterated analog of a similar prostaglandin is recommended.

• Solvents: HPLC-grade methanol (B129727), acetonitrile, ethyl acetate (B1210297), isopropanol, and water.[4][7]

• Formic acid or acetic acid[5][6]

• Solid Phase Extraction (SPE) cartridges (e.g., C18)[3]

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

• LC-MS/MS system with an electrospray ionization (ESI) source[4]

Sample Extraction: Solid Phase Extraction (SPE)

• Sample Pre-treatment:

  • Thaw frozen samples on ice.

  • To 500 µL of sample (e.g., plasma), add 10 µL of the internal standard solution.

  • Acidify the sample to a pH of ~3.5 with 2% aqueous formic acid to protonate the analyte.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate proteins.

  • Collect the supernatant for SPE.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by sequentially passing 2 mL of methanol followed by 2 mL of water through the cartridge. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pre-treated supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and other polar impurities.

  • Follow with a wash of 2 mL of 15% aqueous methanol to remove less hydrophobic impurities.

• Elution:

  • Elute the Fluprostenol serinol amide and internal standard with 2 mL of methanol or a mixture of ethyl acetate and isopropanol.[4]

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm).[5]

  • Mobile Phase A: 0.1% formic acid in water.[6]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the analyte, followed by a column wash and re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode (to be determined empirically).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor ion (Q1) will be the [M+H]⁺ or [M-H]⁻ of Fluprostenol serinol amide. The product ions (Q3) will need to be determined by infusing a standard solution of the analyte into the mass spectrometer.

Visualizations

Signaling Pathway Context

Fluprostenol serinol amide is an analog of a PGF2α ester. PGF2α is synthesized from arachidonic acid via the cyclooxygenase (COX) pathway. The following diagram illustrates this general pathway.

Caption: General overview of the PGF2α synthesis pathway.

Experimental Workflow

The following diagram outlines the major steps in the sample preparation and analysis workflow for Fluprostenol serinol amide.

Caption: Sample preparation workflow for Fluprostenol serinol amide.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Mass Spectrometry Approaches for Detection and Determination of Prostaglandins from Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 6. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Application Notes and Protocols for Fluprostenol Serinol Amide as a Chemical Probe

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluprostenol (B1673476) serinol amide (Flu-SA) is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α). Structurally, it is a stable derivative of fluprostenol, a known potent and selective agonist for the prostaglandin F2α receptor (FP receptor). The FP receptor is a G-protein coupled receptor (GPCR) that, upon activation, primarily couples to the Gq alpha subunit, initiating a signaling cascade that involves phospholipase C (PLC) activation, inositol (B14025) triphosphate (IP3) production, and subsequent mobilization of intracellular calcium.[1][2][3] This pathway is crucial in various physiological processes, including smooth muscle contraction and cellular proliferation.[2][4][5][6]

Given its structural relationship to fluprostenol, Flu-SA is proposed as a potential chemical probe to investigate the function and signaling of the FP receptor. A chemical probe is a small molecule used to study the function of a specific protein target in a cellular or in vivo context.[7][8] The validation of Flu-SA as a chemical probe requires rigorous assessment of its potency, selectivity, and on-target engagement.[8][9]

These application notes provide a framework for characterizing and utilizing Fluprostenol serinol amide as a chemical probe for the FP receptor, including detailed protocols for key validation experiments.

Data Presentation: Comparative Potency of FP Receptor Agonists

To evaluate the potential of Fluprostenol serinol amide, its activity should be compared against well-characterized FP receptor agonists. The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of fluprostenol (the parent compound of Flu-SA) and other relevant prostaglandin analogs at the FP receptor.

Compound	Receptor Binding Affinity (Ki, nM)	Functional Potency (EC50, nM) (Intracellular Calcium Mobilization)	Reference
(+)-Fluprostenol (Travoprost acid)	35 ± 5	17.5 - 37	[10][11]
PGF2α	3 - 4	Not specified	[12]
Bimatoprost acid	83	23.3 - 49.0	[10][11]
Latanoprost acid	98	32 - 124	[10]
Unoprostone	5,900 - >22,000	306 - 1270	[10][11]

Mandatory Visualizations

Signaling Pathway of the FP Receptor

Caption: Proposed signaling pathway for Fluprostenol serinol amide via the FP receptor.

Experimental Workflow for Chemical Probe Validation

Caption: A stepwise workflow for the validation of Fluprostenol serinol amide as a chemical probe.

Experimental Protocols

Radioligand Binding Assay for FP Receptor Affinity (Ki Determination)

Principle: This competitive binding assay measures the affinity of Fluprostenol serinol amide for the FP receptor by quantifying its ability to displace a radiolabeled ligand (e.g., [3H]PGF2α) from the receptor. The inhibition constant (Ki) is then calculated from the IC50 value (the concentration of Flu-SA that displaces 50% of the radioligand).

Materials:

• HEK293 cells stably expressing the human FP receptor.

• Cell culture medium and reagents.

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA).

• [3H]PGF2α (radioligand).

• Fluprostenol serinol amide (test compound).

• Unlabeled PGF2α (for non-specific binding determination).

• Glass fiber filters.

• Scintillation cocktail and scintillation counter.

Protocol:

• Membrane Preparation:

  • Culture HEK293-FP cells to confluency.

  • Harvest cells and homogenize in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Binding Assay:

  • In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: Assay buffer, [3H]PGF2α (at a concentration near its Kd), and cell membrane preparation.

    • Non-specific Binding: Assay buffer, [3H]PGF2α, a high concentration of unlabeled PGF2α (e.g., 10 µM), and cell membrane preparation.

    • Competitive Binding: Assay buffer, [3H]PGF2α, varying concentrations of Fluprostenol serinol amide, and cell membrane preparation.

  • Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes) to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of Fluprostenol serinol amide.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay (EC50 Determination)

Principle: This functional assay measures the ability of Fluprostenol serinol amide to activate the Gq-coupled FP receptor, leading to an increase in intracellular calcium concentration ([Ca2+]i).[13][14][15][16] A calcium-sensitive fluorescent dye is used to detect this change, and the dose-response relationship is used to determine the EC50 value.[13][14][15]

Materials:

• HEK293 cells stably expressing the human FP receptor.

• Black, clear-bottom 96-well plates.

• Cell culture medium.

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM, or a FLIPR Calcium Assay Kit).[13][14][15]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Probenecid (optional, to prevent dye leakage from cells).

• Fluprostenol serinol amide (test compound).

• A fluorescence plate reader or a specialized instrument like a FlexStation or FLIPR.

Protocol:

• Cell Plating:

  • Seed HEK293-FP cells into black, clear-bottom 96-well plates at an appropriate density to achieve a confluent monolayer on the day of the assay.[14]

  • Incubate overnight at 37°C, 5% CO2.[14]

• Dye Loading:

  • Prepare the calcium indicator dye solution in assay buffer according to the manufacturer's instructions. Probenecid can be included if necessary.[14]

  • Remove the cell culture medium from the wells and add the dye solution.

  • Incubate the plate in the dark for 45-60 minutes at 37°C or room temperature, as recommended for the specific dye.[16]

• Compound Preparation:

  • Prepare a series of dilutions of Fluprostenol serinol amide in assay buffer at a concentration higher than the final desired concentration (e.g., 5x or 10x).

• Measurement of Calcium Flux:

  • Place the cell plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence intensity over time, with an initial baseline reading before compound addition.

  • Program the instrument to automatically add the Fluprostenol serinol amide dilutions to the wells.

  • Continue recording the fluorescence signal immediately after compound addition to capture the peak response.

• Data Analysis:

  • For each well, calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Plot the ΔF or the normalized response against the log concentration of Fluprostenol serinol amide.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 value.

Antagonist Challenge Assay for On-Target Engagement

Principle: To confirm that the observed cellular activity of Fluprostenol serinol amide is mediated through the FP receptor, a selective FP receptor antagonist is used to block the effect. A rightward shift in the agonist dose-response curve in the presence of the antagonist provides evidence of on-target activity.

Materials:

• All materials listed for the Intracellular Calcium Mobilization Assay.

• A selective FP receptor antagonist (e.g., AL-8810).

Protocol:

• Cell Plating and Dye Loading:

  • Follow steps 1 and 2 of the Intracellular Calcium Mobilization Assay protocol.

• Antagonist Pre-incubation:

  • Prepare solutions of the FP receptor antagonist at various fixed concentrations.

  • After dye loading, replace the dye solution with assay buffer containing the antagonist.

  • Pre-incubate the cells with the antagonist for a defined period (e.g., 15-30 minutes) at room temperature.

• Agonist Stimulation and Measurement:

  • Perform the calcium mobilization assay as described in step 4 of the previous protocol, adding the Fluprostenol serinol amide dose-response curve in the presence of the antagonist.

• Data Analysis:

  • Generate dose-response curves for Fluprostenol serinol amide in the absence and presence of each concentration of the antagonist.

  • Observe the parallel rightward shift of the dose-response curves with increasing antagonist concentrations.

  • Optionally, perform a Schild analysis to determine the pA2 value, which quantifies the affinity of the antagonist for the receptor.

By following these protocols, researchers can systematically evaluate the affinity, potency, and on-target activity of Fluprostenol serinol amide, thereby validating its use as a chemical probe for investigating the biology of the FP receptor.

References

• 1. repository.arizona.edu [repository.arizona.edu]
• 2. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 3. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 4. Prostaglandin F(2alpha) receptor signaling facilitates bleomycin-induced pulmonary fibrosis independently of transforming growth factor-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are PGF2α agonists and how do they work? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. Advancing Biomedical Research with Quality Chemical Probes [promega.sg]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Real-time intracellular Ca2+ mobilization by travoprost acid, bimatoprost, unoprostone, and other analogs via endogenous mouse, rat, and cloned human FP prostaglandin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ligand binding specificities of the eight types and subtypes of the mouse prostanoid receptors expressed in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 14. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 15. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]

Application Notes and Protocols for Fluprostenol Serinol Amide in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol (B1673476) serinol amide is a synthetic compound structurally related to prostaglandins (B1171923), specifically a stable analog of PGF2α 2-glyceryl ester.[1][2][3] As of the current scientific literature, the specific biological activities and detailed mechanisms of action for Fluprostenol serinol amide have not been fully elucidated.[1][2] However, based on its structural similarity to Fluprostenol, a known prostaglandin (B15479496) F2α (PGF2α) analog and a potent FP receptor agonist, we can infer potential areas of application and propose experimental protocols for its characterization in cell culture systems.[4][5][6][7]

Fluprostenol has been demonstrated to have effects on intraocular pressure and trabecular meshwork contractility, primarily through its interaction with the FP receptor and its modulation of endothelin-1 (B181129) (ET-1) signaling pathways.[4][6] Therefore, it is hypothesized that Fluprostenol serinol amide may exhibit similar activities, making it a candidate for investigation in ophthalmology, smooth muscle physiology, and inflammatory processes.

These application notes provide a theoretical framework and foundational protocols for researchers to begin investigating the cellular effects of Fluprostenol serinol amide.

Potential Applications in Cell Culture

• Ophthalmology Research: Investigating the effects on trabecular meshwork cells, ciliary muscle cells, and retinal ganglion cells to explore potential roles in regulating intraocular pressure and neuroprotection.

• Smooth Muscle Cell Biology: Studying the impact on the contractility and proliferation of vascular, uterine, or airway smooth muscle cells.

• Inflammation and Immunology: Assessing the modulation of inflammatory responses in immune cells such as macrophages and lymphocytes, given the known role of prostaglandins in inflammation.

• Neuroscience: Exploring potential neuroprotective or neuromodulatory effects in neuronal and glial cell cultures.[7]

Data Presentation: Hypothetical Quantitative Data for Characterization

The following table represents a template for summarizing quantitative data that should be collected during the initial characterization of Fluprostenol serinol amide, based on experiments conducted with its analog, Fluprostenol.

Cell Line	Parameter Measured	Fluprostenol Serinol Amide Concentration	Incubation Time	Observed Effect (Hypothetical)
Human Trabecular Meshwork (HTM) Cells	Intracellular Calcium ([Ca2+]i) Mobilization	1 nM - 10 µM	5 minutes	Dose-dependent increase in [Ca2+]i
Cell Viability (MTT Assay)	1 nM - 10 µM	24, 48, 72 hours	No significant effect on viability
Gene Expression (qPCR) of FP Receptor	1 µM	24 hours	Upregulation of FP receptor mRNA
Human Umbilical Vein Endothelial Cells (HUVEC)	Pro-inflammatory Cytokine (e.g., IL-6) Secretion (ELISA)	1 nM - 10 µM	24 hours	Dose-dependent modulation of IL-6 secretion
Cell Migration (Wound Healing Assay)	1 µM	12, 24 hours	Increased cell migration rate

Signaling Pathways

Based on the known mechanism of the related compound Fluprostenol, Fluprostenol serinol amide is hypothesized to act as an agonist at the Prostaglandin F Receptor (FP receptor), a G-protein coupled receptor (GPCR). Activation of the FP receptor typically leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This signaling cascade can lead to various cellular responses, including smooth muscle contraction and modulation of gene expression.

Caption: Hypothesized signaling pathway for Fluprostenol serinol amide via the FP receptor.

Experimental Protocols

The following are detailed, step-by-step protocols that can be adapted to characterize the biological activity of Fluprostenol serinol amide in cell culture.

Protocol 1: Determination of Effects on Intracellular Calcium Mobilization

This protocol is designed to measure changes in intracellular calcium concentration ([Ca2+]i) in response to Fluprostenol serinol amide treatment.

Materials:

• Human Trabecular Meshwork (HTM) cells

• DMEM/F-12 medium with 10% FBS and 1% Penicillin-Streptomycin

• Fluprostenol serinol amide stock solution (e.g., 10 mM in DMSO)

• Fura-2 AM calcium indicator dye

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+ and Mg2+

• Pluronic F-127

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with dual excitation (340 nm and 380 nm) and emission at 510 nm

Procedure:

• Cell Seeding: Seed HTM cells into a 96-well black, clear-bottom plate at a density of 5 x 10^4 cells/well and culture overnight.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution: 5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS with Ca2+ and Mg2+.

  • Wash the cells once with HBSS.

  • Add 100 µL of the loading solution to each well and incubate for 45-60 minutes at 37°C.

• Washing: Wash the cells twice with HBSS to remove extracellular dye.

• Compound Preparation: Prepare serial dilutions of Fluprostenol serinol amide in HBSS at 2X the final desired concentration.

• Measurement:

  • Place the plate in a fluorescence plate reader set to measure the ratio of fluorescence intensity at 340 nm and 380 nm excitation (emission at 510 nm).

  • Record a baseline fluorescence ratio for 1-2 minutes.

  • Add 100 µL of the 2X Fluprostenol serinol amide solution to the respective wells.

  • Continue recording the fluorescence ratio for at least 5-10 minutes to capture the peak response and subsequent decay.

• Data Analysis: Calculate the ratio of F340/F380. The change in this ratio is proportional to the change in [Ca2+]i. Plot the peak change in ratio against the log of the compound concentration to determine the EC50.

Caption: Experimental workflow for the intracellular calcium mobilization assay.

Protocol 2: Cell Viability/Proliferation Assay (MTT Assay)

This protocol assesses the effect of Fluprostenol serinol amide on cell viability and proliferation.

Materials:

• Cell line of interest (e.g., HTM, HUVEC)

• Complete culture medium

• Fluprostenol serinol amide stock solution

• 96-well clear microplate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of Fluprostenol serinol amide in complete culture medium.

  • Remove the old medium and add 100 µL of the treatment medium to each well. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a CO2 incubator.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control. Plot cell viability against the log of the compound concentration.

Conclusion

While the biological profile of Fluprostenol serinol amide is currently under-researched, its structural relationship to Fluprostenol suggests it may be a valuable tool for studying prostaglandin signaling pathways. The protocols and hypothetical data presented here provide a robust starting point for the scientific community to characterize its activity in various cell culture models. Researchers are encouraged to adapt these methods to their specific cell types and experimental questions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. anjiechem.com [anjiechem.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. caymanchem.com [caymanchem.com]
• 6. Endothelin antagonism: effects of FP receptor agonists prostaglandin F2alpha and fluprostenol on trabecular meshwork contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroaxonal and cellular damage/protection by prostanoid receptor ligands, fatty acid derivatives and associated enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Fluprostenol Serinol Amide for Affinity-Based Protein Profiling of Prostaglandin Receptors

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, hypothetical application and protocol for the use of a derivatized Fluprostenol (B1673476) Serinol Amide as a photoaffinity probe for the identification and characterization of prostaglandin (B15479496) F2α (FP) receptor interacting proteins. Due to the current lack of published data on the use of Fluprostenol Serinol Amide in affinity-based protein profiling (ABPP), this application note presents a plausible, proposed workflow based on established chemical proteomics principles.

Introduction

Fluprostenol is a potent synthetic analog of prostaglandin F2α (PGF2α) and is known to be an agonist of the PGF2α receptor (FP receptor), a G-protein coupled receptor (GPCR) involved in various physiological processes. Fluprostenol serinol amide is a stable derivative of fluprostenol. Affinity-based protein profiling (ABPP) is a powerful chemical proteomics strategy used to identify the protein targets of small molecules in a complex biological system. This is often achieved by designing a chemical probe that incorporates a photoreactive group for covalent cross-linking to interacting proteins and a reporter tag for enrichment and identification.

This application note describes a hypothetical photoaffinity probe derived from fluprostenol serinol amide, termed Fluprostenol-Serinol-Azide-Biotin (FSAB), and its proposed use in identifying target proteins in a cellular context.

Hypothetical Probe Design and Synthesis

To be used as an ABPP probe, fluprostenol serinol amide would require modification to include a photoreactive group and a reporter tag. The serinol amide moiety offers a convenient site for such modifications, as it is synthetically appended and less likely to interfere with the core prostaglandin structure's interaction with the FP receptor.

A proposed structure for the photoaffinity probe, FSAB, is presented below. It incorporates a diazirine photoreactive group for UV-light-induced covalent cross-linking and a terminal alkyne for the subsequent attachment of a biotin (B1667282) tag via copper-catalyzed azide-alkyne cycloaddition (CuAAC or "click chemistry").

Application Notes and Protocols for Fluprostenol Serinol Amide in Pull-Down Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol serinol amide (Flu-SA) is a synthetic, stable analog of the naturally occurring prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester.[1][2] Prostaglandins are a class of lipid compounds that are involved in a wide array of physiological processes, including inflammation and smooth muscle contraction.[3] As an analog of PGF2α, Fluprostenol serinol amide is a valuable tool for investigating prostaglandin signaling pathways and identifying novel protein-protein interactions. Its stability makes it particularly well-suited for use in biochemical assays such as pull-down assays, which are designed to isolate and identify binding partners of a specific molecule from a complex mixture like a cell lysate.[4][5]

These application notes provide a detailed protocol for utilizing Fluprostenol serinol amide in pull-down assays to identify its interacting proteins. The primary putative target for Flu-SA is the Prostaglandin F2-alpha receptor (FP receptor), a G-protein coupled receptor known to bind PGF2α.[6][7] This protocol is designed to be adaptable for screening other potential binding partners.

Data Presentation

Table 1: Physicochemical Properties of Fluprostenol Serinol Amide

Property	Value	Reference
CAS Number	1176658-85-7	[2]
Molecular Formula	C₂₆H₃₆F₃NO₇	[2]
Molecular Weight	531.6 g/mol	[2][4]
Purity	≥98%	[2][8]
Solubility	DMF: 30 mg/mL, DMSO: 20 mg/mL, Ethanol: 30 mg/mL, PBS (pH 7.2): 10 mg/mL	[2]

Experimental Protocols

Protocol 1: Immobilization of Fluprostenol Serinol Amide to Affinity Resin

This protocol describes the covalent coupling of Fluprostenol serinol amide to an amine-reactive resin, such as NHS-activated sepharose. This method targets the hydroxyl groups on Flu-SA, which will be activated for coupling.

Materials:

• Fluprostenol serinol amide

• NHS-activated Sepharose resin

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• 2,2'-(Ethylenedioxy)bis(ethylamine) (EDBE) as a spacer (optional)

• Coupling Buffer (0.1 M NaHCO₃, 0.5 M NaCl, pH 8.3)

• Blocking Buffer (1 M ethanolamine (B43304) or 0.1 M Tris-HCl, pH 8.0)

• Wash Buffer (PBS, pH 7.4)

Procedure:

• Resin Preparation: Wash the required amount of NHS-activated Sepharose resin with ice-cold 1 mM HCl, followed by Coupling Buffer.

• Ligand Solubilization: Dissolve Fluprostenol serinol amide in a minimal amount of anhydrous DMF.

• Coupling Reaction:

  • Immediately add the dissolved Flu-SA to the washed resin.

  • Add TEA to catalyze the reaction. If using a spacer like EDBE, pre-react it with the resin before adding Flu-SA.

  • Incubate the mixture overnight at 4°C with gentle end-over-end rotation.

• Blocking Unreacted Sites: Centrifuge the resin, remove the supernatant, and add Blocking Buffer. Incubate for 2-4 hours at room temperature to block any unreacted NHS groups.

• Washing: Wash the resin extensively with Wash Buffer to remove any non-covalently bound ligand and blocking agent.

• Storage: Resuspend the Flu-SA-coupled resin in PBS containing a preservative (e.g., 0.02% sodium azide) and store at 4°C.

Protocol 2: Pull-Down Assay to Identify Fluprostenol Serinol Amide Interacting Proteins

This protocol details the use of the Flu-SA-coupled resin to isolate binding partners from a cell lysate.

Materials:

• Flu-SA-coupled affinity resin (from Protocol 1)

• Control resin (mock-coupled with no ligand)

• Cell lysate (e.g., from cells expressing the FP receptor)

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Binding/Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 0.1 M glycine, pH 2.5, or SDS-PAGE sample buffer)

• Neutralization Buffer (1 M Tris-HCl, pH 8.5)

Procedure:

• Cell Lysate Preparation: Prepare a cell lysate from your target cells using an appropriate Lysis Buffer containing protease inhibitors. Clarify the lysate by centrifugation.

• Pre-clearing the Lysate: Incubate the clarified lysate with the control resin for 1 hour at 4°C to minimize non-specific binding to the resin backbone.

• Binding:

  • Collect the pre-cleared lysate by centrifugation.

  • Add the Flu-SA-coupled resin to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the resin by centrifugation and discard the supernatant (flow-through).

  • Wash the resin 3-5 times with an excess of ice-cold Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Acidic Elution: Add Elution Buffer (e.g., 0.1 M glycine, pH 2.5) to the resin and incubate for 5-10 minutes at room temperature. Pellet the resin and collect the supernatant containing the eluted proteins. Immediately neutralize the eluate with Neutralization Buffer.

  • Denaturing Elution: Resuspend the resin in SDS-PAGE sample buffer and boil for 5-10 minutes to elute the bound proteins directly for analysis by SDS-PAGE.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by silver staining, Coomassie blue staining, or Western blotting with an antibody against the putative target (e.g., FP receptor). For identification of unknown interactors, mass spectrometry can be employed.

Mandatory Visualizations

Caption: Workflow for the immobilization of Fluprostenol serinol amide.

Caption: Experimental workflow for a pull-down assay using Flu-SA.

Caption: Putative signaling pathway of Fluprostenol serinol amide via the FP receptor.

References

• 1. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Discovery, characterization and clinical utility of prostaglandin agonists for the treatment of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Frontiers | Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma [frontiersin.org]
• 7. Prostaglandin F2- alpha Receptor/PTGFR Polyclonal Antibody (APR-067-200UL) [thermofisher.com]
• 8. biocompare.com [biocompare.com]

Application Notes and Protocols for Proteomic Profiling Using a Fluprostenol Serinol Amide-Based Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol serinol amide (Flu-SA) is a synthetic and stable analog of prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester.[1] Given that prostaglandins (B1171923) are crucial lipid signaling molecules involved in a myriad of physiological and pathological processes, tools to study their interactions and signaling pathways are of significant interest in drug discovery and biomedical research. Fluprostenol is a known potent agonist for the Prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor that mediates various cellular responses.[2][3]

Activity-based protein profiling (ABPP) has emerged as a powerful chemical proteomics strategy to study the functional state of enzymes and receptors in complex biological systems.[4] This approach utilizes chemical probes that covalently bind to the active sites of proteins, allowing for their subsequent identification and quantification.[4]

These application notes describe a conceptual framework for the use of a modified Fluprostenol serinol amide as a clickable, activity-based probe for proteomic studies. By incorporating a bioorthogonal handle, such as a terminal alkyne, onto the Flu-SA scaffold, researchers can specifically label and identify protein targets of this prostaglandin analog. This technique can provide valuable insights into the pharmacology of FP receptor agonists and help discover novel off-target interactions.

Probe Design and Principle

To be used as a tool in chemical proteomics, Fluprostenol serinol amide can be derivatized to include a linker arm terminating in a bioorthogonal handle, such as a terminal alkyne. This "clickable" probe retains the core structure of Flu-SA, which is responsible for target recognition, while the alkyne group allows for the covalent attachment of a reporter tag via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry".[5] The reporter tag can be a biotin (B1667282) molecule for affinity enrichment or a fluorophore for visualization.

The general workflow involves incubating the clickable Flu-SA probe with a biological sample (e.g., cell lysate or intact cells), allowing it to bind to its protein targets. Following this, a click chemistry reaction is performed to attach a reporter tag to the probe-labeled proteins. The tagged proteins can then be enriched and identified by mass spectrometry.

Figure 1: General structure of a clickable Fluprostenol serinol amide probe and its conjugation to a reporter tag via click chemistry.

Signaling Pathway of the FP Receptor

Fluprostenol, being a PGF2α analog, is expected to act as an agonist at the FP receptor. The binding of an agonist to the FP receptor, a G-protein coupled receptor, initiates a signaling cascade.[2][3] This typically involves the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling events culminate in various physiological responses.[2]

Figure 2: Simplified signaling pathway of the Prostaglandin F2α (FP) receptor.

Experimental Protocols

The following protocols provide a general framework for using a clickable Fluprostenol serinol amide probe for proteomic target identification.

Protocol 1: Labeling of Proteins in Cell Lysate

This protocol describes the labeling of protein targets in a complex proteome with the clickable Flu-SA probe.

Materials:

• Cells of interest

• Lysis buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors)

• Clickable Fluprostenol serinol amide probe (alkyne-Flu-SA), 10 mM stock in DMSO

• Protein concentration assay kit (e.g., BCA assay)

• Microcentrifuge tubes

Procedure:

• Harvest and wash cells with cold PBS.

• Lyse the cells in lysis buffer on ice for 30 minutes, with intermittent vortexing.

• Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.

• Collect the supernatant (proteome) and determine the protein concentration.

• Dilute the proteome to a final concentration of 1-2 mg/mL with lysis buffer.

• Add the alkyne-Flu-SA probe to the proteome to a final concentration of 1-10 µM. As a control, add an equivalent volume of DMSO to a separate aliquot of the proteome.

• Incubate the reaction at 37°C for 1 hour with gentle agitation.

• The probe-labeled proteome is now ready for the click chemistry reaction.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the attachment of a biotin or fluorescent reporter tag to the alkyne-labeled proteins.[6][7]

Materials:

• Probe-labeled proteome from Protocol 1

• Azide-reporter tag (e.g., Azide-PEG3-Biotin or a fluorescent azide), 10 mM stock in DMSO

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), 100 mM in water

• Copper(II) sulfate (B86663) (CuSO4), 20 mM in water

• Sodium ascorbate, 300 mM in water (prepare fresh)

Procedure:

• To 50 µL of the probe-labeled proteome, add the following reagents in order, vortexing briefly after each addition:

  • 90 µL PBS buffer

  • 20 µL of 2.5 mM azide-reporter tag

  • 10 µL of 100 mM THPTA

  • 10 µL of 20 mM CuSO4

  • 10 µL of 300 mM sodium ascorbate

• Protect the reaction from light and incubate at room temperature for 30-60 minutes.

• The proteins are now click-labeled and ready for downstream analysis.

Protocol 3: Enrichment of Biotin-Labeled Proteins

This protocol is for the affinity purification of biotin-tagged proteins.

Materials:

• Biotin-labeled proteome from Protocol 2

• Streptavidin-agarose beads

• Wash buffer (e.g., 0.1% SDS in PBS)

• SDS-PAGE loading buffer

Procedure:

• Add streptavidin-agarose beads to the biotin-labeled proteome.

• Incubate for 1 hour at room temperature with gentle rotation to allow binding.

• Pellet the beads by centrifugation and discard the supernatant.

• Wash the beads extensively with the wash buffer (e.g., 3-5 times) to remove non-specifically bound proteins.

• After the final wash, resuspend the beads in SDS-PAGE loading buffer and boil for 5 minutes to elute the bound proteins.

• The enriched proteins can be visualized by SDS-PAGE and silver staining or proceed to on-bead digestion for mass spectrometry.

Protocol 4: On-Bead Digestion for Mass Spectrometry

This protocol describes the preparation of enriched proteins for proteomic analysis.

Materials:

• Protein-bound streptavidin beads from Protocol 3

• Urea (B33335), 8 M in 100 mM Tris-HCl, pH 8.5

• Dithiothreitol (DTT), 500 mM

• Iodoacetamide (IAA), 500 mM

• Trypsin, sequencing grade

• Digestion buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Formic acid

Procedure:

• Wash the protein-bound beads with 8 M urea.

• Resuspend the beads in 8 M urea and reduce the proteins with DTT at a final concentration of 10 mM for 30 minutes at 37°C.

• Alkylate the proteins by adding IAA to a final concentration of 25 mM and incubate in the dark for 30 minutes at room temperature.

• Wash the beads with digestion buffer to remove urea, DTT, and IAA.

• Resuspend the beads in digestion buffer and add trypsin (e.g., 1 µg).

• Incubate overnight at 37°C with shaking.

• Centrifuge to pellet the beads and collect the supernatant containing the digested peptides.

• Acidify the peptides with formic acid to a final concentration of 1%.

• Desalt the peptides using a C18 StageTip or equivalent.

• The peptides are now ready for LC-MS/MS analysis.

Experimental Workflow Overview

References

• 1. caymanchem.com [caymanchem.com]
• 2. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 3. What are PGF2α agonists and how do they work? [synapse.patsnap.com]
• 4. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. confluore.com.cn [confluore.com.cn]

Application Note: A Quantitative Proteomics Workflow for Characterizing the Cellular Response to Fluprostenol Serinol Amide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol (B1673476) serinol amide is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester, noted for its enhanced stability.[1][2] While its parent compound, fluprostenol, is a known agonist of the prostaglandin F2α receptor (FP receptor) and is used to lower intraocular pressure, the specific biological activities of fluprostenol serinol amide have not yet been fully elucidated.[1][3][4][5] This application note describes a comprehensive quantitative proteomics workflow to investigate the cellular effects of fluprostenol serinol amide, enabling researchers to identify protein expression changes and elucidate potential signaling pathways modulated by this compound.

Quantitative mass spectrometry-based proteomics is a powerful approach for the large-scale identification and quantification of proteins in a complex biological sample.[6] By comparing the proteomes of cells treated with fluprostenol serinol amide to untreated controls, researchers can gain insights into its mechanism of action and identify potential biomarkers of its activity. This workflow is applicable to a wide range of research areas, including drug discovery, signal transduction, and biomarker identification.[7]

Experimental Design and Workflow

A typical quantitative proteomics experiment involves several key stages, from sample preparation to data analysis.[8][9] The overall workflow for investigating the effects of Fluprostenol serinol amide is depicted below. This workflow can be adapted for various cell types and treatment conditions.

Figure 1: A general workflow for quantitative proteomics analysis of cells treated with Fluprostenol serinol amide.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for each of the key steps in the quantitative proteomics workflow.

Protocol 1: Cell Culture, Treatment, and Lysis

• Cell Culture: Culture the desired cell line to approximately 80% confluency in appropriate growth medium.

• Treatment: Treat the cells with the desired concentration of Fluprostenol serinol amide or a vehicle control (e.g., DMSO) for a specified time period.

• Harvesting: Aspirate the medium, wash the cells with ice-cold phosphate-buffered saline (PBS), and scrape the cells in fresh ice-cold PBS.

• Cell Lysis: Centrifuge the cell suspension and lyse the cell pellet in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Extraction: Incubate the lysate on ice, sonicate briefly to shear DNA, and centrifuge to pellet cellular debris. Collect the supernatant containing the protein extract.

Protocol 2: Protein Digestion and Peptide Labeling

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Reduction and Alkylation:

  • Take a standardized amount of protein (e.g., 100 µg) from each sample.

  • Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM and incubate to reduce disulfide bonds.

  • Add iodoacetamide (B48618) (IAA) to a final concentration of 20 mM and incubate in the dark to alkylate cysteine residues.

• Protein Digestion:

  • Dilute the protein sample to reduce the concentration of denaturants.

  • Add sequencing-grade trypsin at a specific enzyme-to-protein ratio (e.g., 1:50 w/w) and incubate overnight.

• Peptide Cleanup: Acidify the digest and desalt the peptides using a C18 solid-phase extraction (SPE) column.

• Peptide Labeling (e.g., using TMTpro™ Reagents):

  • Reconstitute the TMTpro™ reagents in anhydrous acetonitrile.

  • Add the appropriate TMTpro™ reagent to each peptide sample and incubate to allow the labeling reaction to proceed.

  • Quench the labeling reaction with hydroxylamine.

• Sample Pooling: Combine the labeled peptide samples in a 1:1 ratio.

• Final Cleanup: Desalt the pooled, labeled peptide mixture using a C18 SPE column.

Protocol 3: LC-MS/MS Analysis

• Peptide Fractionation (Optional but Recommended): For complex samples, fractionate the pooled peptide mixture using high-pH reversed-phase liquid chromatography to increase proteome coverage.

• LC Separation:

  • Load the peptide sample (or each fraction) onto a reversed-phase analytical column.

  • Separate the peptides using a gradient of increasing organic solvent (e.g., acetonitrile) over a defined period.

• Mass Spectrometry:

  • Analyze the eluting peptides using a high-resolution mass spectrometer (e.g., an Orbitrap-based instrument).

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

Protocol 4: Data Analysis

• Database Searching: Process the raw MS/MS data using a database search engine (e.g., Sequest, Mascot, or MaxQuant) to identify peptides and proteins. Search against a relevant protein database (e.g., UniProt human).

• Quantification: Extract the reporter ion intensities for each identified peptide to determine the relative abundance of proteins across the different samples.

• Statistical Analysis: Perform statistical tests (e.g., t-test or ANOVA) to identify proteins that are significantly differentially expressed between the Fluprostenol serinol amide-treated and control groups.

• Bioinformatics Analysis: Use bioinformatics tools (e.g., DAVID, Metascape, or Ingenuity Pathway Analysis) to perform functional annotation, pathway enrichment analysis, and protein-protein interaction network analysis on the list of differentially expressed proteins.

Hypothetical Signaling Pathway Analysis

While the specific signaling pathways modulated by Fluprostenol serinol amide are unknown, quantitative proteomics can reveal which pathways are impacted. For instance, if the proteomics data reveals changes in the abundance of proteins involved in a particular pathway, this provides a strong hypothesis for the compound's mechanism of action. Below is a hypothetical signaling pathway that could be investigated.

Figure 2: A hypothetical signaling pathway that could be elucidated through quantitative proteomics.

Data Presentation

The quantitative results from the proteomics experiment should be summarized in a clear and concise manner. A table format is ideal for presenting differentially expressed proteins.

Protein Accession	Gene Symbol	Protein Name	Log2 Fold Change (Treated/Control)	p-value
P01234	GENE1	Protein 1	2.5	0.001
Q56789	GENE2	Protein 2	-1.8	0.005
...	...	...	...	...

Table 1: Example of a data table summarizing quantitative proteomics results.

Conclusion

This application note provides a comprehensive workflow and detailed protocols for utilizing quantitative proteomics to investigate the cellular effects of Fluprostenol serinol amide. By employing these methods, researchers can identify changes in protein expression and gain valuable insights into the potential biological functions and mechanisms of action of this and other uncharacterized compounds. The data generated from this workflow can serve as a foundation for further hypothesis-driven research in drug development and cell biology.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Fluprostenol | C23H29F3O6 | CID 5311100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nottingham.ac.uk [nottingham.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. Simple and robust high-throughput serum proteomics workflow with low-microflow LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Chemoproteomic Profiling Using Fluprostenol Serinol Amide-Based Probes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, albeit prospective, framework for the application of a chemically modified Fluprostenol serinol amide probe in chemoproteomic workflows. Fluprostenol serinol amide, a stable analog of the prostaglandin (B15479496) F2α (PGF2α) metabolite, PGF2α 2-glyceryl ester, presents an opportunity for the development of chemical probes to explore its cellular targets and mechanisms of action.[1][2] As the biological activity of Fluprostenol serinol amide is not yet fully characterized, the use of affinity-based protein profiling (AfBPP) can provide crucial insights into its protein interaction landscape. This application note outlines a hypothetical workflow, from the design of a "clickable" alkyne-modified probe to the final stages of mass spectrometry-based data analysis for target identification and validation.

Introduction to Chemoproteomic Profiling with Fluprostenol Serinol Amide

Chemoproteomics is a powerful discipline that employs small-molecule probes to investigate protein function, interactions, and modifications directly in complex biological systems.[3][4] A key strategy within chemoproteomics is Affinity-Based Protein Profiling (AfBPP), which utilizes probes designed to mimic bioactive molecules to capture and identify their protein targets.[5][6] This approach is particularly valuable for deorphanizing drug targets and understanding off-target effects.[7]

Fluprostenol serinol amide is a synthetic analog of a PGF2α metabolite.[1][2] Prostaglandins are potent lipid mediators involved in a myriad of physiological and pathological processes, and their protein interactions are of significant interest in drug discovery. By designing a version of Fluprostenol serinol amide that incorporates a bioorthogonal handle, such as an alkyne group, it becomes possible to use "click chemistry" to attach reporter tags for enrichment and identification of binding partners.[7]

This document outlines a proposed methodology for using an alkyne-modified Fluprostenol serinol amide probe, hereafter referred to as "Fluprostenol-alkyne," to identify its interacting proteins in a cellular context.

Proposed Experimental Workflow

The overall workflow for identifying protein targets of Fluprostenol-alkyne using a chemoproteomic approach is depicted below. This multi-step process begins with treating live cells with the probe, followed by lysis, covalent attachment of a biotin (B1667282) tag via click chemistry, enrichment of probe-bound proteins, and finally, identification and quantification by mass spectrometry.

Figure 1: Proposed chemoproteomic workflow for target identification.

Detailed Experimental Protocols

The following protocols are based on established methods in affinity-based protein profiling and are adapted for the hypothetical "Fluprostenol-alkyne" probe.

Protocol 1: Cell Culture and Probe Labeling

• Cell Culture: Plate a human cell line relevant to prostaglandin signaling (e.g., HEK293T, U937, or a relevant cancer cell line) in 15 cm dishes and grow to ~80% confluency.

• Probe Incubation: Treat the cells with the "Fluprostenol-alkyne" probe at a final concentration of 1-10 µM in serum-free media. Include a vehicle control (e.g., DMSO). Incubate for 2-4 hours at 37°C.

• Competitive Labeling (Optional but Recommended): For target validation, pre-incubate a set of cells with a 50-100 fold excess of unlabeled Fluprostenol serinol amide for 1 hour before adding the "Fluprostenol-alkyne" probe.

• Cell Harvest: After incubation, wash the cells three times with cold PBS, then harvest by scraping into PBS. Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C and discard the supernatant.

Protocol 2: Cell Lysis and Protein Extraction

• Lysis: Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, and protease inhibitor cocktail).

• Homogenization: Sonicate the lysate on ice (e.g., 3 cycles of 10 seconds on, 20 seconds off) to ensure complete lysis and shearing of nucleic acids.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Collect the supernatant and determine the protein concentration using a standard method such as the BCA assay. Normalize all samples to a concentration of 1-2 mg/mL.

Protocol 3: Click Chemistry Reaction

• Prepare Click-&-Go™ Cocktail: For each 1 mg of protein lysate, prepare the following reaction mixture. Note: Components should be added in the specified order.

  • Tris(2-carboxyethyl)phosphine (TCEP) (5 mM final concentration)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) ligand (1.7 mM final concentration)

  • Biotin-azide (100 µM final concentration)

  • Copper (II) sulfate (B86663) (CuSO₄) (1 mM final concentration)

• Reaction: Add the click chemistry cocktail to the protein lysate. Vortex briefly and incubate at room temperature for 1 hour with gentle rocking.

Protocol 4: Affinity Purification of Labeled Proteins

• Bead Preparation: Use high-capacity streptavidin agarose (B213101) beads. Wash the beads three times with lysis buffer.

• Enrichment: Add the washed streptavidin beads to the lysate after the click chemistry reaction. Incubate overnight at 4°C on a rotator.

• Washing: Pellet the beads by centrifugation (1,500 x g for 2 minutes) and discard the supernatant. Wash the beads extensively to remove non-specifically bound proteins:

  • Twice with 1% SDS in PBS.

  • Twice with 8 M urea (B33335) in 100 mM Tris-HCl pH 8.0.

  • Twice with 20% acetonitrile (B52724) in PBS.

  • Three times with PBS.

Protocol 5: On-Bead Tryptic Digestion

• Reduction and Alkylation: Resuspend the washed beads in 100 µL of 6 M urea in 100 mM Tris-HCl pH 8.0. Add TCEP to a final concentration of 10 mM and incubate for 30 minutes at 37°C. Add iodoacetamide (B48618) to a final concentration of 40 mM and incubate for 30 minutes at room temperature in the dark.

• Digestion: Dilute the urea to less than 1 M with 100 mM Tris-HCl pH 8.0. Add sequencing-grade trypsin (e.g., at a 1:50 enzyme-to-protein ratio) and incubate overnight at 37°C with shaking.

• Peptide Collection: Centrifuge the beads and collect the supernatant containing the digested peptides. Acidify the peptides with formic acid to a final concentration of 1% to stop the digestion.

Protocol 6: LC-MS/MS Analysis

• Desalting: Desalt the peptide samples using C18 StageTips.

• LC-MS/MS: Analyze the desalted peptides using a high-resolution mass spectrometer (e.g., an Orbitrap-based instrument) coupled to a nano-flow liquid chromatography system.

  • Column: C18 reversed-phase column.

  • Gradient: A 60-120 minute gradient of increasing acetonitrile concentration.

  • Data Acquisition: Operate the mass spectrometer in a data-dependent acquisition (DDA) mode, acquiring MS1 scans in the Orbitrap and fragmenting the top 10-20 most intense precursor ions in the ion trap or via HCD.

Protocol 7: Data Analysis

• Database Search: Process the raw MS data using a software suite like MaxQuant or Proteome Discoverer. Search the spectra against a human protein database (e.g., UniProt/Swiss-Prot).

  • Enzyme: Trypsin.

  • Variable Modifications: Methionine oxidation, N-terminal acetylation.

  • Fixed Modifications: Cysteine carbamidomethylation.

• Protein Identification and Quantification: Set a false discovery rate (FDR) of 1% at both the peptide and protein levels. Use a label-free quantification (LFQ) algorithm to determine the relative abundance of proteins across different samples.

• Target Identification: Identify potential targets as proteins that are significantly enriched in the "Fluprostenol-alkyne" treated samples compared to the vehicle control. True targets should also show a significant reduction in enrichment in the competitive labeling samples.

Data Presentation

Quantitative data from the mass spectrometry analysis should be summarized in tables for clear interpretation.

Table 1: Hypothetical List of Enriched Proteins by "Fluprostenol-alkyne" Probe

UniProt ID	Gene Name	Protein Name	Peptide Count	Enrichment Ratio (Probe/Control)	p-value
P21554	PTGFR	Prostaglandin F2-alpha receptor	15	12.5	<0.001
Q13936	AKR1C3	Aldo-keto reductase family 1 member C3	11	8.2	<0.005
P04035	HSPA8	Heat shock cognate 71 kDa protein	22	3.1	<0.05

| P50995 | FABP5 | Fatty acid-binding protein 5 | 8 | 6.7 | <0.01 |

Table 2: Competitive Binding Analysis for a Hypothetical Target

Protein Target	Condition	Normalized LFQ Intensity	% Reduction
PTGFR	Vehicle Control	5.0e+06	-
	Fluprostenol-alkyne	6.2e+07	-

| | Fluprostenol-alkyne + Competitor | 9.8e+06 | 84% |

Potential Signaling Pathway Involvement

Based on the known signaling of PGF2α, a primary target for a Fluprostenol-based probe would likely be the Prostaglandin F2α receptor (FP receptor).[5] Activation of this G-protein coupled receptor can trigger multiple downstream signaling cascades. A chemoproteomic approach could not only confirm this interaction but also potentially identify other proteins involved in the signaling complex or off-target interactions.

Figure 2: Potential PGF2α signaling pathway to be investigated.

This diagram illustrates the canonical PGF2α signaling pathway, which involves the activation of the FP receptor, leading to Gq-protein-mediated activation of Phospholipase C (PLC).[5][8] This, in turn, results in the generation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG), leading to intracellular calcium release and activation of Protein Kinase C (PKC) and downstream MAPK cascades.[2][5]

Conclusion and Future Directions

The protocols and workflow described in this application note provide a comprehensive, though prospective, guide for utilizing a "clickable" analog of Fluprostenol serinol amide in chemoproteomic experiments. This approach has the potential to identify the direct protein binding partners of this prostaglandin analog, offering a powerful tool to elucidate its biological function. Successful identification of targets would require subsequent validation through orthogonal methods such as Western blotting, siRNA-mediated knockdown, or enzymatic assays. Ultimately, this chemoproteomic strategy can accelerate our understanding of prostaglandin signaling and aid in the development of novel therapeutics.

References

• 1. PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of Mass Spectrometry-Based Technologies and Strategies on Chemoproteomics as a Tool for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combining native mass spectrometry and lipidomics to uncover specific membrane protein–lipid interactions from natural lipid sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prostaglandin F2α regulates the expression of uterine activation proteins via multiple signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostaglandin F2alpha - Wikipedia [en.wikipedia.org]
• 7. Synthesis and cellular evaluation of click-chemistry probes to study the biological effects of alpha, beta-unsaturated carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell lysis and protein extraction for Fluprostenol serinol amide studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol serinol amide (Flu-SA) is a synthetic analog of the prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester.[1][2] While the precise biological activities of Flu-SA are still under investigation, its structural similarity to PGF2α suggests that it likely interacts with the prostaglandin F2α receptor (FP receptor).[1][2][3] The FP receptor is a G protein-coupled receptor (GPCR) that, upon activation, typically couples to the Gq alpha subunit of heterotrimeric G proteins.[4] This initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[4][5] These second messengers, in turn, trigger the release of intracellular calcium and the activation of protein kinase C (PKC), respectively, culminating in various cellular responses.

These application notes provide detailed protocols for researchers investigating the effects of Fluprostenol serinol amide on cellular signaling pathways, with a focus on cell lysis and protein extraction for downstream analysis of protein expression and activation.

Postulated Signaling Pathway for Fluprostenol Serinol Amide

Based on the known mechanism of the FP receptor, the following signaling pathway is postulated for Fluprostenol serinol amide.

Caption: Postulated signaling pathway for Fluprostenol serinol amide.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

This protocol describes the general procedure for culturing cells and treating them with Fluprostenol serinol amide. The choice of cell line will depend on the specific research question and the expression of the FP receptor.

Materials:

• Cell line expressing the FP receptor (e.g., HEK293 cells transiently or stably expressing the FP receptor)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Fluprostenol serinol amide stock solution (dissolved in a suitable solvent like DMSO or ethanol)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Culture cells in a T-75 flask until they reach 80-90% confluency.

• Trypsinize the cells and seed them into 6-well plates at a density of 5 x 10^5 cells per well.

• Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C and 5% CO2.

• Prepare working concentrations of Fluprostenol serinol amide by diluting the stock solution in serum-free medium. Include a vehicle control (medium with the same concentration of solvent as the highest Flu-SA concentration).

• Remove the complete medium from the wells and wash the cells once with sterile PBS.

• Add the serum-free medium containing the different concentrations of Fluprostenol serinol amide or the vehicle control to the respective wells.

• Incubate the cells for the desired time period (e.g., 15 minutes, 30 minutes, 1 hour) to stimulate the signaling pathway.

• After the incubation period, proceed immediately to the cell lysis and protein extraction protocol.

Protocol 2: Cell Lysis and Protein Extraction

This protocol details the steps for lysing the treated cells and extracting total protein for subsequent analysis (e.g., Western blotting). Performing all steps on ice or at 4°C is crucial to minimize protein degradation.

Materials:

• Ice-cold PBS

• Ice-cold cell lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease inhibitor cocktail

• Phosphatase inhibitor cocktail

• Cell scraper

• Microcentrifuge tubes

• Refrigerated microcentrifuge

Procedure:

• Immediately after treatment, place the 6-well plates on ice.

• Aspirate the treatment medium from each well.

• Wash the cells twice with ice-cold PBS.

• Aspirate the PBS completely.

• Add 100-200 µL of ice-cold lysis buffer (supplemented with protease and phosphatase inhibitors just before use) to each well.

• Using a cell scraper, scrape the cells off the surface of the well and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes to ensure complete lysis.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant, which contains the total protein extract, to a new pre-chilled microcentrifuge tube.

• Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

• The protein samples can be used immediately for downstream applications or stored at -80°C for future use.

Experimental Workflow

The following diagram illustrates the overall workflow from cell culture to protein analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Studies of Prostaglandin F2α Analogs

Disclaimer: As of December 2025, there is no publicly available scientific literature detailing the specific in vitro dosage, signaling pathways, or biological activity of Fluprostenol (B1673476) Serinol Amide. The following application notes and protocols are based on studies of the closely related and well-characterized Prostaglandin (B15479496) F2α (PGF2α) analog, Fluprostenol , and other PGF2α analogs. This information is intended to serve as a starting point for researchers to develop their own in vitro assays for novel compounds like Fluprostenol Serinol Amide.

Introduction

Fluprostenol is a potent synthetic analog of Prostaglandin F2α. It is a selective agonist for the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor. Activation of the FP receptor typically leads to the mobilization of intracellular calcium and the activation of protein kinase C. PGF2α analogs are widely studied for their roles in various physiological processes, including uterine contraction, luteolysis, and the regulation of intraocular pressure. In vitro studies are crucial for elucidating the specific cellular and molecular mechanisms of these compounds.

Quantitative Data: In Vitro Dosages of Fluprostenol and PGF2α

The effective in vitro concentration of fluprostenol and PGF2α can vary significantly depending on the cell type and the biological endpoint being measured. The following table summarizes dosages from various in vitro studies.

Compound	Cell Type	Assay	Effective Concentration / EC50 / Ki	Reference
(+)-Fluprostenol	Cloned human ocular FP receptors	Intracellular Calcium Mobilization	EC50 = 17.5 nM
(+)-Fluprostenol	Rat A7r5 cells	Intracellular Calcium Mobilization	EC50 = 19.1 nM
(+)-Fluprostenol	Mouse 3T3 cells	Intracellular Calcium Mobilization	EC50 = 37.3 nM
(+)-Fluprostenol	Human FP receptor	Receptor Binding Affinity	Ki = 49.9 nM
Travoprost acid ((+)-Fluprostenol)	Human ciliary muscle cells	Phosphoinositide Turnover	EC50 = 1.4 nM	[1]
Travoprost acid ((+)-Fluprostenol)	Human trabecular meshwork cells	Phosphoinositide Turnover	EC50 = 3.6 nM	[1]
Fluprostenol	Bovine trabecular meshwork strips	Inhibition of Endothelin-1-induced contraction	10⁻⁶ M	[2][3]
Fluprostenol	Human trabecular meshwork cells	Blockade of CTGF-induced fibrotic effects	10⁻⁷ M to 10⁻⁶ M	[4]
Prostaglandin F2α	Cat iris	PGE2 Release	EC50 = 45 nM	[5]
Prostaglandin F2α	Human granulosa cells	Inhibition of Progesterone (B1679170) Production	1 - 8000 ng/ml	[6]
Prostaglandin F2α	Bovine luteal cells	Inhibition of Lipoprotein-stimulated Progesterone Production	100 ng/ml	[7]

Signaling Pathways

Fluprostenol and other PGF2α analogs mediate their effects primarily through the Prostaglandin F2α Receptor (FP Receptor) . The canonical signaling pathway initiated by the activation of the FP receptor is depicted below.

Caption: FP Receptor Signaling Pathway.

Upon binding of an agonist like fluprostenol, the FP receptor activates the Gq alpha subunit of the heterotrimeric G protein. This in turn activates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses into the cytoplasm and binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytosol. The increased intracellular Ca²⁺ and DAG together activate Protein Kinase C (PKC), which then phosphorylates downstream target proteins, leading to a cellular response.

Experimental Protocols

The following are generalized protocols for common in vitro assays used to study the effects of PGF2α analogs. Researchers should optimize these protocols for their specific cell types and experimental conditions.

Cell Culture

• Cell Lines: Human trabecular meshwork (HTM) cells, bovine trabecular meshwork (BTM) cells, human ciliary muscle cells, or other relevant cell lines.

• Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and L-glutamine.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Cells are passaged upon reaching 80-90% confluency using standard trypsinization procedures.

In Vitro Contractility Assay (for Trabecular Meshwork)

This protocol is adapted from studies on bovine trabecular meshwork (BTM) strips.[2][3]

Caption: Trabecular Meshwork Contractility Assay Workflow.

• Tissue Preparation: Isolate strips of bovine trabecular meshwork.

• Mounting: Mount the BTM strips in an organ bath containing Krebs' solution, maintained at 37°C and gassed with 95% O₂ / 5% CO₂.

• Equilibration: Allow the strips to equilibrate for at least 1 hour under a baseline tension (e.g., 200 mg).

• Induction of Contraction: Induce a stable contraction with a contractile agent such as Endothelin-1 (ET-1) at a concentration of 10⁻⁸ M.

• Treatment: In a parallel set of experiments, pre-incubate the BTM strips with fluprostenol (e.g., 10⁻⁶ M) for a defined period (e.g., 20 minutes) before adding the contractile agent.

• Data Recording: Continuously record the isometric tension using a force-length transducer.

• Analysis: Compare the amplitude of the ET-1-induced contraction in the presence and absence of fluprostenol.

Intracellular Calcium Mobilization Assay

This protocol is a general guide for measuring changes in intracellular calcium using a fluorescent indicator like Fura-2 AM.

• Cell Seeding: Seed cells (e.g., HTM cells) onto glass coverslips or in a 96-well black-walled plate and allow them to adhere overnight.

• Dye Loading: Wash the cells with a balanced salt solution (BSS). Incubate the cells with Fura-2 AM (e.g., 2-5 µM) in BSS for 30-60 minutes at 37°C.

• Washing: Wash the cells twice with BSS to remove extracellular dye.

• Baseline Measurement: Place the coverslip or plate into a fluorescence spectrophotometer or a fluorescence microscope equipped for ratiometric imaging. Measure the baseline fluorescence ratio (e.g., excitation at 340 nm and 380 nm, emission at 510 nm).

• Stimulation: Add fluprostenol at the desired concentration and continuously record the fluorescence ratio for several minutes to observe the change in intracellular calcium concentration.

• Calibration: At the end of the experiment, calibrate the Fura-2 signal using a calcium ionophore (e.g., ionomycin) in the presence of a calcium-saturating solution and then a calcium-free solution containing a chelator (e.g., EGTA) to determine the maximum and minimum fluorescence ratios.

Caption: Intracellular Calcium Assay Logical Flow.

Conclusion

While specific data for Fluprostenol Serinol Amide is not yet available, the provided information on fluprostenol and other PGF2α analogs offers a solid foundation for initiating in vitro investigations. Researchers should carefully titrate the compound of interest to determine its optimal concentration range and adapt the provided protocols to their specific experimental systems. The key to successful in vitro studies with novel prostaglandin analogs lies in systematic optimization and careful validation of the chosen assays.

References

• 1. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. The Prostaglandin F2α Analog Fluprostenol Attenuates the Fibrotic Effects of Connective Tissue Growth Factor on Human Trabecular Meshwork Cells | Semantic Scholar [semanticscholar.org]
• 5. Prostaglandin F2 alpha and its analogs induce release of endogenous prostaglandins in iris and ciliary muscles isolated from cat and other mammalian species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of prostaglandin F2alpha and E2 on the production of progesterone by human granulosa cells in tissue culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of in vivo and in vitro administration of prostaglandin F2 alpha on lipoprotein utilization in cultured bovine luteal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Harnessing Click Chemistry for the Functionalization of Fluprostenol Serinol Amide Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluprostenol (B1673476), a potent F-series prostaglandin (B15479496) analog, and its derivatives are of significant interest in pharmacology, particularly for their role as FP receptor agonists.[1] Fluprostenol serinol amide (Flu-SA) is a stable analog of PGF2α 2-glyceryl ester.[2][3] While its biological activity is still under investigation, its structural similarity to biologically active prostaglandins (B1171923) suggests potential therapeutic applications.[2][3] The ability to precisely modify and conjugate such molecules to other functional units, such as targeting ligands, imaging agents, or drug carriers, is paramount for advancing research and developing novel therapeutics.

Click chemistry, a suite of powerful, reliable, and selective reactions, offers a modular approach for the rapid synthesis of complex functional molecules.[4][5] The most prominent example, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), facilitates the formation of a stable triazole linkage between an azide (B81097) and a terminal alkyne.[6] This bioorthogonal reaction is highly efficient and proceeds under mild, aqueous conditions, making it ideal for bioconjugation.[7]

These application notes provide a conceptual framework and exemplary protocols for the application of click chemistry to Fluprostenol serinol amide analogs. By introducing a "clickable" handle (an azide or alkyne) onto the Flu-SA scaffold, researchers can unlock a multitude of applications, from targeted drug delivery to novel molecular probes for receptor studies.

Conceptual Framework: Creating "Clickable" Fluprostenol Serinol Amide Analogs

The central concept involves the synthesis of Fluprostenol serinol amide analogs bearing either a terminal alkyne or an azide functional group. This modification renders the molecule ready for a click reaction with a complementary-functionalized molecule of interest.

Caption: Functionalization of Fluprostenol via Click Chemistry.

Potential Applications and Data

The ability to conjugate Fluprostenol serinol amide to various functional moieties opens up a wide range of research and therapeutic possibilities.

Targeted Drug Delivery

By conjugating a clickable Fluprostenol analog to a targeting ligand (e.g., an antibody or a peptide that recognizes a cell-surface receptor), it is possible to direct the compound to specific cell types, thereby increasing its efficacy and reducing off-target effects.

Table 1: Hypothetical Cellular Uptake of a Fluprostenol-Antibody Conjugate

Cell Line	Targeting Antibody	Fluprostenol Conjugate Uptake (pmol/mg protein)	Control (Unconjugated Fluprostenol) Uptake (pmol/mg protein)
Cancer Cell Line A (Receptor Positive)	Anti-Receptor X mAb	150.2 ± 12.5	25.8 ± 4.1
Control Cell Line B (Receptor Negative)	Anti-Receptor X mAb	28.5 ± 5.3	23.1 ± 3.9

Molecular Imaging

Attaching a fluorescent dye or a PET imaging agent to a clickable Fluprostenol analog allows for the visualization of its distribution in cells and tissues, providing valuable insights into its pharmacokinetics and target engagement.

Table 2: Hypothetical Biodistribution of a Fluorescently Labeled Fluprostenol Analog

Organ	% Injected Dose per Gram (ID/g) at 1h post-injection
Blood	5.2 ± 0.8
Liver	12.6 ± 2.1
Kidney	8.9 ± 1.5
Target Tissue	25.4 ± 3.7
Non-Target Tissue	3.1 ± 0.6

Development of Receptor Probes

Clickable Fluprostenol analogs can be used as probes to identify and characterize their binding partners. For instance, they can be used in pull-down assays to isolate and identify receptors from cell lysates.

Experimental Protocols

The following are exemplary protocols that can be adapted for specific applications involving clickable Fluprostenol serinol amide analogs. These protocols are based on established click chemistry procedures.[8]

Protocol 1: General Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general method for conjugating an alkyne-modified Fluprostenol serinol amide to an azide-containing molecule.

Materials:

• Alkyne-modified Fluprostenol serinol amide

• Azide-containing molecule of interest

• Copper(II) sulfate (B86663) (CuSO₄) solution (100 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (200 mM in water)

• Sodium ascorbate (B8700270) solution (100 mM in water, freshly prepared)

• DMSO/tBuOH or water as solvent

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare the Catalyst Premix: In a microcentrifuge tube, mix the CuSO₄ solution and the THPTA ligand solution in a 1:2 molar ratio. Allow this mixture to incubate at room temperature for several minutes. This solution can be stored frozen for several weeks.[9]

• Prepare the Reaction Mixture:

  • In a separate tube, dissolve the alkyne-modified Fluprostenol serinol amide in a suitable solvent (e.g., DMSO/tBuOH or water).

  • Add an excess (4-50 equivalents) of the azide-containing molecule to the solution.[9]

• Initiate the Reaction:

  • Add 25 equivalents of the THPTA/CuSO₄ premix to the reaction mixture.

  • Add 40 equivalents of freshly prepared sodium ascorbate solution to initiate the click reaction.[9]

• Incubation:

  • Protect the reaction from light.

  • Allow the reaction to proceed at room temperature for 30-60 minutes.[9]

• Purification: Purify the resulting conjugate using an appropriate method, such as HPLC or ethanol (B145695) precipitation.

Caption: CuAAC Experimental Workflow.

Protocol 2: Labeling of Proteins in Cell Lysates with a Clickable Fluprostenol Probe

This protocol outlines a method for identifying potential protein binding partners of Fluprostenol using a clickable analog in a cell lysate.

Materials:

• Cell lysate (1-5 mg/mL protein concentration)

• Alkyne- or azide-modified Fluprostenol probe (2.5 mM in DMSO or water)

• THPTA ligand solution (100 mM in water)

• CuSO₄ solution (20 mM in water)

• Sodium ascorbate solution (300 mM in water, freshly prepared)

• PBS buffer

Procedure:

• Prepare the Labeling Reaction: In a 1.5 mL microcentrifuge tube, combine the following:

  • 50 µL of protein lysate

  • 90 µL of PBS buffer

  • 20 µL of the 2.5 mM clickable Fluprostenol probe solution

• Add Catalyst Components:

  • Add 10 µL of 100 mM THPTA solution and vortex briefly.

  • Add 10 µL of 20 mM CuSO₄ solution and vortex briefly.

• Initiate the Click Reaction:

  • Add 10 µL of 300 mM sodium ascorbate solution to start the reaction.

  • Vortex the mixture briefly.

• Incubation:

  • Protect the reaction from light.

  • Incubate for 30 minutes at room temperature.

• Downstream Analysis: The proteins in the lysate are now click-labeled and can be further analyzed by methods such as SDS-PAGE followed by in-gel fluorescence scanning (if a fluorescent tag was used) or by enrichment and mass spectrometry to identify the labeled proteins.

Caption: Signaling Pathway for Target Identification.

Conclusion

The application of click chemistry to Fluprostenol serinol amide analogs represents a promising strategy for the development of novel research tools and therapeutic agents. The protocols and conceptual frameworks presented here provide a starting point for researchers to design and execute experiments aimed at exploring the full potential of these modified prostaglandin analogs. The modularity and efficiency of click chemistry empower scientists to create a diverse array of functional conjugates, paving the way for new discoveries in pharmacology and drug development.

References

• 1. Endothelin antagonism: effects of FP receptor agonists prostaglandin F2alpha and fluprostenol on trabecular meshwork contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. biocompare.com [biocompare.com]
• 4. rjptonline.org [rjptonline.org]
• 5. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 6. Click Chemistry [organic-chemistry.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. interchim.fr [interchim.fr]
• 9. confluore.com.cn [confluore.com.cn]

Application Note: Quantitative Analysis of Fluprostenol Serinol Amide by LC-MS/MS

An advanced LC-MS/MS methodology has been developed for the sensitive and selective detection and quantification of Fluprostenol serinol amide, a synthetic prostaglandin (B15479496) analog. This application note provides a comprehensive protocol for researchers, scientists, and drug development professionals engaged in the analysis of this compound in various biological matrices. The method detailed below leverages the specificity of tandem mass spectrometry to achieve low detection limits and high accuracy, which is crucial for pharmacokinetic studies, drug metabolism research, and quality control of pharmaceutical formulations.

Introduction

Fluprostenol serinol amide is a potent synthetic analog of prostaglandin F2α.[1] Its structural similarity to endogenous prostaglandins (B1171923) necessitates a highly selective analytical method for its quantification in complex biological samples. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers the requisite sensitivity and specificity for this purpose. This method is applicable to various biological matrices, including plasma, serum, and tissue homogenates, as well as for purity and stability testing of the bulk drug substance.

Principle of the Method

The method involves the extraction of Fluprostenol serinol amide and an internal standard from the sample matrix, followed by chromatographic separation on a reverse-phase column and detection by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard is recommended to compensate for matrix effects and variations in extraction recovery.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique depends on the matrix. Two common methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

a) Liquid-Liquid Extraction (LLE) Protocol (for Plasma/Serum)

• To 500 µL of plasma or serum in a polypropylene (B1209903) tube, add 20 µL of an internal standard solution (e.g., Prostaglandin F2α-d4 at 100 ng/mL).

• Add 40 µL of 1 M citric acid to acidify the sample.

• Add 2 mL of a hexane/ethyl acetate (B1210297) (1:1, v/v) mixture.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 4°C to separate the organic and aqueous phases.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction (steps 3-6) twice more and combine the organic phases.

• Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase (e.g., 1:3 v/v methanol/10 mM ammonium (B1175870) acetate buffer, pH 8.5) for LC-MS/MS analysis.[2]

b) Solid-Phase Extraction (SPE) Protocol (for Urine)

• Acidify 1 mL of urine to pH 3.5 with 2N HCl.

• Condition a C18 SPE cartridge with 10 mL of ethanol (B145695) followed by 10 mL of deionized water.

• Load the acidified urine sample onto the cartridge.

• Wash the cartridge with 10 mL of water, followed by 10 mL of 15% ethanol, and then 10 mL of hexane.

• Elute the analyte with 10 mL of ethyl acetate.

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the residue in the mobile phase for analysis.[3]

LC-MS/MS Instrumentation and Conditions

a) Liquid Chromatography (LC)

• Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm particles) is suitable for the separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.25 mL/min.

• Gradient Program:

  • Start with 35% B.

  • Increase to 95% B over a set time.

  • Hold at 95% B to wash the column.

  • Return to initial conditions for re-equilibration.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

b) Mass Spectrometry (MS)

• Ionization Mode: Heated Electrospray Ionization (HESI) in negative ion mode.

• Spray Voltage: -4000 V.

• Source Temperature: 400°C.

• Sheath Gas: 45 arbitrary units.

• Vaporizer Temperature: 280°C.

• Capillary Temperature: 300°C.

• Collision Gas: Argon.

c) Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are proposed based on the structure of Fluprostenol serinol amide (C₂₆H₃₆F₃NO₇, MW: 531.6) and fragmentation patterns of similar prostaglandin analogs.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Fluprostenol serinol amide	530.6	Proposed: Fragmentation of the amide bond or loss of water	To be optimized
Internal Standard (e.g., PGF2α-d4)	357.2	197.2	28

Note: The specific product ions and collision energy for Fluprostenol serinol amide need to be optimized experimentally.

Data Presentation: Expected Method Performance

The following tables summarize the expected quantitative performance of the LC-MS/MS method for Fluprostenol serinol amide, based on validated methods for similar prostaglandin analogs.

Table 1: Linearity and Sensitivity

Parameter	Expected Value
Linearity Range	0.1 - 5.0 µg/L
Correlation Coefficient (R²)	> 0.996
Limit of Detection (LOD)	0.03 µg/L
Limit of Quantification (LOQ)	0.1 µg/L

Table 2: Accuracy and Precision

Concentration Level	Accuracy (% Recovery)	Precision (% RSD)
Low Quality Control (LQC)	90.4% - 113.9%	< 7%
Medium Quality Control (MQC)	86.0% - 108.3%	< 7%
High Quality Control (HQC)	88.2% - 110.5%	< 7%

Data based on a similar validated method for 8-iso-Prostaglandin F2α.[4][5]

Visualizations

Experimental Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PHASE SEPARATION LIQUID-LIQUID EXTRACTION FOR THE QUANTIFICATION OF 8-ISO-PROSTAGLANDIN F2 ALPHA IN HUMAN PLASMA BY LC-MS/MS | Journal of Medical Biochemistry [aseestant.ceon.rs]

Technical Notes & Optimization

Troubleshooting Fluprostenol serinol amide insolubility

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the insolubility of Fluprostenol serinol amide in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide and why is its solubility a concern?

A1: Fluprostenol serinol amide (Flu-SA) is a stable synthetic analog of a prostaglandin (B15479496) F2α 2-glyceryl ester.[1] Prostaglandin analogs are often lipid-soluble and can be challenging to dissolve in aqueous solutions commonly used in biological experiments, such as cell culture media and buffers. Its insolubility can lead to precipitation, inaccurate dosing, and unreliable experimental outcomes. While its biological activity is not yet fully determined, it is related to endocannabinoids like 2-arachidonyl glycerol (B35011) (2-AG) which has activity at the cannabinoid (CB) receptor.[1][2]

Q2: What are the reported solubilities of Fluprostenol serinol amide in common laboratory solvents?

A2: The solubility of Fluprostenol serinol amide has been determined in several common organic solvents and an aqueous buffer. This information is crucial for preparing stock solutions.

Q3: My Fluprostenol serinol amide, dissolved in DMSO, precipitates when I add it to my aqueous cell culture medium. What is happening and how can I prevent this?

A3: This phenomenon, often called "crashing out," occurs because the high concentration of the compound in the DMSO stock is no longer soluble when diluted into the largely aqueous environment of the culture medium. To prevent this, it is recommended to use a serial dilution method, pre-warm the medium, and add the compound solution dropwise while gently mixing.

Q4: Are there alternative methods to enhance the aqueous solubility of Fluprostenol serinol amide for my experiments?

A4: Yes, several methods can be employed. Using co-solvents like ethanol (B145695) or polyethylene (B3416737) glycol (PEG) in combination with your primary solvent can improve solubility. Another effective technique is the use of cyclodextrins, which can encapsulate hydrophobic molecules like prostaglandin analogs, thereby increasing their aqueous solubility.

Troubleshooting Guide for Fluprostenol Serinol Amide Insolubility

This guide provides a systematic approach to addressing insolubility issues with Fluprostenol serinol amide in your experiments.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of organic stock solution in aqueous buffer or media.	The concentration of Fluprostenol serinol amide exceeds its solubility limit in the final aqueous solution.	- Lower the final working concentration. - Prepare an intermediate dilution in a co-solvent (e.g., ethanol) before adding to the aqueous solution. - Add the stock solution slowly to the vortexing aqueous solution to ensure rapid dispersion. - Gently warm the aqueous solution to 37°C before adding the compound.
Cloudiness or visible particles in the prepared solution over time.	The compound is slowly coming out of solution due to instability or saturation at a given temperature.	- Use sonication to help disperse the compound. - Consider preparing fresh solutions immediately before use. - If using a co-solvent system, you may need to adjust the ratio of the solvents.
Inconsistent experimental results.	Inhomogeneous solution leading to variable concentrations of the active compound.	- Ensure the stock solution is fully dissolved before making dilutions. - Vigorously vortex the final solution before each use. - For cell-based assays, visually inspect for any precipitate in the wells.
Difficulty dissolving the initial powder.	The compound has low solubility in the chosen solvent.	- Refer to the solubility data to select an appropriate solvent. - Use gentle warming (not exceeding 40°C) and sonication to aid dissolution in the primary solvent.

Data Presentation

Table 1: Solubility of Fluprostenol Serinol Amide

Solvent	Concentration
DMF	30 mg/mL
DMSO	20 mg/mL
Ethanol	30 mg/mL
PBS (pH 7.2)	10 mg/mL

Data sourced from Cayman Chemical.[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in an Organic Solvent

Objective: To prepare a high-concentration stock solution of Fluprostenol serinol amide that can be used for subsequent dilutions.

Materials:

• Fluprostenol serinol amide powder

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or ethanol

• Vortex mixer

• Sonicator (optional)

• Microcentrifuge tubes or glass vials

Methodology:

• Calculate the required mass of Fluprostenol serinol amide based on its molecular weight (531.6 g/mol ) to achieve the desired stock concentration (e.g., 10 mg/mL).

• Weigh the calculated amount of Fluprostenol serinol amide powder and place it in a sterile microcentrifuge tube or glass vial.

• Add the calculated volume of DMSO or ethanol to the tube.

• Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

• If the powder does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization using a Co-Solvent and Serial Dilution

Objective: To prepare a working solution of Fluprostenol serinol amide in an aqueous medium for in vitro experiments, minimizing precipitation.

Materials:

• Fluprostenol serinol amide stock solution (from Protocol 1)

• Ethanol (as co-solvent)

• Sterile aqueous buffer or cell culture medium

• Vortex mixer

• Water bath set to 37°C

Methodology:

• Pre-warm the aqueous buffer or cell culture medium to 37°C.

• Prepare an intermediate dilution of the Fluprostenol serinol amide stock solution in ethanol. For example, dilute a 10 mg/mL DMSO stock 1:10 in ethanol to get a 1 mg/mL solution.

• While gently vortexing the pre-warmed aqueous medium, add the intermediate ethanolic solution dropwise to reach the final desired concentration.

• Continue to vortex for another 30 seconds to ensure homogeneity.

• Visually inspect the final solution for any signs of precipitation before use.

Protocol 3: Solubility Enhancement using Cyclodextrins

Objective: To increase the aqueous solubility of Fluprostenol serinol amide using a cyclodextrin.

Materials:

• Fluprostenol serinol amide powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile aqueous buffer

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Methodology:

• Prepare a solution of HP-β-CD in the aqueous buffer (e.g., 5-10% w/v).

• Add the Fluprostenol serinol amide powder directly to the HP-β-CD solution to achieve the desired final concentration.

• Stir the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• After the incubation period, filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

• The resulting clear solution contains the solubilized Fluprostenol serinol amide-cyclodextrin complex.

Visualizations

Since the exact biological activity of Fluprostenol serinol amide is yet to be determined, but it is a stable analog of a PGF2α derivative and related to endocannabinoids, we propose two potential signaling pathways it may influence.

Caption: Putative PGF2α Receptor Signaling Pathway for Fluprostenol serinol amide.

Caption: Putative Cannabinoid Receptor (CB1) Signaling Pathway for Fluprostenol serinol amide.

Caption: Logical workflow for troubleshooting Fluprostenol serinol amide insolubility.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]

Optimizing Fluprostenol serinol amide concentration for experiments

Disclaimer: The biological activity of Fluprostenol (B1673476) serinol amide has not yet been conclusively determined in published literature.[1] This guide provides preliminary recommendations for researchers based on the properties of related prostaglandin (B15479496) F2α (PGF2α) analogs and general principles of experimental optimization. The information herein should serve as a starting point for investigation, not as an established protocol.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide?

Fluprostenol serinol amide (Flu-SA) is a synthetic and stable analog of PGF2α 2-glyceryl ester.[2] While its parent compound, fluprostenol, is a potent prostaglandin F2α analog and FP receptor agonist, the specific biological targets and activity of the serinol amide derivative have not been characterized.[3][4][5]

Q2: I cannot find a recommended working concentration for my experiments. What should I do?

As the biological activity of Fluprostenol serinol amide is currently undetermined, no standard effective concentration has been established.[3] Researchers will need to perform dose-response experiments to determine the optimal concentration for their specific cell line or experimental model. A suggested starting point is to test a wide range of concentrations, for instance, from 1 nM to 100 µM, based on the effective concentrations of other prostaglandin analogs like fluprostenol and PGF2α.[6][7]

Q3: How should I prepare my stock solution of Fluprostenol serinol amide?

Fluprostenol serinol amide is soluble in several organic solvents and in aqueous buffer. To prepare a high-concentration stock solution, use an organic solvent such as DMSO, ethanol, or DMF. You can then make further dilutions into your aqueous experimental medium (e.g., PBS or cell culture medium). It is crucial to ensure the final concentration of the organic solvent in your experiment is low enough to not affect the cells or system (typically <0.1%).

Q4: Is Fluprostenol serinol amide stable in solution?

When stored at -20°C, Fluprostenol serinol amide is stable for at least two years in its supplied format.[3] The stability in working solutions at 4°C or 37°C has not been documented and should be determined empirically. It is best practice to prepare fresh dilutions for each experiment from a frozen stock solution. For critical or long-term experiments, stability in your specific cell culture medium can be assessed by comparing the activity of a freshly prepared solution versus one that has been incubated under experimental conditions.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect at tested concentrations.	Inactive Compound: The compound may not be active in your specific experimental system. Incorrect Target: Your system may not express the relevant receptor (e.g., the FP receptor). Insufficient Concentration: The concentrations tested may be too low.	Verify the presence of the suspected target receptor (e.g., FP receptor) in your cell line via Western Blot or qPCR.[6][7] Expand the concentration range in your dose-response study. As a positive control, test a known FP receptor agonist like fluprostenol.[9]
High background noise or off-target effects.	Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high. Compound Cytotoxicity: The compound may be cytotoxic at higher concentrations.	Ensure the final solvent concentration is minimal and consistent across all treatments, including a vehicle-only control. Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) to determine the cytotoxic concentration range of Fluprostenol serinol amide.
Precipitation of the compound in aqueous media.	Poor Solubility: The concentration of the compound exceeds its solubility limit in the aqueous buffer or cell culture medium.	Prepare a higher concentration stock solution in an organic solvent and dilute it further in your experimental medium. Ensure vigorous mixing when diluting. If precipitation persists, consider using a different solvent for the stock solution or incorporating a solubilizing agent, after verifying the agent does not interfere with the experiment.
Inconsistent results between experiments.	Stock Solution Degradation: Repeated freeze-thaw cycles of the stock solution may degrade the compound. Variability in Experimental Conditions: Minor variations in cell density, incubation time, or reagent preparation can lead to inconsistent outcomes.	Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles. Standardize all experimental parameters and document them meticulously. Always run appropriate positive and negative controls in every experiment.

Data Presentation

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₆H₃₆F₃NO₇	[3][10]
Molecular Weight	531.6 g/mol	[3][10]
Storage Temperature	-20°C	[3][11]
Stability	≥ 2 years (at -20°C)	[3]

Solubility Data

Solvent	Concentration
DMF	30 mg/mL
DMSO	20 mg/mL
Ethanol	30 mg/mL
PBS (pH 7.2)	10 mg/mL
Data sourced from Cayman Chemical.[3]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • To a vial containing 1 mg of Fluprostenol serinol amide (MW: 531.6 g/mol ), add 188.1 µL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot into single-use tubes and store at -20°C.

• Working Solutions:

  • Perform serial dilutions of the 10 mM stock solution into your final experimental medium (e.g., cell culture medium) to achieve the desired final concentrations.

  • Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of Fluprostenol serinol amide used.

Protocol 2: Dose-Response Experiment to Determine Optimal Concentration

• Cell Seeding: Seed cells in a multi-well plate (e.g., 96-well) at a predetermined density and allow them to adhere and grow for 24 hours.

• Treatment:

  • Prepare a range of concentrations of Fluprostenol serinol amide (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM, 100 µM) in the cell culture medium.

  • Include a "vehicle-only" control and a "no-treatment" control.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound.

• Incubation: Incubate the cells for a time period relevant to the expected biological response (e.g., 24, 48, or 72 hours).

• Assay: Perform a relevant functional assay to measure the biological response. This could be a cell viability assay, a reporter gene assay, a calcium mobilization assay, or a measurement of a specific biomarker.[6]

• Data Analysis: Plot the response as a function of the log of the concentration to generate a dose-response curve and determine the EC₅₀ (half-maximal effective concentration), if applicable.

Visualizations

Signaling Pathways

Since the direct target of Fluprostenol serinol amide is unknown, the diagram below illustrates the established signaling pathway for its parent compound class, the PGF2α analogs, which act as agonists for the Prostaglandin F Receptor (FP Receptor). This is a hypothetical pathway for Fluprostenol serinol amide.

Caption: Hypothetical FP Receptor signaling cascade for PGF2α analogs.

Experimental Workflows

References

• 1. targetmol.cn [targetmol.cn]
• 2. anjiechem.com [anjiechem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Endothelin antagonism: effects of FP receptor agonists prostaglandin F2alpha and fluprostenol on trabecular meshwork contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of medium properties and additives on antibody stability and accumulation in suspended plant cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ClinPGx [clinpgx.org]
• 10. scbt.com [scbt.com]
• 11. labsolu.ca [labsolu.ca]

Reducing non-specific binding of Fluprostenol serinol amide

Disclaimer: Fluprostenol serinol amide is a stable analog of the prostaglandin (B15479496) PGF2α 2-glyceryl ester. However, its specific biological activity and targets are not yet fully characterized in publicly available literature. The following troubleshooting guide and FAQs are based on the assumption that it may interact with prostaglandin receptors, such as the FP receptor, and general principles for reducing non-specific binding of lipid-like small molecules.

Troubleshooting Guide: Reducing Non-specific Binding of Fluprostenol Serinol Amide

High non-specific binding can obscure specific interactions and lead to inaccurate experimental results. This guide provides a systematic approach to identifying and mitigating non-specific binding of Fluprostenol serinol amide in receptor binding assays and other applications.

Initial Assessment of Non-specific Binding

Before optimizing your assay, it is crucial to determine the extent of non-specific binding. This is typically done by measuring the binding of your labeled Fluprostenol serinol amide in the presence of a large excess of an unlabeled competing ligand.

Experimental Workflow for Determining Non-specific Binding

Caption: Workflow for quantifying non-specific binding.

Common Causes and Solutions for High Non-specific Binding

The following table outlines common causes of high non-specific binding and provides recommended solutions with detailed protocols.

Potential Cause	Recommended Solution & Protocol
Hydrophobic Interactions	Due to its lipid-like nature, Fluprostenol serinol amide may bind non-specifically to plasticware and other hydrophobic surfaces.
1. Addition of a Non-ionic Surfactant: - Protocol: Add Tween-20 or Triton X-100 to your assay buffer at a final concentration of 0.01% to 0.1%. Start with a low concentration and increase if necessary. - Note: High concentrations of detergents can disrupt cell membranes and protein structure.
2. Use of Low-Binding Microplates: - Protocol: Switch to commercially available low-binding microplates and centrifuge tubes.
Ionic Interactions	Charged functional groups on Fluprostenol serinol amide or the receptor preparation can interact with charged surfaces.
1. Adjust Salt Concentration: - Protocol: Increase the ionic strength of your assay buffer by adding NaCl (50-150 mM). This can help to shield electrostatic interactions.
2. Optimize Buffer pH: - Protocol: The pH of the buffer can influence the charge of both the ligand and the receptor.[1] Perform your assay at different pH values (e.g., 6.0, 7.4, 8.0) to find the optimal condition with the lowest non-specific binding.
Binding to Non-Receptor Proteins	Fluprostenol serinol amide may bind to abundant proteins in your sample other than the intended target receptor.
1. Addition of a Blocking Protein: - Protocol: Add Bovine Serum Albumin (BSA) to your assay buffer at a concentration of 0.1% to 1% (w/v). BSA will bind to non-specific sites, reducing the availability for your ligand to bind. Fatty acid-free BSA is recommended for lipid-like molecules.
Insufficient Blocking of Assay Surface	In plate-based assays, unoccupied surfaces can be a major source of non-specific binding.
1. Pre-coat Plates with a Blocking Agent: - Protocol: Before adding your experimental components, incubate the wells of your microplate with a blocking buffer containing 1-5% BSA or non-fat dry milk in a suitable buffer (e.g., PBS or TBS) for 1-2 hours at room temperature or overnight at 4°C. Wash the plate before proceeding with the assay.

Troubleshooting Decision Tree

References

• 1. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]

Technical Support Center: Fluprostenol Serinol Amide Protocol Optimization for Cell Lysates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Fluprostenol (B1673476) Serinol Amide in cell-based assays involving cell lysates.

Disclaimer: Fluprostenol Serinol Amide is a stable analog of a Prostaglandin (B15479496) F2α (PGF2α) derivative.[1][2][3] While its parent compounds are known agonists of the Prostaglandin F Receptor (FP receptor), the specific biological activity and optimal usage parameters for Fluprostenol Serinol Amide are not extensively documented in published literature.[1][2] The following protocols and recommendations are based on established methodologies for other prostaglandin analogs and G-protein coupled receptor (GPCR) agonists.[4][5][6] Researchers must perform empirical optimization for their specific cell system and experimental goals.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol Serinol Amide and what is its expected mechanism of action?

A1: Fluprostenol Serinol Amide is a synthetic, stable analog of a PGF2α derivative.[1][2] PGF2α and its analogs, like fluprostenol, act as agonists for the FP receptor, a G-protein coupled receptor (GPCR).[7][8][9][10] Upon activation, the FP receptor is expected to couple primarily with Gq proteins, initiating a signaling cascade that includes the activation of Phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[8] This results in the mobilization of intracellular calcium and activation of Protein Kinase C (PKC), among other downstream effects.[8][11]

Q2: How should I dissolve and store Fluprostenol Serinol Amide?

A2: According to supplier information, Fluprostenol Serinol Amide is soluble in various organic solvents and aqueous solutions.[1] For stock solutions, ethanol, DMSO, or DMF are suitable choices.[1] It is recommended to store the stock solution at -20°C for long-term stability (≥ 2 years).[1][12] For working solutions, the stock can be diluted in an appropriate buffer like PBS (pH 7.2).[1] Avoid repeated freeze-thaw cycles of the stock solution.

Q3: What cell lines are appropriate for studying Fluprostenol Serinol Amide effects?

A3: Cell lines endogenously expressing the FP receptor (gene name: PTGFR) are ideal.[7] Expression can be confirmed by qPCR, Western blot, or functional assays with a known FP agonist like PGF2α. If endogenous expression is low or absent, transient or stable transfection of an expression plasmid containing the human PTGFR gene into a host cell line (e.g., HEK293, CHO) is a common alternative.[13][14]

Q4: What are the key downstream signaling pathways I can analyze in cell lysates?

A4: Following FP receptor activation, you can investigate several downstream events in cell lysates:

• Phospholipase C Activation: Measure the accumulation of second messengers like IP3.

• Calcium Mobilization: While typically measured in live cells, downstream effects of calcium signaling can be assessed.

• Protein Kinase C (PKC) Activation: Analyze the phosphorylation of PKC substrates using phospho-specific antibodies in a Western blot.

• Rho Kinase (ROCK) Pathway: The FP receptor can also signal through G12/13 to activate the Rho pathway, which can be studied by examining the phosphorylation of downstream targets like Myosin Light Chain (MLC).[7][11]

• MAPK/ERK Pathway: GPCRs, including the FP receptor, can transactivate receptor tyrosine kinases, leading to the phosphorylation of ERK1/2.[7]

Troubleshooting Guides

Issue 1: No or Weak Signal/Response After Treatment

Possible Cause	Troubleshooting Step
Low Receptor Expression	Confirm FP receptor expression in your cell line via Western blot or qPCR. Consider using a cell line with higher endogenous expression or a stably transfected cell line.
Suboptimal Ligand Concentration	Perform a dose-response experiment. For prostaglandin analogs, concentrations can range from nanomolar to micromolar.[7] A starting range of 1 nM to 10 µM is recommended for initial optimization.
Incorrect Incubation Time	Conduct a time-course experiment. GPCR signaling events can be rapid (seconds to minutes for second messengers) or longer-term (minutes to hours for gene expression). A typical range for initial signaling events is 5 to 60 minutes.[4][14]
Ligand Degradation	Prepare fresh dilutions of Fluprostenol Serinol Amide from a frozen stock for each experiment. Ensure the stability of the compound in your specific cell culture media.
Cell Health Issues	Ensure cells are healthy, within a proper passage number range, and not overly confluent, as this can lead to receptor desensitization.
Lysis Buffer Incompatibility	Ensure your lysis buffer contains protease and phosphatase inhibitors to preserve the phosphorylation state of target proteins.[15] Some detergents can disrupt GPCR functionality; milder detergents may be necessary if analyzing receptor-protein interactions.[16][17]

Issue 2: High Background or Non-Specific Bands in Western Blot

Possible Cause	Troubleshooting Step
Antibody Issues	Use a highly specific and validated primary antibody. Optimize the primary and secondary antibody dilutions. Run appropriate controls, including a negative control cell lysate not expressing the target.[18]
Insufficient Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature) or switch blocking agents (e.g., from non-fat milk to BSA, or vice versa).[19][20]
Inadequate Washing	Increase the number and/or duration of washes after primary and secondary antibody incubations. Add a mild detergent like Tween-20 (0.05-0.1%) to the wash buffer.[20]
Overexposure	Reduce the exposure time during chemiluminescence detection.[15]
Protein Overload	Reduce the amount of total protein loaded per lane. A typical range is 10-40 µg, but this should be optimized.[20]

Experimental Protocols & Data

Protocol: Analysis of ERK1/2 Phosphorylation via Western Blot

This protocol outlines a general procedure to assess the activation of the MAPK/ERK pathway downstream of FP receptor activation in cell lysates.

• Cell Seeding: Seed cells (e.g., HEK293-hFP) in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: Replace growth medium with serum-free medium for 4-6 hours prior to stimulation to reduce basal signaling.

• Stimulation: Treat cells with varying concentrations of Fluprostenol Serinol Amide (e.g., 1 nM - 10 µM) for a predetermined time (e.g., 5, 10, 15, 30 minutes). Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Lysis:

  • Immediately after stimulation, place the plate on ice and aspirate the medium.

  • Wash cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cellular debris.[21]

• Protein Quantification: Transfer the supernatant (cell lysate) to a new tube. Determine the protein concentration using a suitable assay (e.g., BCA assay).[22]

• Sample Preparation: Normalize all samples to the same protein concentration with lysis buffer. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. Separate proteins by electrophoresis and then transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% BSA or non-fat milk in Tris-buffered saline with Tween-20 (TBST).

  • Incubate with a primary antibody against phospho-ERK1/2 (p-ERK) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody for total ERK1/2.

Table 1: Recommended Starting Parameters for Optimization

Note: These values are based on typical prostaglandin analogs and require optimization for Fluprostenol Serinol Amide.

Parameter	Recommended Starting Range	Notes
Ligand Concentration	1 nM - 10 µM	A log-scale dose-response curve is recommended for determining EC50.
Incubation Time	5 - 60 minutes	For signaling events like protein phosphorylation. Time-course is critical.
Cell Density	80 - 90% confluency	Over-confluency can alter receptor signaling and cell health.
Serum Starvation	4 - 12 hours	Reduces background signaling from growth factors in serum.
Protein Loading (Western)	10 - 40 µ g/lane	Optimize to ensure the signal is within the linear range of detection.

Visualizations

FP Receptor Signaling Pathway

Caption: Canonical FP Receptor signaling pathway activated by an agonist.

Experimental Workflow for Cell Lysate Analysis

Caption: General workflow for analyzing protein targets in cell lysates.

Troubleshooting Logic: Weak or No Western Blot Signal

Caption: Decision tree for troubleshooting weak Western blot signals.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. anjiechem.com [anjiechem.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. The Pharmacology of Prostaglandin Analogues | Ento Key [entokey.com]
• 6. Frontiers | Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma [frontiersin.org]
• 7. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 8. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Endothelin antagonism: effects of FP receptor agonists prostaglandin F2alpha and fluprostenol on trabecular meshwork contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prostaglandin E2 selectively antagonizes prostaglandin F2alpha-stimulated T-cell factor/beta-catenin signaling pathway by the FPB prostanoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. repository.arizona.edu [repository.arizona.edu]
• 14. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bosterbio.com [bosterbio.com]
• 16. GPCR - Structure, Function and Challenges - LubioScience [lubio.ch]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 20. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 21. resources.amsbio.com [resources.amsbio.com]
• 22. ELISA Protocol [protocols.io]

Technical Support Center: Overcoming Fluprostenol Serinol Amide Degradation in Samples

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the degradation of Fluprostenol serinol amide in experimental samples. Below, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide and why is its stability a concern?

Fluprostenol serinol amide is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester. While it is designed to have greater stability than its natural counterparts, like all prostaglandins (B1171923), it can be susceptible to degradation under suboptimal conditions.[1] Ensuring its stability is crucial for accurate quantification and interpretation of experimental data.

Q2: What are the primary pathways of Fluprostenol serinol amide degradation?

The primary degradation pathways for Fluprostenol serinol amide are presumed to be:

• Hydrolysis: The amide bond can be susceptible to both acid and base-catalyzed hydrolysis, breaking down the molecule.

• Enzymatic Degradation: Enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (B570770) (MGL) have been shown to hydrolyze similar prostaglandin glycerol (B35011) esters, although they are considered poor substrates.[2][3][4] It is plausible that other cellular esterases or amidases could also contribute to its degradation.

• Oxidation: The unsaturated fatty acid chain is a potential site for oxidation, which can be influenced by factors like exposure to air and light.

Q3: What are the ideal storage conditions for samples containing Fluprostenol serinol amide?

For long-term stability, samples should be stored at -80°C immediately after collection and processing.[5] Avoid repeated freeze-thaw cycles by aliquoting samples into single-use vials. For short-term storage (less than 8 hours), samples should be kept on ice.[6]

Q4: Can I use enzyme inhibitors during sample collection?

Yes, the use of enzyme inhibitors is highly recommended. Immediately after collecting biological samples, add a general cyclooxygenase (COX) inhibitor, such as indomethacin (B1671933) (final concentration of ~15 µM), to prevent the enzymatic formation of other prostaglandins that might interfere with your analysis.[5] For plasma samples, collecting blood in tubes containing EDTA is also recommended.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Fluprostenol serinol amide.

Problem	Potential Cause	Troubleshooting Steps
Low or No Analyte Signal	Analyte degradation during sample handling and storage.	- Ensure samples are collected and processed rapidly on ice.- Add a COX inhibitor (e.g., indomethacin) immediately after collection.[5]- Store samples at -80°C and avoid freeze-thaw cycles.[5]- Check the pH of your sample and buffers; avoid acidic or alkaline conditions.
Inefficient extraction from the sample matrix.	- Optimize your solid-phase extraction (SPE) protocol. Ensure the sorbent type and elution solvents are appropriate for prostaglandins.- Consider a liquid-liquid extraction (LLE) if SPE is not providing adequate recovery.
High Variability Between Replicates	Inconsistent sample processing.	- Standardize every step of your protocol, from collection to analysis.- Use a stable isotope-labeled internal standard for Fluprostenol serinol amide to normalize for variations in sample preparation and instrument response.
Matrix effects in LC-MS/MS analysis.	- Improve sample cleanup using a more rigorous SPE or LLE method.- Optimize chromatographic separation to resolve the analyte from interfering matrix components.- Perform a post-column infusion experiment to identify regions of ion suppression.
Presence of Unexpected Peaks	Analyte degradation.	- Analyze a freshly prepared standard solution to confirm the retention time of the intact analyte.- Compare the mass-to-charge ratio (m/z) of the unexpected peaks with potential degradation products (e.g., hydrolyzed amide).- Review sample handling and storage procedures to identify potential causes of degradation.

Experimental Protocols

Protocol 1: Blood Sample Collection and Processing for Plasma Analysis

Objective: To collect and process blood samples to obtain plasma with minimal degradation of Fluprostenol serinol amide.

Materials:

• K2-EDTA collection tubes

• Indomethacin solution (1.5 mg/mL in ethanol)

• Refrigerated centrifuge

• Polypropylene (B1209903) cryovials

• Dry ice or -80°C freezer

Procedure:

• Collect whole blood directly into pre-chilled K2-EDTA tubes.

• Immediately after collection, add indomethacin solution to a final concentration of 15 µM (e.g., 10 µL of 1.5 mg/mL indomethacin per 1 mL of blood).

• Gently invert the tube 8-10 times to mix.

• Place the tube on ice and transport it to the lab for processing within 30 minutes.

• Centrifuge the blood sample at 1,500 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant (plasma) to a clean polypropylene tube, avoiding the buffy coat.

• Aliquot the plasma into single-use cryovials.

• Immediately snap-freeze the aliquots on dry ice and store them at -80°C until analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Fluprostenol serinol amide from Plasma

Objective: To extract and concentrate Fluprostenol serinol amide from plasma samples for LC-MS/MS analysis.

Materials:

• C18 SPE cartridges

• Methanol (B129727)

• Deionized water

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Nitrogen evaporator

• LC-MS grade acetonitrile (B52724) and water

• Formic acid

Procedure:

• Thaw the plasma sample on ice.

• Acidify the plasma sample to a pH of ~3.5 by adding 2 N HCl.

• Condition the C18 SPE cartridge by washing with 10 mL of methanol followed by 10 mL of deionized water.

• Load the acidified plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 10 mL of deionized water, followed by 10 mL of 15% ethanol, and then 10 mL of hexane to remove interfering substances.

• Elute the Fluprostenol serinol amide from the cartridge with 10 mL of ethyl acetate.

• Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

Protocol 3: LC-MS/MS Analysis of Fluprostenol serinol amide

Objective: To quantify Fluprostenol serinol amide using a robust and sensitive LC-MS/MS method.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters (Typical):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to resolve the analyte from matrix components (e.g., start with 20% B, ramp to 95% B).

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

MS/MS Parameters (Typical):

• Ionization Mode: Negative Ion Electrospray (ESI-)

• Multiple Reaction Monitoring (MRM): Monitor for the specific precursor-to-product ion transition for Fluprostenol serinol amide and its stable isotope-labeled internal standard. The exact m/z values will need to be determined by direct infusion of the analytical standards.

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum signal intensity.

Visualizations

Caption: Experimental workflow for Fluprostenol serinol amide analysis.

Caption: Potential degradation pathways for Fluprostenol serinol amide.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydrolysis of prostaglandin glycerol esters by the endocannabinoid-hydrolyzing enzymes, monoacylglycerol lipase and fatty acid amide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arborassays.com [arborassays.com]
• 6. youtube.com [youtube.com]
• 7. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]

Technical Support Center: Minimizing Off-Target Effects of Fluprostenol Serinol Amide

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the off-target effects of Fluprostenol serinol amide in experimental settings. The following information is based on the known pharmacology of related prostaglandin (B15479496) F2α (FP) receptor agonists and general principles of small molecule drug development.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide and what is its expected on-target effect?

A1: Fluprostenol serinol amide is a stable analog of PGF2α 2-glyceryl ester.[1][2] Its biological activity has not been fully determined.[1][2] However, based on its structural similarity to Fluprostenol, it is anticipated to act as an agonist at the prostaglandin F2α (FP) receptor, a G-protein coupled receptor (GPCR).[3][4] The on-target effect is expected to be the activation of the FP receptor and its downstream signaling pathways.[5][6]

Q2: What are the potential off-target effects of Fluprostenol serinol amide?

A2: While specific off-target effects for Fluprostenol serinol amide are uncharacterized, its parent compound, Fluprostenol, is known to interact with other prostanoid receptors, such as the prostaglandin E2 receptor EP3 subtype and the thromboxane (B8750289) A2 receptor.[3] Therefore, it is plausible that Fluprostenol serinol amide could exhibit similar cross-reactivity. Off-target effects can lead to misinterpretation of experimental results and potential cellular toxicity.[7]

Q3: How can I minimize the risk of off-target effects in my experiments?

A3: Several strategies can be employed to minimize off-target effects:

• Use the lowest effective concentration: Titrate Fluprostenol serinol amide to determine the lowest concentration that elicits the desired on-target effect.[7] Higher concentrations increase the likelihood of binding to lower-affinity off-target receptors.

• Employ control compounds: Include a structurally similar but inactive analog as a negative control. This helps to ensure that the observed effects are not due to the chemical scaffold itself.[7]

• Use orthogonal validation methods: Confirm key findings using a different experimental approach. For example, if investigating the role of the FP receptor, use a known selective FP receptor antagonist to see if it blocks the effects of Fluprostenol serinol amide.

• Genetic knockdown/knockout: Utilize techniques like siRNA or CRISPR-Cas9 to reduce the expression of the intended target (FP receptor).[7] If the experimental phenotype persists in the absence of the target protein, it is likely due to an off-target effect.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent results between experiments	1. Variability in cell line expression of on- and off-target receptors.[7]2. Compound degradation.	1. Confirm the expression levels of the FP receptor and potential off-target receptors (e.g., EP3, thromboxane A2 receptor) in your cell lines using qPCR or Western blot.2. Prepare fresh stock solutions of Fluprostenol serinol amide for each experiment.
Observed phenotype does not align with known FP receptor signaling	1. Activation of an off-target receptor.2. Ligand-biased signaling at the FP receptor.[8]	1. Perform a counterscreen against a panel of related GPCRs to identify potential off-target interactions.[9]2. Investigate different downstream signaling pathways of the FP receptor (e.g., β-arrestin recruitment in addition to G-protein signaling).[10][11]
High cellular toxicity observed at effective concentrations	Off-target binding leading to disruption of essential cellular pathways.[7]	1. Perform a dose-response curve to determine the concentration at which toxicity occurs and compare it to the concentration required for the on-target effect.2. Attempt to rescue the toxic phenotype by using antagonists for suspected off-target receptors.

Experimental Protocols

Protocol 1: Determining the On-Target Potency using a Calcium Flux Assay

This protocol is designed to measure the activation of the Gq-coupled FP receptor by Fluprostenol serinol amide.

• Cell Culture: Plate cells expressing the human FP receptor (e.g., HEK293-FP) in a 96-well black, clear-bottom plate and culture overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare a serial dilution of Fluprostenol serinol amide in a suitable assay buffer.

• Assay:

  • Measure the baseline fluorescence using a fluorescence plate reader.

  • Add the diluted Fluprostenol serinol amide to the wells.

  • Immediately begin kinetic reading of fluorescence intensity for a defined period (e.g., 180 seconds).

• Data Analysis: Calculate the change in fluorescence and plot the dose-response curve to determine the EC50 value.

Protocol 2: Assessing Off-Target Activity using a cAMP Assay

This protocol can be used to assess the activity of Fluprostenol serinol amide on Gs- or Gi-coupled receptors, such as the EP3 receptor.

• Cell Culture: Plate cells expressing the receptor of interest (e.g., HEK293-EP3) in a 96-well plate and culture overnight.

• Compound Treatment: Treat the cells with a serial dilution of Fluprostenol serinol amide for a specified time. For Gi-coupled receptors, co-stimulate with an adenylyl cyclase activator like forskolin.

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• cAMP Measurement: Quantify the cAMP levels using a competitive immunoassay kit (e.g., HTRF or ELISA) according to the manufacturer's instructions.

• Data Analysis: Plot the dose-response curve to determine the EC50 or IC50 value for the off-target receptor.

Data Presentation

Table 1: Hypothetical Potency and Selectivity Profile of Fluprostenol Serinol Amide

Target	Assay Type	EC50 / IC50 (nM)
FP Receptor (On-Target)	Calcium Flux (Gq)	15
EP1 Receptor	Calcium Flux (Gq)	>10,000
EP2 Receptor	cAMP (Gs)	>10,000
EP3 Receptor (Off-Target)	cAMP (Gi)	850
Thromboxane A2 Receptor (Off-Target)	Calcium Flux (Gq)	1200

This table presents hypothetical data for illustrative purposes.

Visualizations

Caption: On-target signaling pathway of Fluprostenol serinol amide via the FP receptor.

Caption: Experimental workflow to differentiate on-target vs. off-target effects.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 5. repository.arizona.edu [repository.arizona.edu]
• 6. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Fluprostenol serinol amide stability issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluprostenol (B1673476) serinol amide. The information focuses on addressing stability issues that may be encountered when preparing and using aqueous solutions of this compound.

Frequently Asked Questions (FAQs)

Q1: What is fluprostenol serinol amide and why is its stability in aqueous solutions a concern?

Fluprostenol serinol amide is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α).[1][2][3] Prostaglandin analogs are known to be susceptible to degradation in aqueous environments, which can be influenced by factors such as pH, temperature, and light.[4][5] Ensuring the stability of your fluprostenol serinol amide solution is critical for obtaining accurate and reproducible experimental results.

Q2: How should I store fluprostenol serinol amide?

For long-term storage, fluprostenol serinol amide should be stored at -20°C.[1][2] Commercial suppliers indicate that it is stable for at least two years under these conditions.[1][6] It is often supplied as a solution in an organic solvent like ethanol (B145695), which should also be stored at -20°C.

Q3: What is the recommended solvent for preparing aqueous solutions of fluprostenol serinol amide?

Fluprostenol serinol amide is soluble in phosphate-buffered saline (PBS) at a pH of 7.2 up to a concentration of 10 mg/mL.[1][2] It is also soluble in organic solvents such as ethanol, DMSO, and DMF.[1] For cell-based assays, it is common practice to prepare a concentrated stock solution in an organic solvent (e.g., DMSO or ethanol) and then dilute it to the final working concentration in the aqueous culture medium.

Q4: What are the primary factors that can affect the stability of fluprostenol serinol amide in aqueous solutions?

The stability of prostaglandin analogs like fluprostenol serinol amide in aqueous solutions can be influenced by:

• pH: Prostaglandins (B1171923) can undergo hydrolysis, and the rate of this degradation is often pH-dependent.[4]

• Temperature: Higher temperatures typically accelerate the rate of chemical degradation.[4][7]

• Light: Exposure to light, particularly UV light, can cause photodegradation of some pharmaceutical compounds.

• Oxidation: The presence of oxidizing agents or dissolved oxygen can potentially lead to degradation.

• Enzymatic Degradation: In biological systems, enzymes such as amidases could potentially hydrolyze the amide bond.[8][9]

Troubleshooting Guide

This guide addresses common problems that may arise during experiments involving aqueous solutions of fluprostenol serinol amide.

Problem	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected biological activity.	Degradation of fluprostenol serinol amide in the aqueous solution.	• Prepare fresh aqueous solutions before each experiment from a frozen stock solution.• Minimize the time the compound spends in aqueous solution at room temperature or 37°C.• Verify the pH of your final aqueous solution.• Protect the solution from light by using amber vials or covering the container with foil.
Precipitation is observed in the aqueous solution.	The concentration of fluprostenol serinol amide exceeds its solubility limit in the aqueous medium.	• Ensure the final concentration does not exceed the solubility limit (10 mg/mL in PBS, pH 7.2).• If using an organic stock solution, ensure the final concentration of the organic solvent in the aqueous medium is low enough to not cause precipitation and is compatible with your experimental system.• Vortex or sonicate the solution briefly after dilution.
Difficulty in dissolving the compound in aqueous buffer.	The compound may have been supplied as a solid or the organic solvent from a stock solution has evaporated.	• If starting from a solid, first dissolve it in a suitable organic solvent like DMSO or ethanol to prepare a stock solution.• Serially dilute the stock solution in the aqueous buffer to reach the desired final concentration.
Baseline drift or appearance of extra peaks in HPLC analysis.	Degradation of the compound, leading to the formation of new chemical species.	• Analyze a freshly prepared solution as a reference.• If degradation is suspected, perform a forced degradation study (e.g., by treating with mild acid, base, or peroxide) to identify potential degradation peaks.• Ensure the mobile phase and column are appropriate for separating the parent compound from its potential degradants.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Working Solution from an Organic Stock

• Prepare a Stock Solution: Dissolve a known amount of fluprostenol serinol amide in a minimal amount of an appropriate organic solvent (e.g., DMSO or ethanol) to create a concentrated stock solution (e.g., 10 mg/mL).

• Storage of Stock Solution: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -20°C.

• Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the stock solution. Dilute the stock solution with the desired aqueous buffer (e.g., PBS, cell culture medium) to the final working concentration.

• Mixing: Gently vortex the working solution to ensure homogeneity.

• Usage: Use the freshly prepared aqueous solution immediately. Avoid repeated freeze-thaw cycles of the stock solution.

Protocol 2: Stability-Indicating HPLC-UV Method for Fluprostenol Serinol Amide

This protocol provides a general framework for developing an HPLC method to assess the stability of fluprostenol serinol amide.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the UV absorbance maxima of fluprostenol serinol amide (222 nm and 277 nm).[1]

• Sample Preparation: Dilute the aqueous solution of fluprostenol serinol amide with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis:

  • Inject a known concentration of a freshly prepared "time zero" sample to determine the initial peak area.

  • Incubate the aqueous solution under the desired test conditions (e.g., specific pH, temperature, light exposure).

  • At various time points, inject samples and monitor the peak area of the parent compound.

  • The appearance of new peaks with a corresponding decrease in the parent peak area indicates degradation.

  • Calculate the percentage of the remaining compound at each time point relative to the "time zero" sample.

Visualizations

Caption: Plausible hydrolytic degradation pathway of fluprostenol serinol amide.

Caption: Experimental workflow for a typical stability study.

Caption: Troubleshooting decision tree for stability-related issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. anjiechem.com [anjiechem.com]
• 3. biocompare.com [biocompare.com]
• 4. The stability of dilute solutions of prostaglandins E1, E2, F1-alpha and F2-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [56] Physical chemistry, stability, and handling of prostaglandins E2, F2α, D2, and I2: A critical summary | Semantic Scholar [semanticscholar.org]
• 6. caymanchem.com [caymanchem.com]
• 7. Thermal stability of bimatoprost, latanoprost, and travoprost under simulated daily use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biosynthesis, degradation, and pharmacological importance of the fatty acid amides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alterations in Anandamide Synthesis and Degradation during Osteoarthritis Progression in an Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

Improving enrichment efficiency with Fluprostenol serinol amide probes

Welcome to the technical support center for Fluprostenol Serinol Amide (Flu-SA) probes. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing Flu-SA probes for the enrichment and identification of target proteins. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data interpretation resources.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol Serinol Amide (Flu-SA) and what is its primary application?

A1: Fluprostenol Serinol Amide (Flu-SA) is a stable synthetic analog of a prostaglandin (B15479496) F2α metabolite. In proteomics, it is utilized as a chemical probe for Activity-Based Protein Profiling (ABPP). Its primary application is the selective enrichment and subsequent identification of proteins that bind to this class of molecules, often to discover novel drug targets or to understand the off-target effects of related drugs.

Q2: How does the Flu-SA probe enable protein enrichment?

A2: The Flu-SA probe is designed with two key features: a reactive group that can form a covalent bond with specific amino acid residues in the active or binding site of a target protein, and a reporter tag (e.g., biotin (B1667282) or a clickable alkyne handle). This dual functionality allows for the selective labeling of target proteins within a complex biological sample (e.g., cell lysate). The reporter tag is then used to capture the probe-protein complex, for example, with streptavidin beads if biotinylated, thus enriching the target proteins for subsequent analysis by mass spectrometry.

Q3: What are the recommended storage conditions for Flu-SA probes?

A3: Flu-SA probes should be stored at -20°C or lower in a desiccated environment. To maintain probe integrity, avoid repeated freeze-thaw cycles. For use, it is advisable to aliquot the probe into smaller, single-use volumes.

Q4: Can I use the Flu-SA probe in live cells?

A4: The suitability of Flu-SA probes for live-cell imaging or enrichment depends on the specific probe design, particularly the nature of the reporter tag. Probes with cell-permeable tags and minimal cytotoxicity can be used in living systems. Always refer to the manufacturer's specifications. For initial experiments, it is recommended to perform labeling in cell lysates to optimize conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments using Flu-SA probes.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Enrichment of Target Proteins	1. Probe Inactivity: The probe may have degraded due to improper storage or handling. 2. Suboptimal Labeling Conditions: Incubation time, temperature, or pH may not be optimal for the probe-protein interaction. 3. Low Abundance of Target Protein: The target protein may be expressed at very low levels in the chosen sample. 4. Inefficient Capture: The affinity capture step (e.g., streptavidin-biotin interaction) may be inefficient.	1. Verify Probe Activity: Use a fresh aliquot of the probe. If possible, test the probe on a known positive control protein. 2. Optimize Labeling: Perform a time-course (e.g., 15, 30, 60 minutes) and temperature (e.g., 4°C, 25°C, 37°C) optimization. Ensure the lysis buffer pH is within the optimal range for your target class (typically pH 7.0-8.0). 3. Increase Protein Input: Increase the total protein concentration of the lysate used for labeling. Consider using a cell line or tissue known to express the target protein at higher levels. 4. Improve Capture Efficiency: Ensure sufficient incubation time with affinity beads. Use fresh, high-capacity beads. Wash beads with buffers containing a mild detergent (e.g., 0.1% Tween-20) to reduce non-specific binding.
High Background/Non-Specific Binding	1. Excess Probe Concentration: Using too much probe can lead to non-specific labeling. 2. Insufficient Washing: Inadequate washing of the affinity beads can leave non-specifically bound proteins. 3. Hydrophobic Interactions: The probe or target protein may have hydrophobic regions that lead to non-specific binding to beads or other proteins.	1. Titrate Probe Concentration: Perform a dose-response experiment to determine the optimal probe concentration that maximizes specific labeling while minimizing background. 2. Optimize Wash Steps: Increase the number and stringency of wash steps. Consider adding a denaturant (e.g., 1 M urea) to the wash buffers. 3. Modify Lysis and Wash Buffers: Include a non-ionic detergent (e.g., 0.5% NP-40) in the lysis and wash buffers to reduce non-specific hydrophobic interactions.
Inconsistent Results Between Replicates	1. Variability in Sample Preparation: Inconsistent protein concentration, cell lysis, or probe addition. 2. Inconsistent Incubation Times or Temperatures. 3. Pipetting Errors.	1. Standardize Protocols: Ensure all steps of the protocol are performed consistently. Use a reliable protein quantification method (e.g., BCA assay) to normalize protein input. 2. Use a Thermomixer or Water Bath: Maintain consistent temperatures during incubation steps. 3. Calibrate Pipettes: Ensure pipettes are properly calibrated.

Experimental Protocols

Protocol 1: Protein Enrichment from Cell Lysate using Biotinylated Flu-SA Probe

This protocol outlines the steps for labeling and enriching target proteins from a cell lysate using a biotinylated Flu-SA probe.

• Cell Lysis:

  • Harvest cells and wash twice with ice-cold PBS.

  • Lyse the cell pellet in a suitable lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1x protease inhibitor cocktail) on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Probe Labeling:

  • Dilute the cell lysate to a final concentration of 1-2 mg/mL with lysis buffer.

  • Add the biotinylated Flu-SA probe to the lysate at a final concentration of 1-5 µM. Note: This concentration should be optimized.

  • Incubate for 30-60 minutes at room temperature with gentle rotation.

• Affinity Capture:

  • Add pre-washed streptavidin-coated magnetic beads to the labeled lysate.

  • Incubate for 1 hour at 4°C with gentle rotation.

  • Pellet the beads using a magnetic stand and discard the supernatant.

• Washing:

  • Wash the beads three times with 1 mL of lysis buffer containing 0.1% SDS.

  • Wash the beads twice with 1 mL of 50 mM ammonium (B1175870) bicarbonate.

• On-Bead Digestion and Mass Spectrometry:

  • Resuspend the beads in 100 µL of 50 mM ammonium bicarbonate.

  • Reduce the proteins with 10 mM DTT for 30 minutes at 56°C.

  • Alkylate with 20 mM iodoacetamide (B48618) for 30 minutes at room temperature in the dark.

  • Add trypsin (1:50 enzyme to protein ratio) and incubate overnight at 37°C.

  • Collect the supernatant containing the digested peptides for LC-MS/MS analysis.

Hypothetical Enrichment Data

The following table represents hypothetical quantitative data from a protein enrichment experiment using a Flu-SA probe compared to a vehicle control. Data is shown as the log2 fold change of protein abundance identified by mass spectrometry.

Protein ID	Gene Name	Log2 Fold Change (Flu-SA Probe / Control)	p-value
P12345	PTGFR	5.8	0.001
Q67890	AKR1B1	4.2	0.005
P54321	CBR1	3.5	0.012
Q09876	PTGDS	1.1	0.250
P11223	ALB	0.5	0.870

In this hypothetical dataset, PTGFR, AKR1B1, and CBR1 show significant enrichment with the Flu-SA probe, suggesting they are potential binding partners.

Diagrams

Caption: Experimental workflow for Flu-SA probe-based protein enrichment.

Technical Support Center: Fluprostenol Serinol Amide Pull-Down Experiments

Welcome to the technical support center for Fluprostenol serinol amide pull-down assays. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments and minimize background signal.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide and what is its known biological activity?

Fluprostenol is a potent and stable synthetic analog of prostaglandin (B15479496) F2α (PGF2α) and acts as an agonist for the prostaglandin F receptor (FP receptor).[1] Fluprostenol serinol amide (Flu-SA) is a stable analog of PGF2α 2-glyceryl ester.[2][3] As of the latest available information, the specific biological activity of Fluprostenol serinol amide has not yet been determined.[2][3][4]

Q2: What is the primary cause of high background signal in my Fluprostenol serinol amide pull-down experiment?

High background in affinity purification experiments, including those using small molecule probes like Fluprostenol serinol amide, is often due to non-specific binding of proteins to the affinity resin (beads) or the chemical probe itself. Common non-specific binders include highly abundant proteins such as actin and tubulin, which can adhere to hydrophobic surfaces.[5]

Q3: How can I be sure that the protein interactions I'm observing are specific to Fluprostenol serinol amide?

To ensure the specificity of observed interactions, it is crucial to include proper negative controls in your experiment. An essential control is to use beads that have been treated with a blocking agent but do not have the Fluprostenol serinol amide bait immobilized. This will help you identify proteins that bind non-specifically to the beads themselves. Additionally, a competition assay, where you pre-incubate the cell lysate with an excess of free Fluprostenol serinol amide before adding it to the immobilized bait, can help to distinguish specific binders from non-specific ones.

Q4: I am not detecting my protein of interest. What are some possible reasons for this?

Several factors could lead to the failure to detect an expected interaction. The interaction between your protein of interest and Fluprostenol serinol amide may be weak or transient. To address this, you can try decreasing the stringency of your wash steps by lowering the salt or detergent concentration in the wash buffers. Another possibility is that the protein of interest is expressed at very low levels in your sample. In this case, you may need to increase the amount of starting material (cell lysate).

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Background	1. Non-specific binding to beads: Proteins are adhering to the surface of the agarose (B213101) or magnetic beads.	- Pre-clear the lysate by incubating it with beads alone before the pull-down. - Block the beads with a blocking agent like BSA or yeast tRNA. - Increase the stringency of the wash buffer by moderately increasing salt (e.g., 150-500 mM NaCl) and/or detergent (e.g., 0.1-0.5% NP-40 or Triton X-100) concentrations.
2. Hydrophobic interactions with the probe/linker: The chemical nature of the bait or linker is promoting non-specific binding.	- If possible, use a probe with a more hydrophilic linker, such as polyethylene (B3416737) glycol (PEG), to reduce hydrophobic interactions.[5]
3. Insufficient washing: Non-specifically bound proteins are not being adequately removed.	- Increase the number and duration of wash steps.
Low or No Bait Protein Immobilization	1. Inefficient coupling chemistry: The chemical reaction to attach Fluprostenol serinol amide to the beads is not working optimally.	- Ensure that the functional groups on the Fluprostenol serinol amide and the beads are compatible and reactive. - Optimize the pH and buffer conditions for the coupling reaction. Amine coupling, for example, is typically more efficient at a pH between 7 and 9.
2. Hydrolysis of activated groups on beads: The reactive groups on the beads have degraded.	- Use fresh, high-quality beads and handle them according to the manufacturer's instructions.
Inconsistent Results	1. Variability in lysate preparation: Differences in cell lysis and protein concentration can affect the outcome.	- Standardize your cell lysis protocol and ensure complete lysis. - Accurately determine and normalize the protein concentration of your lysates before each experiment.
2. Bead handling: Inconsistent amounts of beads or improper handling can lead to variability.	- Ensure beads are fully resuspended before aliquoting. - Use a consistent amount of beads for each pull-down.

Quantitative Analysis of Background Reduction

The hydrophobicity of the affinity resin and the attached ligand can significantly contribute to non-specific protein binding. A study quantitatively analyzed the binding of common background proteins, tubulin and actin, to various affinity resins. The results demonstrated a correlation between the hydrophobicity of the immobilized ligand (measured by the CLOGP value) and the amount of non-specific binding. The use of a hydrophilic polyethylene glycol (PEG) spacer was shown to effectively reduce this non-specific binding.

Ligand Characteristic	Effect on Non-specific Binding of Tubulin	Effect on Non-specific Binding of Actin	Reference
High Ligand Hydrophobicity (CLOGP > 1.5)	Proportional increase in binding	Proportional increase in binding	[5]
Introduction of a Hydrophilic PEG Spacer	Reduction in binding proportional to the number of ethylene (B1197577) glycol units	Reduction in binding proportional to the number of ethylene glycol units	[5]

Experimental Protocols

Protocol 1: Immobilization of Fluprostenol Serinol Amide to Amine-Reactive Resin

This protocol describes a general method for immobilizing a small molecule with a suitable functional group (e.g., a primary amine or carboxyl group) to an amine-reactive resin. This protocol should be optimized based on the specific functional groups available on Fluprostenol serinol amide for conjugation.

Materials:

• Amine-reactive resin (e.g., NHS-activated agarose beads)

• Fluprostenol serinol amide

• Coupling Buffer (e.g., 0.1 M MOPS, pH 7.5)

• Blocking Buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M ethanolamine, pH 8.0)

• Wash Buffer (e.g., PBS or TBS)

• Spin columns

Procedure:

• Resin Preparation: Dispense the required amount of amine-reactive resin slurry into a spin column. Equilibrate the resin by washing with 3-4 column volumes of ice-cold coupling buffer.

• Ligand Preparation: Dissolve Fluprostenol serinol amide in the coupling buffer to the desired concentration.

• Coupling Reaction: Add the Fluprostenol serinol amide solution to the equilibrated resin. Incubate with gentle mixing for 1-2 hours at room temperature or overnight at 4°C.

• Blocking: Pellet the resin by centrifugation and discard the supernatant. To block any unreacted active groups, add the blocking buffer and incubate for 1 hour at room temperature.

• Washing: Wash the resin extensively with wash buffer to remove any non-covalently bound ligand and blocking agent. The resin is now ready for use in a pull-down assay.

Protocol 2: Fluprostenol Serinol Amide Pull-Down Assay

Materials:

• Immobilized Fluprostenol serinol amide beads (from Protocol 1)

• Control beads (blocked, without Fluprostenol serinol amide)

• Cell lysate

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, supplemented with protease and phosphatase inhibitors)

• Wash Buffer (e.g., Lysis buffer with a lower detergent concentration or PBS with 0.1% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer for mass spectrometry, or a high salt/low pH buffer for native elution)

Procedure:

• Lysate Preparation: Prepare a cell lysate using an appropriate lysis buffer. Clarify the lysate by centrifugation to remove insoluble debris. Determine the protein concentration.

• Pre-clearing (Optional but Recommended): To reduce non-specific binding, incubate the cell lysate with control beads for 1 hour at 4°C. Pellet the beads and transfer the supernatant (pre-cleared lysate) to a new tube.

• Binding: Add the immobilized Fluprostenol serinol amide beads to the pre-cleared lysate. Incubate with gentle rotation for 2-4 hours at 4°C.

• Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads 3-5 times with ice-cold wash buffer. With each wash, resuspend the beads and then pellet them.

• Elution: After the final wash, remove all residual wash buffer. Add elution buffer to the beads and incubate to release the bound proteins.

• Analysis: The eluted proteins can be analyzed by SDS-PAGE followed by silver staining, Coomassie staining, or Western blotting. For identification of unknown interacting partners, mass spectrometry is the recommended downstream application.

Visualizations

Fluprostenol Signaling Pathway

Fluprostenol, as a PGF2α analog, binds to the FP receptor, a G-protein coupled receptor (GPCR).[1] This binding primarily activates the Gq alpha subunit, leading to the activation of Phospholipase C (PLC).[6] PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).[6] This cascade can lead to various downstream cellular responses, including the activation of the ERK1/2 signaling pathway.[7]

Caption: Fluprostenol signaling through the FP receptor.

Experimental Workflow for Fluprostenol Serinol Amide Pull-Down

This diagram outlines the key steps in performing a pull-down experiment using immobilized Fluprostenol serinol amide to identify interacting proteins from a cell lysate.

Caption: Workflow for a small molecule pull-down assay.

References

• 1. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biocompare.com [biocompare.com]
• 5. A quantitative analysis and chemical approach for the reduction of nonspecific binding proteins on affinity resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. repository.arizona.edu [repository.arizona.edu]

Fluprostenol serinol amide interference with downstream assays

Disclaimer: Please be advised that the biological activity of Fluprostenol serinol amide has not been definitively characterized in published literature.[1][2] This guide is based on its structural design as a stable analog of Prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester and the known behavior of related PGF2α analogs, which primarily act as agonists for the Prostaglandin F (FP) receptor. The troubleshooting advice provided is predictive and based on potential issues common to this class of lipid signaling molecules.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide?

Fluprostenol serinol amide (Flu-SA) is a synthetic, stable analog of PGF2α 2-glycerol ester.[1][2] It is structurally related to F-series prostaglandins (B1171923), which are known to interact with the FP receptor. While its specific biological activities are not yet determined, it is designed for greater stability compared to endogenous prostaglandin esters.[1][2]

Q2: What is the expected mechanism of action for Fluprostenol serinol amide?

Based on its structural similarity to Fluprostenol and other PGF2α analogs, Flu-SA is expected to act as an agonist at the FP receptor. The FP receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gq alpha subunit.[3][4] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[3]

Q3: What are the common downstream assays used to study FP receptor activation?

Common assays to measure the activation of the FP receptor and its signaling pathway include:

• Intracellular Calcium Mobilization Assays: These are the most direct functional assays for Gq-coupled receptors, measuring the transient increase in cytoplasmic calcium following receptor activation.[5]

• Inositol Phosphate (IP) Accumulation Assays: These assays quantify the production of IP, a direct product of PLC activity.

• Receptor Binding Assays: These are used to determine the affinity and selectivity of the compound for the FP receptor, typically by measuring its ability to displace a radiolabeled ligand.[6][7]

• MAPK/ERK Phosphorylation Assays: FP receptor activation can lead to the phosphorylation of downstream kinases like ERK, which can be measured by Western blot or ELISA.[4]

Q4: Why might a lipid-based compound like Fluprostenol serinol amide interfere with these assays?

Potential sources of interference include:

• Poor Solubility: Lipid amides can have low aqueous solubility, leading to precipitation in assay buffers and inaccurate concentration measurements.

• Non-specific Binding: The hydrophobic nature of lipids can cause them to stick to plasticware (e.g., pipette tips, microplates) and cell membranes, reducing the effective concentration and increasing background signal.

• Autofluorescence: Some organic molecules can fluoresce at wavelengths used in common assays (e.g., calcium or reporter gene assays), leading to false-positive signals.

• Off-Target Effects: Prostaglandin analogs can sometimes interact with other prostanoid receptors (e.g., EP or DP receptors) or other unrelated receptors, leading to confounding biological responses.[8][9]

Troubleshooting Guide

Issue 1: Calcium Mobilization Assays

Q: I am not observing a calcium signal after applying Fluprostenol serinol amide to my cells expressing the FP receptor. What could be wrong?

A: This could be due to several factors:

• Compound Inactivity: The primary reason may be that Flu-SA is not an agonist at the FP receptor, or its potency is outside the concentration range you are testing.

• Low Receptor Expression: The cells may not express a sufficient density of FP receptors to generate a detectable calcium signal. Verify receptor expression via qPCR, Western blot, or by using a known potent agonist as a positive control.

• Assay Conditions: Ensure that your calcium dye (e.g., Fluo-4 AM) is loaded correctly and that the cells are healthy. A positive control, such as a calcium ionophore (e.g., Ionomycin) or a known FP agonist, should always be used to validate the assay setup.[10]

• Desensitization: If cells have been exposed to other agonists (e.g., in serum-containing media), the receptors may be desensitized. Consider serum-starving the cells for several hours before the experiment.[10]

Q: My calcium assay shows a high background signal or well-to-well variability.

A: This can be caused by:

• Compound Precipitation/Autofluorescence: Visually inspect the wells for precipitate. To check for autofluorescence, run a control plate with the compound but without the calcium dye or cells.

• Cell Viability Issues: High concentrations of the compound or its solvent (e.g., DMSO) may be causing cell death, leading to membrane leakage and a high background calcium signal. Perform a cell viability test (e.g., Trypan Blue or MTT assay) in parallel.

• Inconsistent Cell Plating or Dye Loading: Ensure a uniform cell monolayer and consistent dye loading times across the plate to reduce variability.[11]

Issue 2: Receptor Binding Assays

Q: I am performing a radioligand displacement assay and observe very high non-specific binding (NSB). How can I reduce it?

A: High NSB is a common problem with lipidic compounds.

• Increase Washing Steps: Use a stringent washing protocol with ice-cold buffer to remove unbound compound.

• Add a Carrier Protein: Including a low concentration of bovine serum albumin (BSA) (e.g., 0.1%) in your assay buffer can help block non-specific binding sites on the filter plate and plasticware.

• Optimize Membrane Concentration: Using too much cell membrane protein can increase NSB. Titrate the amount of membrane per well to find the optimal balance between specific signal and background.[6]

• Check Compound Purity: Impurities in your compound stock could contribute to non-specific binding.

Issue 3: General and Off-Target Effects

Q: I am seeing a biological effect, but I'm not sure if it is mediated by the FP receptor.

A: To confirm the involvement of the FP receptor, you should:

• Use a Selective Antagonist: Pre-treat the cells with a known selective FP receptor antagonist (e.g., AL-8810).[12] If the response to Flu-SA is blocked, it is likely mediated by the FP receptor.

• Use a Control Cell Line: Test the compound on a parental cell line that does not express the FP receptor. A response in these cells would indicate an off-target effect.

• Consider Other Prostanoid Receptors: The FP receptor is the least selective of the prostanoid receptors and can be activated by other prostaglandins like PGD2 and PGE2, albeit at lower potencies.[13] Depending on the cell system, Flu-SA could be acting on other endogenously expressed prostanoid receptors.

Quantitative Data for Reference FP Receptor Agonists

The following table summarizes publicly available potency and binding affinity data for well-characterized FP receptor agonists. This can serve as a benchmark for interpreting experimental results.

Compound	Receptor	Assay Type	Species	Potency / Affinity
PGF2α	FP	Ca2+ Mobilization	Human	EC50 ≈ 1 nM
Fluprostenol	FP	Ca2+ Mobilization	Human	EC50 ≈ 1-5 nM
Latanoprost Acid	FP	Ca2+ Mobilization	Human	EC50 ≈ 3-10 nM
Travoprost Acid	FP	Ca2+ Mobilization	Human	EC50 ≈ 3-5 nM
Bimatoprost Acid	FP	Ca2+ Mobilization	Human	EC50 ≈ 6-30 nM
PGF2α	FP	Radioligand Binding	Human	Ki ≈ 3-5 nM
Fluprostenol	FP	Radioligand Binding	Human	Ki ≈ 2-6 nM

Note: Values are approximate and can vary significantly based on the cell line, assay conditions, and specific experimental setup.

Experimental Protocols

Protocol 1: Fluorescence-Based Calcium Mobilization Assay

• Cell Plating: Seed cells expressing the human FP receptor into black-walled, clear-bottom 96-well microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24-48 hours.

• Dye Loading: Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM) and an organic anion transporter inhibitor (e.g., probenecid) in a physiological buffer (e.g., HBSS).

• Aspirate the cell culture medium from the wells.

• Add 100 µL of the dye loading buffer to each well.

• Incubate the plate for 60 minutes at 37°C in the dark.

• Compound Preparation: Prepare serial dilutions of Fluprostenol serinol amide and a positive control agonist (e.g., PGF2α) in assay buffer at 4x the final desired concentration.

• Assay Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

• Establish Baseline: Record baseline fluorescence for 10-20 seconds.

• Compound Addition: The instrument should automatically add 50 µL of the 4x compound solution to the wells (bringing the final volume to 200 µL).

• Record Signal: Immediately measure the fluorescence signal kinetically for 2-3 minutes. The response to FP receptor agonists is typically rapid, peaking within 15-30 seconds.

• Data Analysis: Analyze the data by calculating the change in fluorescence from baseline (ΔF) or the ratio of maximum fluorescence to baseline (F/F0). Plot the response against the logarithm of the compound concentration to determine the EC50 value.

Protocol 2: Radioligand Receptor Binding Assay (Displacement)

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the FP receptor. Homogenize cells in ice-cold buffer and pellet the membranes by ultracentrifugation. Resuspend and store at -80°C. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup: Set up the assay in a 96-well plate. Each well will contain:

  • Binding Buffer (e.g., 25 mM HEPES, 5 mM MgCl2, 1 mM CaCl2, 0.1% BSA, pH 7.4)

  • Radioligand (e.g., [3H]-PGF2α at a concentration near its Kd)

  • Cell Membranes (e.g., 10-20 µg of protein)

  • Competing Ligand (serial dilutions of Fluprostenol serinol amide or a non-labeled control like PGF2α)

• Define Binding:

  • Total Binding: Wells containing buffer, radioligand, and membranes.

  • Non-Specific Binding (NSB): Wells containing buffer, radioligand, membranes, and a high concentration (e.g., 10 µM) of a non-labeled competing ligand (e.g., unlabeled PGF2α).

  • Test Compound: Wells containing buffer, radioligand, membranes, and serial dilutions of Flu-SA.

• Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle shaking.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter plate (pre-soaked in a solution like 0.5% polyethyleneimine to reduce NSB) using a vacuum manifold.

• Washing: Quickly wash each well on the filter plate 3-4 times with ice-cold binding buffer to remove unbound radioligand.

• Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50, which can be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Visualizations

Caption: Expected signaling pathway for an FP receptor agonist.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 4. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. The side effects of the prostaglandin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]

Technical Support Center: Validating Fluprostenol Serinol Amide Target Engagement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for validating the cellular target engagement of Fluprostenol serinol amide. As a stable analog of Prostaglandin F2α (PGF2α), Fluprostenol serinol amide is presumed to target the Prostaglandin F Receptor (FP receptor), a G-protein coupled receptor (GPCR).[1][2] This guide focuses on methodologies to confirm this interaction in a cellular context.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary target of Fluprostenol serinol amide?

A1: Based on its structural similarity to PGF2α, the primary cellular target of Fluprostenol serinol amide is expected to be the Prostaglandin F Receptor (FP receptor).[1][2][3] The FP receptor is a G-protein coupled receptor that, upon activation, typically couples to Gq protein, leading to the activation of phospholipase C and subsequent downstream signaling cascades.[4][5]

Q2: Which methods are suitable for validating the engagement of Fluprostenol serinol amide with the FP receptor in cells?

A2: Two highly effective methods for confirming target engagement in a cellular environment are the Cellular Thermal Shift Assay (CETSA) and the Fluorescence Polarization (FP) assay. CETSA is a label-free method that assesses the thermal stabilization of a target protein upon ligand binding.[6][7] The FP assay measures the change in the rotational speed of a fluorescently labeled ligand upon binding to its target protein.[8][9]

Q3: Can CETSA be used for a transmembrane protein like the FP receptor?

A3: Yes, CETSA can be adapted for transmembrane proteins, including GPCRs.[10][11] The protocol requires a modification to include a detergent extraction step after the heat challenge to solubilize the membrane-bound proteins for analysis.[10]

Q4: How does a Fluorescence Polarization (FP) assay work for a competitive inhibitor like Fluprostenol serinol amide?

A4: In a competitive FP assay, a fluorescently labeled ligand with known affinity for the FP receptor (a "tracer") is used. When the tracer is bound to the larger receptor protein, its rotation slows, and it emits highly polarized light. Unlabeled Fluprostenol serinol amide is then introduced to compete with the tracer for binding to the FP receptor. A successful competition will displace the fluorescent tracer, which will then tumble more rapidly in solution, leading to a decrease in the measured fluorescence polarization.[8]

Troubleshooting Guides

Cellular Thermal Shift Assay (CETSA)

Issue	Potential Cause(s)	Troubleshooting & Optimization
No FP Receptor Signal in Western Blot	- Low endogenous expression of the FP receptor in the chosen cell line.- Inefficient primary antibody.- Insufficient protein loading.	- Use a cell line known to express the FP receptor at higher levels or consider an overexpression system.- Validate the anti-FP receptor antibody and optimize its concentration.- Increase the total protein amount loaded onto the SDS-PAGE gel.[6]
High Background in Western Blot	- Inadequate membrane blocking.- Primary or secondary antibody concentration is too high.- Insufficient washing steps.	- Increase the blocking duration or use a different blocking agent (e.g., 5% non-fat milk or BSA in TBST).- Titrate both primary and secondary antibodies to determine the optimal concentrations.- Increase the number and duration of washes with TBST.[6]
No Thermal Shift Observed	- Fluprostenol serinol amide is not cell-permeable.- Inappropriate heating temperature or duration.- Insufficient concentration of Fluprostenol serinol amide.	- Confirm cell permeability using an alternative assay.- Optimize the heat challenge conditions by testing a wider range of temperatures and incubation times.- Increase the concentration of Fluprostenol serinol amide used for cell treatment.[6]
Inconsistent Results Between Replicates	- Uneven cell seeding or treatment.- Inaccurate pipetting.- Temperature fluctuations across the heating block.	- Ensure a homogeneous cell suspension before seeding and uniform application of the compound.- Use calibrated pipettes and practice consistent pipetting techniques.- Utilize a thermal cycler with high temperature uniformity.[6]

Fluorescence Polarization (FP) Assay

Issue	Potential Cause(s)	Troubleshooting & Optimization
Small Assay Window (ΔmP)	- The fluorescent tracer is too large or the receptor preparation is too small, resulting in a minimal relative size change upon binding.- The tracer has low binding affinity for the FP receptor.- Low purity of the fluorescent tracer.	- Use the smallest possible fluorescent tracer that maintains high affinity.- Ensure you are using a full-length FP receptor preparation.- Design and synthesize a new tracer with higher affinity.- Purify the tracer using HPLC to remove unlabeled ligand and free dye.[12]
Z'-Factor Consistently Below 0.5	- High variability in the assay signal.- Small assay window.	- Add a non-ionic detergent (e.g., 0.01% Tween-20) to the assay buffer to reduce non-specific binding.- Use non-binding surface microplates.- Centrifuge protein preparations to remove aggregates.- Verify pipetting accuracy.[12]
No Displacement by Fluprostenol serinol amide	- The concentration of Fluprostenol serinol amide is too low.- The FP receptor concentration is too high relative to the tracer's Kd, leading to a "tight-binding" regime.- Solubility issues with Fluprostenol serinol amide.	- Test a wider and higher concentration range of Fluprostenol serinol amide.- Lower the FP receptor concentration to be closer to the Kd of the tracer.- Confirm the solubility of Fluprostenol serinol amide in the assay buffer.[12]
High Background Fluorescence	- Intrinsic fluorescence of the assay buffer or microplate.- Contaminants in the protein preparation or buffer.	- Test different buffer components for autofluorescence.- Use black, non-binding microplates designed for fluorescence assays.- Ensure high purity of all assay components.[13]

Signaling Pathways and Experimental Workflows

Prostaglandin F Receptor (FP Receptor) Signaling Pathway

The FP receptor is a GPCR that primarily couples to the Gq alpha subunit. Upon agonist binding, Gq activates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).

FP Receptor Signaling Pathway.

Cellular Thermal Shift Assay (CETSA) Workflow

The CETSA workflow involves treating intact cells with the compound, applying a heat challenge, lysing the cells, separating soluble from aggregated proteins, and quantifying the soluble target protein.

CETSA Workflow for GPCRs.

Fluorescence Polarization (FP) Assay Workflow

The competitive FP assay workflow involves incubating the FP receptor with a fluorescent tracer, adding the competitor compound (Fluprostenol serinol amide), and measuring the change in fluorescence polarization.

Competitive FP Assay Workflow.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for FP Receptor

This protocol is designed to determine the thermal stabilization of the FP receptor in intact cells upon binding of Fluprostenol serinol amide.

Materials:

• Cell line expressing the FP receptor (e.g., HEK293 cells with endogenous or overexpressed receptor)

• Cell culture medium and supplements

• Fluprostenol serinol amide

• Phosphate-Buffered Saline (PBS)

• Lysis buffer with 1% Triton X-100 (or other suitable detergent) and protease inhibitors

• BCA Protein Assay Kit

• Anti-FP Receptor primary antibody and appropriate HRP-conjugated secondary antibody

• SDS-PAGE and Western blotting equipment

Procedure:

• Cell Culture and Treatment: Culture cells to ~80-90% confluency. Treat cells with a saturating concentration of Fluprostenol serinol amide or a vehicle control (e.g., DMSO) for 1-2 hours at 37°C.

• Cell Harvesting: Wash cells with PBS and harvest by scraping. Resuspend cells in PBS with protease inhibitors.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes at different temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler. Include an unheated control (room temperature).

• Cell Lysis: Cool samples to room temperature. Add lysis buffer containing detergent to each sample and incubate on ice for 30 minutes with gentle agitation to solubilize membrane proteins.

• Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet aggregated proteins and cell debris.

• Western Blot Analysis: Carefully collect the supernatant. Determine the protein concentration of the soluble fractions using a BCA assay and normalize all samples. Analyze equal amounts of protein by SDS-PAGE and Western blotting using an anti-FP Receptor antibody.

• Data Analysis: Quantify the band intensities. Plot the percentage of soluble FP receptor relative to the unheated control against the temperature for both treated and vehicle control samples. A rightward shift in the melting curve for the treated sample indicates thermal stabilization and target engagement.

Protocol 2: Competitive Fluorescence Polarization (FP) Assay

This protocol is for determining the IC50 value of Fluprostenol serinol amide by measuring its ability to displace a fluorescent tracer from the FP receptor.

Materials:

• FP receptor source (e.g., purified receptor or membrane preparations from cells)

• Fluorescently labeled PGF2α analog (fluorescent tracer)

• Fluprostenol serinol amide

• Assay Buffer (e.g., PBS with 0.01% Tween-20)

• Black, low-volume, non-binding 384-well plates

• Fluorescence plate reader with polarization filters

Procedure:

• Reagent Preparation: Prepare serial dilutions of Fluprostenol serinol amide in assay buffer. Prepare solutions of the FP receptor and the fluorescent tracer at 2x the final desired concentration. The optimal tracer concentration should be low (typically in the low nM range) and determined empirically.

• Assay Setup: To the wells of the 384-well plate, add:

  • Total Binding Wells: FP receptor and fluorescent tracer.

  • Competitor Wells: FP receptor, fluorescent tracer, and serial dilutions of Fluprostenol serinol amide.

  • Non-specific Binding Wells: Fluorescent tracer and a high concentration of unlabeled PGF2α.

  • Tracer Only Wells: Fluorescent tracer in assay buffer.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium. Protect the plate from light.

• Measurement: Read the plate on a fluorescence plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore. Record the fluorescence polarization values in millipolarization units (mP).

• Data Analysis: Subtract the mP value of the "Tracer Only" wells from all other readings. Plot the mP values against the logarithm of the Fluprostenol serinol amide concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the compound that displaces 50% of the bound fluorescent tracer.

References

• 1. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 2. (+)-Fluprostenol | Prostaglandin Receptor | TargetMol [targetmol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 5. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ecosystem.drgpcr.com [ecosystem.drgpcr.com]
• 9. Fluorescent Ligands in Fluorescence Polarization Assays - Celtarys [celtarys.com]
• 10. CETSA beyond Soluble Targets: a Broad Application to Multipass Transmembrane Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Mass Spectrometry Data Analysis for Fluprostenol Serinol Amide Proteomics

Welcome to the technical support center for Fluprostenol serinol amide (Flu-SA) proteomics. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of identifying protein targets of Flu-SA using mass spectrometry. Since the specific biological activity of Flu-SA is still under investigation, this guide focuses on established chemical proteomics workflows for small molecule target identification.[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is a general workflow for identifying protein targets of Fluprostenol serinol amide using mass spectrometry?

A1: Identifying the cellular targets of a novel small molecule like Flu-SA is a critical step in drug discovery.[3] The process typically involves either affinity-based or label-free methods to isolate interacting proteins, followed by mass spectrometry to identify and quantify them. A common approach is affinity-based pull-down.[3][4]

A generalized workflow involves synthesizing a "bait" molecule by attaching a tag (like biotin) to Flu-SA. This bait is incubated with a cell lysate to allow it to bind to its protein targets. The bait-protein complexes are then captured, washed to remove non-specific binders, and the proteins are eluted and identified by mass spectrometry.

Caption: General workflow for affinity-based small molecule target identification.

Q2: My peptide/protein identification rate is very low. What are the common causes and how can I troubleshoot this?

A2: A low identification rate (e.g., <50% of MS/MS spectra assigned to a peptide) is a frequent issue.[5] This can stem from problems in sample preparation, mass spectrometry acquisition, or data analysis.

Troubleshooting Low Identification Rates

Potential Cause	Troubleshooting Steps & Considerations
Poor Sample Quality	Contaminants: Polymers (like PEG), detergents, or salts can suppress ionization. Ensure thorough washing steps and use MS-compatible reagents.[6] Low Protein/Peptide Amount: Run a standard digest (e.g., BSA or HeLa) to benchmark instrument performance.[5] Consider using sample preparation methods that minimize peptide loss, such as in-solution digests without filter cut-offs for small proteins.[7]
Suboptimal Digestion	Inefficient Digestion: Trypsin is commonly used but may not be optimal for all proteins. Ensure optimal protease:protein ratio and digestion time/temperature. Using a different enzyme could reveal new peptides.[7][8]
Incorrect MS Settings	Poor Fragmentation: Review MS/MS spectra manually. If fragmentation is poor, optimize collision energy. Ensure the instrument is properly calibrated.[5] Data-Dependent Acquisition (DDA) Issues: In DDA, the instrument might not have enough time to fragment low-abundance precursors. Consider using Data-Independent Acquisition (DIA) for better reproducibility and coverage.[9]
Data Analysis Errors	Incorrect Database: Ensure the correct species-specific protein database is used. The database should be up-to-date and complete.[8] Wrong Search Parameters: Check that precursor and fragment mass tolerances match your instrument's capabilities. Missed Modifications: An unexpected post-translational modification (PTM) or a modification from the "bait" molecule could be present. Perform an "error-tolerant" or "open" search to identify potential modifications.[5]

Q3: How can I distinguish true protein targets of Flu-SA from non-specific binders?

A3: Distinguishing true targets from the many non-specific proteins that bind to the affinity matrix or the bait molecule is the most challenging part of these experiments.[4] A quantitative proteomics approach with rigorous controls is essential.

Key Experimental Controls:

• Negative Control Probe: Use a structurally similar but biologically inactive analog of Flu-SA as a control bait. True targets should show significantly higher abundance in the active Flu-SA pull-down.[4]

• Competition Control: Perform a pull-down with the tagged Flu-SA bait in the presence of an excess of untagged ("free") Flu-SA. The binding of true targets should be outcompeted, leading to a significant reduction in their signal.

• Beads-Only Control: Incubate the cell lysate with the affinity beads alone (without any bait) to identify proteins that bind non-specifically to the matrix.

Quantitative Data Analysis:

The example table below shows hypothetical quantitative data from a label-free quantification (LFQ) experiment designed to identify true targets.

Hypothetical LFQ Intensity Data for Potential Flu-SA Targets

Protein ID	Avg. LFQ Intensity (Flu-SA Bait)	Avg. LFQ Intensity (Inactive Analog)	Fold Change (Flu-SA / Inactive)	p-value	Assessment
P12345	1.5 x 10⁸	1.2 x 10⁵	1250	0.0001	Potential Target
Q67890	2.1 x 10⁷	8.5 x 10⁴	247	0.0015	Potential Target
P98765	5.5 x 10⁶	4.9 x 10⁶	1.1	0.85	Non-specific Binder
Q11223	8.9 x 10⁷	Not Detected	>1000	0.0005	Potential Target
P54321	9.2 x 10⁸	8.8 x 10⁸	1.05	0.91	Abundant, Non-specific

Proteins with a high, statistically significant fold change (e.g., P12345, Q67890, Q11223) are considered strong candidates for being true targets of Fluprostenol serinol amide.

Caption: A typical quantitative proteomics data analysis pipeline.

Q4: Can you provide a sample protocol for an affinity pull-down experiment?

A4: Yes. The following is a generalized protocol for an affinity pull-down experiment using a biotinylated version of Flu-SA. This protocol should be optimized for your specific cell type and experimental conditions.

Detailed Experimental Protocol: Affinity Pull-Down

• Bait Preparation:

  • Synthesize biotinylated Fluprostenol serinol amide (Biotin-Flu-SA). A linker is typically used to minimize steric hindrance.

  • Dissolve Biotin-Flu-SA in a suitable solvent (e.g., DMSO) to create a stock solution.

• Cell Lysate Preparation:

  • Culture cells to the desired confluency and treat as required.

  • Harvest cells and wash twice with ice-cold PBS.

  • Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• Affinity Pull-Down:

  • Pre-clear the lysate by incubating with streptavidin-coated magnetic beads for 1 hour at 4°C to reduce non-specific binding to the beads.

  • Incubate a defined amount of cell lysate (e.g., 1-2 mg of total protein) with the Biotin-Flu-SA bait (final concentration typically 1-10 µM) for 2-4 hours at 4°C with gentle rotation.

  • Control Samples: Prepare parallel samples for each control (e.g., inactive analog, competition with free Flu-SA, beads only).

  • Add pre-washed streptavidin beads to the lysate/bait mixture and incubate for another 1-2 hours at 4°C.

• Washing and Elution:

  • Capture the beads using a magnetic stand and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins. A final wash with a buffer lacking detergent can help reduce background.

  • Elute the bound proteins from the beads. This can be done by:

    • Denaturing Elution (for MS): Elute with a buffer containing SDS (e.g., 2% SDS in 100 mM Tris-HCl) and heat at 95°C for 5-10 minutes. This is the most common method for subsequent proteomic analysis.

    • Competitive Elution: Elute with a high concentration of free biotin.

• Sample Preparation for Mass Spectrometry:

  • Perform in-solution or on-bead tryptic digestion of the eluted proteins.

  • Reduce disulfide bonds with DTT and alkylate with iodoacetamide.

  • Digest with sequencing-grade trypsin overnight at 37°C.

  • Desalt the resulting peptides using a C18 StageTip or ZipTip.

  • Dry the peptides and resuspend in a solution compatible with LC-MS/MS (e.g., 0.1% formic acid).

Q5: Fluprostenol is a prostaglandin (B15479496) analog. What might a hypothetical signaling pathway look like, and how can I visualize it?

A5: While the exact targets of Flu-SA are unknown, prostaglandins (B1171923) typically act via G-protein coupled receptors (GPCRs) to initiate downstream signaling cascades. A hypothetical pathway could involve Flu-SA binding to a prostaglandin receptor, leading to the activation of adenylyl cyclase or phospholipase C, and subsequent changes in protein phosphorylation and gene expression.

Below is a hypothetical signaling pathway that could be investigated.

Caption: Hypothetical GPCR signaling pathway for Fluprostenol serinol amide.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Common errors in mass spectrometry-based analysis of post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bigomics.ch [bigomics.ch]

Handling Fluprostenol serinol amide stickiness and aggregation

Welcome to the technical support center for Fluprostenol serinol amide. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the handling of this compound, specifically its tendency towards stickiness and aggregation.

Frequently Asked Questions (FAQs)

Q1: Why is my vial of Fluprostenol serinol amide appearing sticky or oily?

A1: Fluprostenol serinol amide is a prostaglandin (B15479496) F2α analog.[1][2] Prostaglandins are lipid-based molecules, which can often be waxy or oily solids at room temperature, leading to a sticky appearance. This physical state is a natural characteristic of the compound and does not necessarily indicate degradation.

Q2: Upon reconstitution, I'm observing aggregation or precipitation of the compound. What could be the cause?

A2: Aggregation or precipitation after reconstitution can be due to several factors, including:

• Low Solubility: The compound may not be fully dissolved in the chosen solvent. While Fluprostenol serinol amide is soluble in several organic solvents, its solubility in aqueous solutions is lower.[3]

• Solvent Polarity: Abrupt changes in solvent polarity, for instance, when diluting a stock solution in an organic solvent with an aqueous buffer, can cause the compound to precipitate.

• Temperature Effects: The solubility of Fluprostenol serinol amide can be temperature-dependent. A decrease in temperature after dissolution may lead to precipitation.

Q3: How can I accurately weigh a small amount of this sticky compound?

A3: Weighing sticky compounds can be challenging. Here are a few recommended techniques:

• Weighing by difference: Tare the vial containing the compound, remove a small amount, and then re-weigh the vial. The difference in weight will be the amount of compound transferred.

• Use of a stock solution: Dissolve the entire contents of the vial in a known volume of a suitable solvent to create a stock solution of a specific concentration. You can then accurately dispense the desired amount by volume.[4]

• Spatula/pipette tip tare method: Tare the weighing vessel along with the spatula or pipette tip you will use for the transfer. After transferring the compound, weigh the vessel with the spatula/pipette tip to get an accurate reading of the transferred amount.[4]

Troubleshooting Guides

Issue 1: Difficulty in Handling and Transferring the Compound

Problem: The sticky nature of Fluprostenol serinol amide makes it difficult to handle and transfer from the vial.

Solutions:

• Gentle Warming: Gently warming the vial to slightly above room temperature can reduce the viscosity of the compound, making it easier to pipette.[4] Caution: Avoid excessive heat, which could potentially degrade the compound.

• Use of Appropriate Tools:

  • For small quantities, use a wide-bore pipette tip or a cut-off pipette tip to reduce shear forces and prevent the compound from sticking to the inside of the tip.[4]

  • For larger quantities, a positive displacement pipette or a glass syringe can be more effective than an air displacement pipette.[4]

• Pre-wetting: Pre-wet the pipette tip with the solvent you will be using for dissolution before aspirating the compound. This can help minimize the amount of compound that adheres to the tip.

Issue 2: Compound Aggregation in Solution

Problem: The compound forms visible aggregates or precipitates after being dissolved, especially when diluted in aqueous buffers.

Solutions:

• Solvent Selection: Ensure you are using a solvent in which Fluprostenol serinol amide has high solubility. Based on available data, Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), and Ethanol are suitable choices.[3]

• Use of Excipients: For applications requiring an aqueous solution, consider the use of lipid-based excipients or surfactants. These can help to stabilize the compound and prevent aggregation.[5][6][] Commonly used excipients for lipid-based drugs include polyethylene (B3416737) glycols (PEGs) and polysorbates.[6]

• Sonication: After dissolving the compound, brief sonication of the solution can help to break up any small aggregates that may have formed.

• pH Adjustment: The solubility of prostaglandin analogs can be pH-dependent. Ensure the pH of your aqueous buffer is within a range that favors solubility. For Fluprostenol serinol amide, a PBS solution at pH 7.2 has been shown to dissolve the compound.[3]

Quantitative Data

The solubility of Fluprostenol serinol amide in various solvents is summarized in the table below. This data is crucial for preparing stock solutions and experimental dilutions.

Solvent	Solubility
Dimethylformamide (DMF)	30 mg/mL
Dimethyl sulfoxide (DMSO)	20 mg/mL
Ethanol	30 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	10 mg/mL

Data sourced from Cayman Chemical product information sheet.[3]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol describes how to prepare a concentrated stock solution of Fluprostenol serinol amide.

• Equilibration: Allow the vial of Fluprostenol serinol amide to equilibrate to room temperature before opening to prevent condensation of moisture.

• Solvent Addition: Add a precise volume of a suitable solvent (e.g., DMSO) to the vial using a calibrated pipette.

• Dissolution: Vortex the vial for 30-60 seconds to ensure complete dissolution. Gentle warming in a water bath (not exceeding 37°C) can be used if necessary.

• Visual Inspection: Visually inspect the solution to ensure there are no visible particles or aggregates.

• Storage: Store the stock solution at -20°C as recommended.[8] The stability in DMSO at -20°C is generally good for similar prostaglandin analogs.[9]

Protocol 2: Dilution into Aqueous Buffer

This protocol provides a method for diluting the stock solution into an aqueous buffer while minimizing precipitation.

• Buffer Preparation: Prepare the desired aqueous buffer (e.g., PBS, pH 7.2).

• Aliquot Stock Solution: Take the required volume of the Fluprostenol serinol amide stock solution.

• Stepwise Dilution: Add the stock solution dropwise to the vortexing aqueous buffer. This gradual addition helps to prevent localized high concentrations that can lead to precipitation.

• Mixing: Continue to vortex the solution for a few minutes after the addition is complete to ensure homogeneity.

• Final Concentration: This will result in a final working solution. Note that the final concentration of the organic solvent should be kept low and be consistent across experiments to avoid solvent effects.

Visualizations

The following diagrams illustrate key workflows and concepts related to handling Fluprostenol serinol amide.

Caption: Workflow for handling Fluprostenol serinol amide.

Caption: Hypothetical signaling pathway for Fluprostenol serinol amide.

References

• 1. The side effects of the prostaglandin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. labsolu.ca [labsolu.ca]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Best practices for storing and handling Fluprostenol serinol amide

This technical support center provides researchers, scientists, and drug development professionals with best practices and troubleshooting guidance for the effective storage and handling of Fluprostenol serinol amide.

Frequently Asked Questions (FAQs)

Q1: How should I store Fluprostenol serinol amide upon receipt?

For long-term stability, Fluprostenol serinol amide should be stored at -20°C.[1][2] When stored correctly, the compound is expected to be stable for at least two years.[1]

Q2: What are the recommended solvents for dissolving Fluprostenol serinol amide?

Fluprostenol serinol amide is soluble in several organic solvents and a buffered aqueous solution. For detailed solubility information, please refer to the data table below.

Q3: Can I store Fluprostenol serinol amide in an aqueous solution?

It is not recommended to store aqueous solutions of prostaglandin (B15479496) analogs for more than one day.[1] For experiments requiring an aqueous buffer, it is best to prepare the solution fresh for each use.

Q4: What personal protective equipment (PPE) should I use when handling this compound?

When handling Fluprostenol serinol amide, it is important to use appropriate personal protective equipment, including gloves, a lab coat, and eye protection.[1] Work should be conducted in a well-ventilated area to minimize inhalation of any aerosols.[1]

Q5: Is the biological activity of Fluprostenol serinol amide known?

No, the biological activity of Fluprostenol serinol amide has not yet been determined.[1] It is a stable analog of PGF2α 2-glyceryl ester.[1]

Troubleshooting Guides

Problem: The compound is not dissolving properly.

• Possible Cause 1: Incorrect Solvent.

  • Solution: Ensure you are using a recommended solvent. For aqueous solutions, first dissolving the compound in a small amount of an organic solvent like DMSO and then diluting with the aqueous buffer can improve solubility.[1]

• Possible Cause 2: Low Solvent Temperature.

  • Solution: Allow the solvent to reach room temperature before attempting to dissolve the compound. Sonication may also help with dissolution.[1]

Problem: The compound appears to have degraded or shows reduced activity.

• Possible Cause 1: Improper Storage.

  • Solution: Confirm that the compound has been consistently stored at -20°C in a tightly sealed container. It is also advisable to avoid repeated freeze-thaw cycles.[1]

• Possible Cause 2: Instability in Aqueous Solution.

  • Solution: Aqueous solutions should be prepared fresh and used within 24 hours.[1] Do not store aqueous solutions for long periods.

• Possible Cause 3: Exposure to Light or Air.

  • Solution: Store the compound in a tightly sealed, light-resistant container to prevent degradation.[1]

Data Presentation

Table 1: Storage and Solubility of Fluprostenol Serinol Amide

Parameter	Recommendation/Value
Storage Temperature	-20°C[1][2]
Stability	≥ 2 years at -20°C[1]
Solubility
DMF	30 mg/ml[1]
DMSO	20 mg/ml[1]
Ethanol	30 mg/ml[1]
PBS (pH 7.2)	10 mg/ml[1]

Experimental Protocols

Methodology for Preparing a Stock Solution

To prepare a stock solution, weigh an appropriate amount of the compound and dissolve it in a suitable solvent, such as DMSO or ethanol.[3][4] For example, to make a 10 mM stock solution in DMSO, you would dissolve 5.316 mg of Fluprostenol serinol amide (Formula Weight: 531.6 g/mol ) in 1 mL of DMSO. Ensure the compound is fully dissolved before making further dilutions.

Mandatory Visualization

Caption: Troubleshooting workflow for common issues with Fluprostenol serinol amide.

References

• 1. benchchem.com [benchchem.com]
• 2. csstc.org [csstc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Fluprostenol Serinol Amide-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Fluprostenol serinol amide in various cellular and biochemical assays. Given that the biological activity of Fluprostenol serinol amide is not yet fully characterized, a strong emphasis is placed on the design and execution of appropriate control experiments to ensure data validity and aid in the interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What is Fluprostenol serinol amide and what is its expected mechanism of action?

Fluprostenol serinol amide (Flu-SA) is a stable analog of Prostaglandin (B15479496) F2α (PGF2α) 2-glycerol ester.[1][2] While the biological activity of Flu-SA has not been definitively determined, it is structurally related to Fluprostenol, a known potent agonist of the Prostaglandin F2α receptor (FP receptor).[3][4] The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq pathway, leading to the activation of phospholipase C (PLC), subsequent production of inositol (B14025) trisphosphate (IP3), and an increase in intracellular calcium levels.[5][6] Therefore, it is hypothesized that Fluprostenol serinol amide may act as an agonist at the FP receptor.

Q2: I am not seeing any response in my cells when I apply Fluprostenol serinol amide. What are the possible reasons?

There are several potential reasons for a lack of response:

• Inactive Compound: Although Fluprostenol serinol amide is designed to be more stable than its endogenous counterparts, improper storage or handling could lead to degradation.

• Low or No Receptor Expression: The cell line you are using may not endogenously express the FP receptor, or the expression level may be too low to elicit a detectable response.

• Inappropriate Assay: The assay you are using (e.g., a cAMP assay) may not be suitable for detecting signaling through the Gq pathway, which is the primary pathway for the FP receptor.

• Compound Solubility: The compound may not be fully dissolved in your assay buffer, leading to a lower effective concentration.

• Cell Health: The cells may be unhealthy or have a low viability, rendering them unresponsive to stimuli.

Q3: What are the essential positive and negative controls I should include in my experiments?

To ensure the validity of your results, the following controls are critical:

• Positive Control Agonist: Use a known FP receptor agonist, such as Fluprostenol or PGF2α, to confirm that your cells are responsive and your assay is working correctly.

• Negative Control (Vehicle): Use the vehicle (e.g., DMSO, ethanol) in which your Fluprostenol serinol amide is dissolved to account for any effects of the solvent on your cells.

• Negative Control (Antagonist): In agonist-mode experiments, pre-treatment with a selective FP receptor antagonist, such as AL-8810, should block the response to a known agonist and can be used to confirm that the observed effects are mediated by the FP receptor.[4][7]

• Untransfected or Mock-Transfected Cells: If you are using cells that have been transiently or stably transfected to express the FP receptor, it is important to include a control of the parental cell line (untransfected) or a mock-transfected control to ensure that the observed response is dependent on the presence of the receptor.

Q4: How can I verify that my cells are expressing the FP receptor?

Several methods can be used to confirm FP receptor expression:

• Western Blot: This technique can be used to detect the FP receptor protein in cell lysates.

• Immunohistochemistry (IHC) / Immunocytochemistry (ICC): These methods allow for the visualization of FP receptor protein expression and localization within tissues or cells.

• Quantitative Real-Time PCR (qRT-PCR): This can be used to measure the mRNA expression level of the FP receptor gene.

• Functional Confirmation with a Known Agonist: A robust response to a potent and selective FP receptor agonist like Fluprostenol provides functional evidence of receptor expression.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High background signal	Constitutive receptor activity in the cell line.	If possible, use an inverse agonist to reduce basal activity.[8]
Non-specific binding of the compound.	Increase the number of washing steps. Include a non-specific binding control by adding a high concentration of an unlabeled ligand.[8]
Autofluorescence from media components.	Use phenol (B47542) red-free media or perform measurements in a buffered saline solution.
No or weak response to Fluprostenol serinol amide	Inactive ligand.	Use a fresh batch of the compound and verify its integrity.
Low receptor expression.	Verify receptor expression using Western Blot, IHC, or qRT-PCR. Consider using a cell line with higher or induced expression.
Poor cell health.	Perform a cell viability assay (e.g., Trypan Blue exclusion, MTT assay) to ensure cells are healthy.
Suboptimal assay conditions.	Optimize assay parameters such as cell density, incubation time, and compound concentration.
High variability between replicates	Pipetting errors.	Use calibrated pipettes and consider preparing a master mix of reagents.
Uneven cell plating.	Ensure a single-cell suspension before plating and allow plates to sit at room temperature before incubation to promote even cell distribution.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate or fill them with buffer/media to maintain a humid environment.

Experimental Protocols

Protocol 1: Control Experiment for Calcium Flux Assay

This protocol describes the use of a positive control agonist (Fluprostenol) and a negative control antagonist (AL-8810) in a calcium flux assay using a fluorescent calcium indicator like Fluo-4 AM.

Materials:

• Cells expressing the FP receptor (e.g., HEK293T-FP, U2OS-FP)

• Black, clear-bottom 96-well plates

• Fluo-4 AM calcium indicator dye

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• Fluprostenol (Positive Control Agonist)

• AL-8810 (Negative Control Antagonist)

• Fluprostenol serinol amide (Test Compound)

• Vehicle (e.g., DMSO)

• Fluorescence plate reader with an injector

Procedure:

• Cell Plating: Seed the FP receptor-expressing cells into a black, clear-bottom 96-well plate and culture overnight to allow for attachment and formation of a near-confluent monolayer.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM in assay buffer according to the manufacturer's instructions.

  • Remove the culture medium from the cells and wash once with assay buffer.

  • Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C.

• Compound Preparation:

  • Prepare serial dilutions of Fluprostenol, Fluprostenol serinol amide, and vehicle in assay buffer.

  • For the antagonist control, prepare a solution of AL-8810.

• Assay Measurement:

  • Wash the cells once with assay buffer after dye loading.

  • For antagonist control wells, pre-incubate the cells with AL-8810 for a specified time (e.g., 15-30 minutes) before adding the agonist.

  • Place the plate in the fluorescence plate reader.

  • Measure the baseline fluorescence.

  • Inject the compounds (Fluprostenol, Fluprostenol serinol amide, or vehicle) into the respective wells and immediately begin measuring the fluorescence intensity over time.

• Data Analysis:

  • Calculate the change in fluorescence from baseline for each well.

  • Plot the dose-response curves for Fluprostenol and Fluprostenol serinol amide to determine their EC50 values.

  • Compare the response of the positive control (Fluprostenol) with and without the antagonist (AL-8810) to confirm FP receptor-mediated signaling.

Protocol 2: Verification of FP Receptor Expression by Western Blot

Materials:

• Cell lysate from cells being tested

• Positive control lysate (from cells known to express FP receptor)

• Negative control lysate (from cells known not to express FP receptor)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against FP receptor

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Load equal amounts of protein from each lysate into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for at least 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-FP receptor antibody diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane several times with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane several times with TBST.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Compare the bands in the test lysate to the positive and negative control lysates to confirm the presence and specificity of the FP receptor protein.

Data Presentation

Table 1: Solubility and Stability of Fluprostenol Serinol Amide

Solvent	Solubility	Storage	Stability
DMF	30 mg/ml[1]	-20°C[1]	≥ 2 years[1]
DMSO	20 mg/ml[1]	-20°C[1]	≥ 2 years[1]
Ethanol	30 mg/ml[1]	-20°C[1]	≥ 2 years[1]
PBS (pH 7.2)	10 mg/ml[1]	-20°C[1]	≥ 2 years[1]

Table 2: Example Data from a Calcium Flux Assay

Compound	Concentration (nM)	Mean Fluorescence Change (RFU)	Standard Deviation
Vehicle	-	150	25
Fluprostenol	1	500	45
10	1500	120
100	4500	350
1000	8000	600
Fluprostenol + AL-8810 (1µM)	100	300	40
Fluprostenol serinol amide	1
10
100
1000

Note: The data for Fluprostenol serinol amide is left blank as its activity is not yet established. Researchers should generate this data in their own experiments.

Visualizations

Caption: Hypothesized signaling pathway for Fluprostenol serinol amide via the FP receptor.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroaxonal and cellular damage/protection by prostanoid receptor ligands, fatty acid derivatives and associated enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating the Proteomic Landscape of Prostaglandin Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals delving into the intricate world of lipid signaling, understanding the nuanced effects of prostaglandin (B15479496) analogs on the cellular proteome is paramount. This guide provides a comparative overview of Fluprostenol serinol amide against other well-established prostaglandin F2α (PGF2α) analogs, offering insights into their potential applications in proteomics research.

While direct comparative proteomic data for Fluprostenol serinol amide is not yet widely available in peer-reviewed literature, this guide synthesizes the existing information on related PGF2α analogs to provide a foundational understanding. Fluprostenol serinol amide is a stable analog of PGF2α 2-glyceryl ester, specifically designated for proteomics research.[1][2][3][4][5] Its stability makes it a promising tool for affinity-based proteomics to identify and characterize protein interactions.

Comparative Analysis of Prostaglandin F2α Analogs

Several PGF2α analogs, including latanoprost (B1674536), travoprost (B1681362), and bimatoprost (B1667075), are extensively used in clinical settings, primarily for lowering intraocular pressure.[6][7] Their mechanisms of action often involve the modulation of the extracellular matrix, a process driven by changes in protein expression, particularly matrix metalloproteinases (MMPs) and their inhibitors (TIMPs).[6]

Prostaglandin Analog	Target Receptor	Reported Proteomic/Cellular Effects	Key Findings
Fluprostenol serinol amide	Presumed FP Receptor Agonist	Biological activity and proteomic effects are not yet determined.[3][4]	A stable PGF2α analog designed for proteomics research.[1][2]
Latanoprost (acid)	FP Receptor Agonist	Increased MMP-1, MMP-3, MMP-9, and TIMP-2 expression in human trabecular meshwork cells.[6]	More effective at lowering intraocular pressure than unoprostone (B1682063).[6]
Travoprost (acid)	FP Receptor Agonist	The most potent agonist at the cloned human ciliary body FP receptor in one study (EC50 = 3.2 nM).[8]
Bimatoprost (acid)	FP Receptor Agonist	Increased MMP-1, MMP-3, MMP-9, and TIMP-2 expression in human trabecular meshwork cells.[6]	A potent FP receptor agonist (EC50 = 5.8 nM).[8]
Unoprostone	FP Receptor Agonist	Generally increased MMPs-1, 9 and TIMPs-4; indeterminate effect on MMP-3 and TIMP-2.[6]	Weaker agonist compared to latanoprost and travoprost.[6][8]

Signaling Pathways and Experimental Design

The primary target for PGF2α analogs is the Prostaglandin F Receptor (FP receptor), a G-protein coupled receptor that activates downstream signaling cascades.

Caption: Generalized signaling pathway for PGF2α analogs via the FP receptor.

To elucidate the specific proteomic signature of Fluprostenol serinol amide and compare it to other analogs, a robust experimental workflow is essential. Affinity purification coupled with mass spectrometry is a powerful approach for identifying protein interactors.

Caption: Experimental workflow for affinity proteomics of prostaglandin analogs.

Experimental Protocols

A detailed protocol for a comparative proteomics study is outlined below. This protocol is a general guideline and may require optimization based on the specific cell type and experimental conditions.

Affinity Purification of Prostaglandin Analog-Binding Proteins

1. Preparation of Affinity Resin:

• Covalently immobilize Fluprostenol serinol amide (and control compounds) to an appropriate resin (e.g., NHS-activated sepharose beads) according to the manufacturer's instructions.

• Thoroughly wash the beads to remove any unbound ligand.

• Prepare a control resin with no ligand or with a structurally related but inactive molecule.

2. Cell Culture and Lysis:

• Culture human trabecular meshwork cells (or other relevant cell lines) to ~80-90% confluency.

• Treat cells with the respective prostaglandin analogs (e.g., Fluprostenol serinol amide, latanoprost acid, travoprost acid, bimatoprost acid) at a predetermined concentration and time. Include a vehicle control.

• Wash cells with ice-cold PBS and lyse using a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Clarify the lysate by centrifugation to remove cellular debris.

3. Affinity Pulldown:

• Incubate the clarified cell lysate with the prepared affinity resin (and control resin) for 2-4 hours at 4°C with gentle rotation.

• Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

4. Elution and Sample Preparation for Mass Spectrometry:

• Elute the bound proteins from the beads using a suitable elution buffer (e.g., low pH glycine (B1666218) or SDS-PAGE sample buffer).

• Neutralize the eluate if necessary.

• Perform in-solution or in-gel tryptic digestion of the eluted proteins.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Chromatographic Separation:

• Separate the resulting peptides using a reverse-phase nano-liquid chromatography system.

• Use a gradient of increasing organic solvent (e.g., acetonitrile) to elute the peptides from the column.

2. Mass Spectrometry Analysis:

• Analyze the eluted peptides using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

• Operate the mass spectrometer in a data-dependent acquisition mode to acquire both MS1 scans (for peptide precursor ions) and MS/MS scans (for fragmentation data).

3. Data Analysis:

• Process the raw mass spectrometry data using a database search engine (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

• Search against a human protein database (e.g., UniProt).

• Perform statistical analysis to identify proteins that are significantly enriched in the Fluprostenol serinol amide pulldown compared to the control and other prostaglandin analog pulldowns.

• Conduct bioinformatics analysis (e.g., Gene Ontology, pathway analysis) to determine the biological processes and pathways associated with the identified protein interactors.

This comprehensive approach will enable the identification of the protein interaction profile of Fluprostenol serinol amide, providing valuable insights into its mechanism of action and allowing for a robust comparison with other prostaglandin analogs. The resulting data will be instrumental for researchers in drug discovery and development focused on prostaglandin signaling pathways.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biocompare.com [biocompare.com]
• 5. anjiechem.com [anjiechem.com]
• 6. Effect of Prostaglandin Analogs: Latanoprost, Bimatoprost, and Unoprostone on Matrix Metalloproteinases and Their Inhibitors in Human Trabecular Meshwork Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to FP Receptor Probes: Evaluating Fluprostenol Serinol Amide and Established Agonists

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical probes for the prostaglandin (B15479496) F2α (FP) receptor, a G-protein coupled receptor implicated in various physiological processes including intraocular pressure regulation and uterine contraction, a clear understanding of the available tools is paramount for advancing research.[1] This guide provides a comparative overview of Fluprostenol serinol amide against well-established FP receptor agonists such as latanoprost, travoprost, and bimatoprost (B1667075). While extensive experimental data for Fluprostenol serinol amide remains to be determined, its structural design as a stable analog of PGF2α 2-glyceryl ester positions it as a potentially valuable tool for future investigations into FP receptor signaling and the broader pharmacology of prostaglandin glycerol (B35011) esters.

Overview of Prostaglandin F2α Receptor Agonists

The FP receptor is a key therapeutic target, particularly in ophthalmology for the treatment of glaucoma and ocular hypertension.[1] Agonists of the FP receptor lower intraocular pressure (IOP) by increasing the uveoscleral outflow of aqueous humor. Commonly used chemical probes and therapeutic agents include latanoprost, travoprost, and bimatoprost, all of which are prostaglandin F2α analogs.

Fluprostenol serinol amide (Flu-SA) is a synthetic, stable analog of PGF2α 2-glyceryl ester.[2][3] Prostaglandin glycerol esters are metabolites of the endocannabinoid 2-arachidonoylglycerol (B1664049) (2-AG) formed via the cyclooxygenase-2 (COX-2) pathway. While the biological activity of Fluprostenol serinol amide itself has not yet been characterized, its parent compounds, the prostaglandin glycerol esters, are known to possess biological activity, suggesting that Flu-SA may serve as a valuable and stable tool to investigate this class of signaling molecules.[2][3]

Comparative Analysis of FP Receptor Agonists

While direct experimental data for Fluprostenol serinol amide is not yet available, a comparison of the key performance metrics of established FP receptor agonists provides a benchmark for its future characterization. The following tables summarize the receptor binding affinities, functional potencies, and clinical efficacy in IOP reduction for latanoprost, travoprost, and bimatoprost.

Receptor Binding and Functional Potency

Chemical Probe	Receptor Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Receptor Selectivity
Travoprost acid	35 ± 5 (FP)	1.4 (human ciliary muscle), 3.6 (human trabecular meshwork)	High selectivity for FP receptor over DP, EP1, EP3, EP4, IP, and TP receptors.[4]
Bimatoprost acid	83 (FP), 95 (EP1), 387 (EP3)	2.8-3.8 (FP), 2.7 (EP1)	Less selective, with significant affinity and activity at EP1 and EP3 receptors.[4]
Latanoprost acid	98 (FP)	32-124 (FP), 119 (EP1)	Shows functional activity at both FP and EP1 receptors.[4]
Fluprostenol serinol amide	Not Determined	Not Determined	Not Determined

Clinical Efficacy in Intraocular Pressure (IOP) Reduction

Drug	Mean IOP Reduction (mmHg) at Week 12 (8:00 AM)
Latanoprost 0.005%	8.6 ± 0.3
Bimatoprost 0.03%	8.7 ± 0.3
Travoprost 0.004%	8.0 ± 0.3

Data from a 12-week, randomized, masked-evaluator, multicenter study in patients with open-angle glaucoma or ocular hypertension. The differences in IOP reduction among the three drugs were not statistically significant.[5][6][7]

Signaling Pathways and Experimental Workflows

To facilitate the characterization of new chemical probes like Fluprostenol serinol amide, understanding the canonical signaling pathway of the FP receptor and the typical experimental workflow for its analysis is crucial.

FP Receptor Signaling Pathway

Activation of the FP receptor by an agonist typically leads to the coupling of the Gq/11 G protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium, while DAG activates protein kinase C (PKC).

FP Receptor Signaling Pathway

Experimental Workflow for Functional Characterization

A common method to determine the functional potency of an FP receptor agonist is to measure the mobilization of intracellular calcium upon receptor activation. The following diagram illustrates a typical workflow for such an experiment.

Calcium Mobilization Assay Workflow

Detailed Experimental Protocol: Calcium Mobilization Assay

This protocol provides a general framework for assessing the agonist activity of a chemical probe at the FP receptor by measuring intracellular calcium mobilization.

1. Cell Culture and Plating:

• Culture HEK293 cells stably or transiently expressing the human FP receptor in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.
• The day before the assay, seed the cells into black-walled, clear-bottom 96-well plates at a density of 50,000 cells per well and incubate overnight at 37°C in a 5% CO2 incubator.

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
• Aspirate the culture medium from the wells and add 100 µL of the loading buffer to each well.
• Incubate the plate for 60 minutes at 37°C in the dark.

3. Compound Preparation and Addition:

• Prepare a stock solution of the test compound (e.g., Fluprostenol serinol amide) in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the stock solution in the assay buffer to create a range of concentrations.
• After the dye loading incubation, wash the cells twice with the assay buffer.
• Add 50 µL of the assay buffer to each well.

4. Measurement of Calcium Flux:

• Place the 96-well plate into a fluorescence plate reader equipped with an automated injection system.
• Set the plate reader to the appropriate excitation and emission wavelengths for the chosen fluorescent dye.
• Record a baseline fluorescence reading for approximately 20 seconds.
• Inject 50 µL of the diluted test compound into each well and continue to record the fluorescence signal for at least 120 seconds.

5. Data Analysis:

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.
• For each concentration of the test compound, calculate the peak fluorescence response minus the baseline fluorescence.
• Plot the fluorescence response against the logarithm of the compound concentration.
• Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of the agonist that produces 50% of the maximal response.

Conclusion

While Fluprostenol serinol amide remains a chemical probe with uncharacterized biological activity, its design as a stable analog of PGF2α 2-glyceryl ester makes it an intriguing candidate for future research into FP receptor pharmacology and the signaling of prostaglandin glycerol esters. The established data for potent FP receptor agonists like latanoprost, travoprost, and bimatoprost provide a solid foundation and comparative framework for the eventual characterization of Fluprostenol serinol amide. The experimental protocols and workflows detailed in this guide offer a practical starting point for researchers aiming to elucidate the biological functions of this and other novel chemical probes.

References

• 1. Prostaglandin E2 glycerol ester, an endogenous COX-2 metabolite of 2-arachidonoylglycerol, induces hyperalgesia and modulates NFkappaB activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. Prostaglandin E2 glycerol ester, an endogenous COX-2 metabolite of 2-arachidonoylglycerol, induces hyperalgesia and modulates NFκB activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biocompare.com [biocompare.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]

A Comparative Guide to the Western Blot Validation of Potential Fluprostenol Serinol Amide Targets

Introduction

Fluprostenol (B1673476) serinol amide is a stable analog of the prostaglandin (B15479496) F2α 2-glyceryl ester. While its direct biological activity and protein targets are currently under investigation, its structural similarity to fluprostenol suggests it may interact with similar prostaglandin receptors.[1][2] Fluprostenol, a potent prostaglandin F2α analog, is known to be an agonist for the Prostaglandin F2-alpha receptor (FP receptor), the Prostaglandin E2 receptor EP3 subtype, and the Thromboxane (B8750289) A2 receptor.[3] This guide provides a comparative overview of the validation of these potential targets using Western blotting, with a focus on the FP receptor, for which experimental data in the context of fluprostenol treatment is available.[4]

This document is intended for researchers, scientists, and drug development professionals interested in the experimental validation of targets for prostaglandin analogs.

Comparative Analysis of Potential Targets

The following table summarizes the potential targets of fluprostenol and, by extension, fluprostenol serinol amide. Western blot validation has been reported for the FP receptor in response to fluprostenol treatment in trabecular meshwork cells.[4]

Target Protein	Alternative Names	Function	Validated by Western Blot for Fluprostenol?	Reference
Prostaglandin F2-alpha receptor	FP receptor, PTGFR	G-protein coupled receptor that mediates the actions of prostaglandin F2-alpha.	Yes	[4]
Prostaglandin E2 receptor EP3 subtype	EP3 receptor, PTGER3	G-protein coupled receptor for prostaglandin E2 (PGE2).[3]	Not explicitly found in search results.	[3]
Thromboxane A2 receptor	TBXA2R	G-protein coupled receptor that mediates the actions of thromboxane A2.[3]	Not explicitly found in search results.	[3]

Experimental Data: Western Blot Validation of FP Receptor

A study by Kriwet et al. (2002) investigated the expression of the FP receptor in bovine trabecular meshwork (BTM) cells and native BTM tissue using Western blot analysis. This validation is crucial for confirming the presence of the target receptor in the experimental model used to study the effects of fluprostenol.[4]

Quantitative Summary of Western Blot Data

Sample	Primary Antibody	Secondary Antibody	Detected Band Size	Result
Bovine Trabecular Meshwork (BTM) cells	Polyclonal anti-FP receptor	Peroxidase-conjugated secondary antibody	Not specified	Positive signal indicating FP receptor expression.
Native Bovine Trabecular Meshwork (BTM) tissue	Polyclonal anti-FP receptor	Peroxidase-conjugated secondary antibody	Not specified	Positive signal indicating FP receptor expression.

Note: The original study confirmed specific staining using a corresponding blocking peptide.[4]

Experimental Protocols

Western Blot Protocol for FP Receptor Validation

This protocol is based on the methodology described by Kriwet et al. (2002) and general Western blotting procedures.[4][5][6]

1. Sample Preparation (Protein Extraction)

• Culture bovine trabecular meshwork (BTM) cells to confluence.

• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• For native tissue, homogenize the tissue in lysis buffer.

• Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the protein extract.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

2. SDS-PAGE

• Mix 20-30 µg of protein from each sample with Laemmli sample buffer.

• Boil the samples at 95-100°C for 5 minutes.

• Load the samples onto a polyacrylamide gel (e.g., 4-12% Bis-Tris).

• Run the gel in an electrophoresis chamber until the dye front reaches the bottom of the gel.

3. Protein Transfer

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

• The transfer is typically run for 1-2 hours at 100V at 4°C.

4. Immunoblotting

• Block the membrane with a blocking buffer (e.g., 5% nonfat milk or 5% BSA in Tris-buffered saline with 0.1% Tween 20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody (polyclonal anti-FP receptor) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

5. Detection

• Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of fluprostenol and the general workflow for Western blot validation.

Caption: Proposed signaling pathway of fluprostenol via the FP receptor.

Caption: General workflow for Western blot validation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Western Blot Protocol | R&D Systems Quality Control: R&D Systems [rndsystems.com]
• 6. bio-rad.com [bio-rad.com]

Validating Fluprostenol Serinol Amide Interactions: A Comparative Guide to Orthogonal Methods

For Researchers, Scientists, and Drug Development Professionals

Fluprostenol serinol amide, a stable analog of the prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester, is presumed to exert its biological effects through interaction with the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor (GPCR).[1][2][3] Rigorous validation of this ligand-receptor interaction is paramount for its development as a potential therapeutic agent. This guide provides a comparative overview of orthogonal experimental methods to validate and characterize the binding of Fluprostenol serinol amide to its putative target, the FP receptor. The methodologies discussed range from direct biophysical measurements of binding to cellular assays that confirm target engagement and functional consequences of receptor activation.

Biophysical Assays: Direct Measurement of Binding Affinity and Kinetics

Biophysical assays provide a direct, label-free assessment of the interaction between a ligand and its target protein in a controlled, cell-free environment. These methods are invaluable for determining binding affinity (Kd), kinetics (kon/koff), and stoichiometry.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a powerful technique for real-time, label-free analysis of molecular interactions.[4][5] It measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand. For GPCRs, the receptor is typically captured on the chip, and the ligand is flowed over the surface.[4][6]

Table 1: Representative Quantitative Data from SPR Analysis of an FP Receptor Agonist.

Parameter	Description	Representative Value
Kd (nM)	Equilibrium Dissociation Constant	5.2
ka (1/Ms)	Association Rate Constant	1.2 x 105
kd (1/s)	Dissociation Rate Constant	6.2 x 10-4
Response Units (RU)	Signal change upon binding	Dependent on molecular weights and concentration

Note: The values presented are representative for a high-affinity prostaglandin analog binding to the FP receptor and are not specific experimental data for Fluprostenol serinol amide.

• Chip Preparation: A sensor chip (e.g., CM5) is functionalized by immobilizing an antibody that specifically captures the tagged FP receptor (e.g., anti-His or anti-FLAG tag).[4]

• Receptor Immobilization: Solubilized, purified FP receptor is injected over the chip surface and captured by the antibody. A reference channel without the receptor is used for background subtraction.

• Ligand Injection: A series of concentrations of Fluprostenol serinol amide are injected over the receptor and reference channels.

• Data Acquisition: The binding is monitored in real-time as a change in response units (RU). Association and dissociation phases are recorded.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic parameters (ka and kd) and the equilibrium dissociation constant (Kd).[4]

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) directly measures the heat change that occurs upon binding of a ligand to a protein.[7][8] It is the gold standard for thermodynamic characterization of binding interactions, providing information on binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding from a single experiment.[7][8][9]

Table 2: Representative Thermodynamic Data from ITC for an FP Receptor Agonist.

Parameter	Description	Representative Value
Kd (nM)	Equilibrium Dissociation Constant	15.8
n	Stoichiometry of Binding	0.98
ΔH (kcal/mol)	Enthalpy Change	-8.5
ΔS (cal/mol·deg)	Entropy Change	7.2

Note: The values presented are representative for a high-affinity prostaglandin analog binding to the FP receptor and are not specific experimental data for Fluprostenol serinol amide.

• Sample Preparation: Purified, solubilized FP receptor is placed in the sample cell of the calorimeter, and Fluprostenol serinol amide is loaded into the injection syringe. Both are in identical buffer solutions to minimize heat of dilution effects.

• Titration: A series of small injections of Fluprostenol serinol amide are made into the sample cell containing the FP receptor.

• Heat Measurement: The heat released or absorbed during each injection is measured.

• Data Analysis: The integrated heat changes are plotted against the molar ratio of ligand to protein. The resulting isotherm is fitted to a binding model to determine Kd, n, and ΔH.[8][10]

Microscale Thermophoresis (MST)

Microscale Thermophoresis (MST) measures the directed movement of molecules in a temperature gradient, which is sensitive to changes in size, charge, and hydration shell.[11][12] Binding of a ligand to a fluorescently labeled target protein alters these properties, leading to a change in thermophoretic movement.[13] MST is well-suited for studying membrane proteins like GPCRs.[11][12][14]

Table 3: Representative Binding Affinity Data from MST for an FP Receptor Agonist.

Parameter	Description	Representative Value
Kd (nM)	Dissociation Constant	25.4

Note: The value presented is representative for a high-affinity prostaglandin analog binding to the FP receptor and is not specific experimental data for Fluprostenol serinol amide.

• Labeling: The purified FP receptor is fluorescently labeled (e.g., with an NHS-ester dye targeting lysines or via a His-tag specific label).

• Sample Preparation: A constant concentration of the labeled FP receptor is mixed with a serial dilution of Fluprostenol serinol amide.

• Capillary Loading: The samples are loaded into glass capillaries.

• Measurement: An infrared laser creates a microscopic temperature gradient within the capillaries, and the movement of the fluorescently labeled receptor is monitored.

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration, and the resulting binding curve is fitted to obtain the Kd.[15]

Cellular Target Engagement Assay

While biophysical assays confirm direct binding, it is crucial to demonstrate that the ligand engages its target in a cellular environment.

Cellular Thermal Shift Assay (CETSA)

The Cellular Thermal Shift Assay (CETSA) is a powerful method for verifying target engagement in intact cells and tissues.[16][17] The principle is based on the ligand-induced stabilization of the target protein against thermal denaturation.[16][17]

Table 4: Representative Data from CETSA for an FP Receptor Agonist.

Parameter	Description	Representative Value
Tm (°C) - Vehicle	Melting temperature of FP receptor without ligand	48.5
Tm (°C) - Ligand	Melting temperature of FP receptor with ligand	54.2
ΔTm (°C)	Thermal shift upon ligand binding	+5.7

Note: The values presented are representative for a stabilizing ligand binding to a target protein and are not specific experimental data for Fluprostenol serinol amide.

• Cell Treatment: Cells expressing the FP receptor are incubated with Fluprostenol serinol amide or a vehicle control.

• Heating: The cell suspensions are heated to a range of temperatures.[16]

• Cell Lysis and Fractionation: The cells are lysed, and the soluble protein fraction is separated from the aggregated, denatured proteins by centrifugation.[17]

• Protein Detection: The amount of soluble FP receptor remaining at each temperature is quantified, typically by Western blot or mass spectrometry.[16][18]

• Data Analysis: A "melting curve" is generated by plotting the soluble protein fraction as a function of temperature. A shift in the melting temperature (Tm) in the presence of the ligand indicates target engagement.[16][19]

Functional Cellular Assays

Functional assays are essential to determine whether the binding of Fluprostenol serinol amide to the FP receptor translates into a cellular response. The FP receptor is a Gq-coupled GPCR, and its activation typically leads to the activation of phospholipase C (PLC), resulting in an increase in intracellular calcium.[20][21] Downstream signaling can also involve other pathways, including β-arrestin recruitment.[22][23]

FP Receptor Signaling and Assay Workflow Diagrams

Caption: FP Receptor signaling pathway.

Caption: SPR experimental workflow.

cAMP Accumulation Assay

While the FP receptor primarily couples to Gq, some GPCRs can couple to multiple G-proteins. A cAMP assay can determine if Fluprostenol serinol amide binding affects adenylyl cyclase activity via Gs or Gi coupling. For Gi-coupled receptors, a decrease in forskolin-stimulated cAMP levels is measured.[24][25]

Table 5: Representative Data from a cAMP Assay for an FP Receptor Agonist.

Assay Mode	Parameter	Representative Value
Gs Agonist	EC50 (nM)	No significant response
Gi Agonist (in presence of Forskolin)	IC50 (nM)	No significant response

Note: The FP receptor is not expected to signal through cAMP. These are hypothetical results confirming this. Specific experimental data for Fluprostenol serinol amide is not available.

• Cell Plating: Plate cells expressing the FP receptor in a multi-well plate.

• Compound Addition: Add varying concentrations of Fluprostenol serinol amide. For Gi pathway analysis, pre-stimulate with forskolin.[24][25]

• Lysis and Detection: Lyse the cells and add HTRF (Homogeneous Time-Resolved Fluorescence) reagents: a europium cryptate-labeled anti-cAMP antibody and d2-labeled cAMP.[25]

• Signal Measurement: The signal is measured on an HTRF-compatible plate reader. The signal is inversely proportional to the amount of intracellular cAMP.[26][27]

• Data Analysis: Plot the HTRF ratio against the ligand concentration to determine an EC50 or IC50 value.

β-Arrestin Recruitment Assay

Ligand binding to GPCRs can also trigger the recruitment of β-arrestin proteins, which mediate receptor desensitization, internalization, and can initiate G-protein-independent signaling.[22][23] Measuring β-arrestin recruitment is crucial for understanding the full pharmacological profile of a ligand.

Table 6: Representative Data from a β-Arrestin Recruitment Assay for an FP Receptor Agonist.

Parameter	Description	Representative Value
EC50 (nM)	Half maximal effective concentration for β-arrestin recruitment	89.7
Emax (%)	Maximum effect relative to a reference agonist	95

Note: The values presented are representative for a GPCR agonist and are not specific experimental data for Fluprostenol serinol amide.

• Cell Line: Use a cell line engineered to co-express the FP receptor fused to a small enzyme fragment (e.g., ProLink) and β-arrestin fused to the larger, complementing enzyme acceptor (EA) fragment.[22]

• Cell Plating and Stimulation: Plate the cells and stimulate with a range of concentrations of Fluprostenol serinol amide.

• Detection: Add the substrate for the complemented enzyme.

• Signal Measurement: Measure the resulting chemiluminescent signal, which is proportional to the extent of β-arrestin recruitment.[22]

• Data Analysis: Plot the luminescent signal against the ligand concentration to determine the EC50 and Emax.

Caption: Functional cell-based assay workflow.

Conclusion

A multi-faceted approach employing orthogonal methods is essential for the robust validation of the interaction between Fluprostenol serinol amide and the FP receptor. Biophysical techniques like SPR, ITC, and MST provide direct evidence of binding and quantitative affinity data. Cellular assays such as CETSA confirm target engagement in a physiological context. Finally, functional assays, including cAMP and β-arrestin recruitment, elucidate the downstream signaling consequences of this interaction. Together, these methods provide a comprehensive characterization of the ligand-receptor pair, which is a critical step in the drug discovery and development pipeline.

References

• 1. biocompare.com [biocompare.com]
• 2. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Novel SPR Assay to Study CXCR4–Ligand Interactions [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 9. Isothermal Titration Calorimetry of Membrane Proteins – Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isothermal titration calorimetry to determine association constants for high-affinity ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. journalcsij.com [journalcsij.com]
• 13. nanotempertech.com [nanotempertech.com]
• 14. Microscale Thermophoresis to Evaluate the Functionality of Heterologously Overexpressed Membrane Proteins in Membrane Preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 27. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]

A Comparative Analysis of Protein Binding: Fluprostenol Serinol Amide vs. Bimatoprost

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the protein binding characteristics of two prostaglandin (B15479496) F2α (PGF2α) analogs: Fluprostenol serinol amide and Bimatoprost (B1667075). While extensive data is available for the widely-used glaucoma medication Bimatoprost, direct experimental data on the protein binding of Fluprostenol serinol amide, a research-focused compound, is not publicly available. This guide therefore presents a comprehensive overview of Bimatoprost's protein binding profile, supported by experimental data, and offers a predictive comparison for Fluprostenol serinol amide based on the known properties of its structural relatives, Fluprostenol and PGF2α.

Quantitative Analysis of Protein Binding

The following table summarizes the available quantitative data for Bimatoprost and related prostaglandin analogs. It is important to note the absence of specific data for Fluprostenol serinol amide.

Compound	Plasma Protein Binding (%)	Primary Binding Protein	Receptor Binding Affinity (Ki, nM)
Bimatoprost	88%[1]	Albumin (presumed)	FP: 6310, EP1: 95, EP3: 387
Prostaglandin F2α (PGF2α)	~58%	Albumin	-
Fluprostenol	Not specified	Not specified	FP receptor: IC50 = 3.5 (human), 7.5 (rat)
Fluprostenol serinol amide	Not determined	Not determined	Not determined

Discussion of Protein Binding Characteristics

Bimatoprost: Bimatoprost exhibits high plasma protein binding, with approximately 88% of the drug bound to plasma proteins in circulation[1]. This extensive binding, primarily to albumin, can influence its distribution, metabolism, and elimination half-life. In terms of receptor binding, Bimatoprost shows a complex profile. While it is structurally an amide analog of PGF2α, it has a relatively low affinity for the FP receptor (Ki = 6310 nM). However, its active metabolite, bimatoprost acid, is a potent agonist at the FP receptor. Bimatoprost acid also demonstrates significant affinity for EP1 and EP3 receptors, suggesting a broader mechanism of action than initially presumed.

Fluprostenol serinol amide: Direct experimental data on the plasma protein binding of Fluprostenol serinol amide is not available in published literature. However, we can infer its potential behavior by examining its structural components. Fluprostenol serinol amide is a stable analog of PGF2α 2-glycerol ester. Its core structure is based on Fluprostenol, a potent FP receptor agonist.

• Comparison with PGF2α and Fluprostenol: PGF2α, the parent molecule for this class of compounds, has a moderate plasma protein binding of approximately 58%, mainly to albumin. Fluprostenol's protein binding has not been specifically reported, but as a PGF2α analog, it is expected to have some affinity for plasma proteins.

• Structural Considerations: The "serinol amide" modification in Fluprostenol serinol amide introduces a more complex and potentially more polar side chain compared to the carboxylic acid group of PGF2α or the ethyl amide of Bimatoprost. This modification could influence its interaction with plasma proteins. The increased size and potential for hydrogen bonding from the serinol moiety might lead to a different binding profile compared to its parent compounds. Without experimental data, it is difficult to predict whether this would result in higher or lower plasma protein binding.

Experimental Protocols

The determination of protein binding is a critical step in drug development. The following are detailed methodologies for key experiments commonly used to assess the interaction of compounds like Fluprostenol serinol amide and Bimatoprost with plasma proteins.

Equilibrium Dialysis

Equilibrium dialysis is a widely used method to determine the unbound fraction of a drug in plasma.

Principle: This method involves a semi-permeable membrane that separates a plasma sample containing the drug from a drug-free buffer solution. The drug that is not bound to plasma proteins will diffuse across the membrane until equilibrium is reached.

Protocol:

• A dialysis cell is prepared with two chambers separated by a semi-permeable membrane with a specific molecular weight cut-off (e.g., 5-20 kDa) that retains proteins but allows the free drug to pass.

• One chamber is filled with plasma containing the test compound at a known concentration.

• The other chamber is filled with a protein-free buffer (e.g., phosphate-buffered saline, pH 7.4).

• The dialysis unit is sealed and incubated at a constant temperature (typically 37°C) with gentle agitation for a sufficient period (e.g., 4-24 hours) to allow equilibrium to be reached.

• After incubation, samples are collected from both the plasma and buffer chambers.

• The concentration of the test compound in both samples is determined using a suitable analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS).

• The percentage of unbound drug is calculated as: % Unbound = (Concentration in buffer chamber / Concentration in plasma chamber) x 100

Receptor Binding Assays

Receptor binding assays are used to determine the affinity of a ligand for its receptor.

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific receptor.

Protocol:

• Cell membranes or purified receptors expressing the target receptor (e.g., FP receptor) are prepared.

• A constant concentration of a radiolabeled ligand (e.g., [3H]-PGF2α) is incubated with the receptor preparation.

• Increasing concentrations of the unlabeled test compound (e.g., Bimatoprost or Fluprostenol) are added to the incubation mixture.

• The mixture is incubated at a specific temperature for a defined period to allow binding to reach equilibrium.

• The bound and free radioligand are separated using a technique such as vacuum filtration through a glass fiber filter, which traps the receptor-ligand complex.

• The amount of radioactivity on the filter is quantified using a scintillation counter.

• The data is analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

• The inhibition constant (Ki) can then be calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Experimental Concepts

The following diagrams illustrate key concepts related to the comparison of these compounds.

References

• 1. Interaction of prostaglandins with blood plasma proteins. Comparative binding of prostaglandins A2, F2α and E2 to human plasma proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Prostaglandin F2α Receptor Probes: The Well-Characterized Travoprost Versus the Enigmatic Fluprostenol Serinol Amide

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical probes is paramount for elucidating biological pathways and identifying therapeutic targets. This guide provides a comparative analysis of two prostaglandin (B15479496) F2α (FP) receptor probes: the widely used drug Travoprost (B1681362) and the lesser-known Fluprostenol serinol amide.

Travoprost, a synthetic prostaglandin F2α analog, is a well-documented and potent agonist of the FP receptor, extensively used in the treatment of glaucoma.[1][2][3] In contrast, Fluprostenol serinol amide remains a compound with limited publicly available data regarding its biological activity, presenting a significant knowledge gap for researchers.[4][5] This guide aims to synthesize the available information on both probes, highlighting the established profile of Travoprost and the current lack of characterization for Fluprostenol serinol amide.

Chemical Structure and Overview

Fluprostenol serinol amide is described as a stable analog of PGF2α 2-glyceryl ester.[4] Its chemical formula is C₂₆H₃₆F₃NO₇ and it has a molecular weight of 531.6 g/mol .[4] While its structure suggests a potential interaction with prostaglandin receptors, its biological activity has not yet been determined, and it is primarily marketed for proteomics research.[4][5]

Travoprost , with the chemical formula C₂₆H₃₅F₃O₆ and a molecular weight of 500.55 g/mol , is an isopropyl ester prodrug.[6][7] Following administration, it is hydrolyzed by esterases in the cornea to its biologically active free acid, travoprost free acid, which is also known as (+)-Fluprostenol.[1][6] This active form is a potent and selective agonist for the FP prostaglandin receptor.[8][9]

Mechanism of Action and Signaling Pathway

Travoprost, through its active form, exerts its effects by binding to and activating the prostaglandin F2α (FP) receptor, a G-protein coupled receptor (GPCR).[8][10] Activation of the FP receptor initiates a signaling cascade primarily through the Gq protein pathway.[10][11] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[11] These signaling events ultimately lead to various cellular responses. In the context of glaucoma treatment, activation of the FP receptor in the eye increases the outflow of aqueous humor, thereby reducing intraocular pressure.[2][3]

Figure 1: FP Receptor Signaling Pathway activated by Travoprost Acid.

The mechanism of action for Fluprostenol serinol amide remains uncharacterized in publicly available literature.

Pharmacokinetic Profile of Travoprost

As a prodrug, Travoprost is designed for enhanced corneal absorption.[1] Following topical administration, it is rapidly hydrolyzed to its active free acid form.[7][8] Peak plasma concentrations of travoprost free acid are reached within 30 minutes.[12] The elimination half-life from plasma is rapid, estimated to be around 45 minutes.[8][12] Systemically, travoprost free acid is metabolized to inactive metabolites.[7][8]

Quantitative Data: A One-Sided Comparison

Due to the lack of published biological data for Fluprostenol serinol amide, a direct quantitative comparison is not possible. The following tables summarize the available data for Travoprost and its active metabolite, travoprost acid.

Table 1: Receptor Binding Affinity and Functional Potency of Travoprost Acid

Parameter	Receptor	Value	Cell Type	Reference
Binding Affinity (Ki)	FP Receptor	35 ± 5 nM	-	[13]
Functional Potency (EC50)	FP Receptor	1.4 nM	Human ciliary muscle	[13]
FP Receptor	3.6 nM	Human trabecular meshwork	[13]
FP Receptor	2.6 nM	Mouse fibroblasts & Rat aortic smooth muscle	[13]

Table 2: Pharmacokinetic Parameters of Travoprost

Parameter	Value	Notes	Reference
Time to Peak Plasma Concentration (Tmax)	~30 minutes	For travoprost free acid after topical ocular administration.	[12]
Plasma Half-life (t1/2)	~45 minutes	For travoprost free acid.	[8][12]
Metabolism	Hydrolysis to active free acid in the cornea; systemic metabolism to inactive metabolites.	-	[7][8]
Excretion	Primarily renal.	-	[1]

Experimental Protocols: Assessing FP Receptor Agonism

While specific experimental details for studies on Fluprostenol serinol amide are unavailable, the following outlines a general experimental workflow for characterizing an FP receptor agonist like Travoprost.

1. Receptor Binding Assay:

This assay determines the affinity of a compound for the FP receptor. A common method is a competitive radioligand binding assay.

• Objective: To determine the inhibitory constant (Ki) of the test compound.

• Methodology:

  • Prepare cell membranes from a cell line expressing the FP receptor.

  • Incubate the membranes with a known concentration of a radiolabeled FP receptor ligand (e.g., [³H]PGF2α).

  • Add increasing concentrations of the unlabeled test compound (e.g., travoprost acid).

  • After incubation, separate the bound and free radioligand by filtration.

  • Measure the radioactivity of the bound ligand using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the Ki value.

2. Functional Assay (Calcium Mobilization):

This assay measures the ability of a compound to activate the FP receptor and trigger a downstream signaling event, such as the release of intracellular calcium.

• Objective: To determine the half-maximal effective concentration (EC50) of the test compound.

• Methodology:

  • Culture a cell line expressing the FP receptor in a multi-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[14]

  • Add increasing concentrations of the test compound to the wells.

  • Measure the change in fluorescence intensity over time using a fluorescence plate reader.

  • The increase in fluorescence corresponds to an increase in intracellular calcium concentration.

  • The EC50 value is the concentration of the agonist that produces 50% of the maximal response.[13]

Figure 2: Generalized Experimental Workflow for FP Receptor Agonist Characterization.

Conclusion: A Tale of Two Probes

This comparative analysis highlights a significant disparity in the scientific community's understanding of Travoprost and Fluprostenol serinol amide as FP receptor probes. Travoprost is a well-characterized, potent, and selective FP receptor agonist with a clear mechanism of action and a well-defined pharmacokinetic profile. The wealth of available data makes it a reliable tool for studying FP receptor biology and a benchmark for the development of new therapeutics.

In stark contrast, Fluprostenol serinol amide remains an enigma. While its chemical structure suggests potential activity at prostaglandin receptors, the lack of published biological data precludes any meaningful comparison with Travoprost. For researchers considering the use of Fluprostenol serinol amide, it is crucial to recognize this data gap and the necessity for comprehensive in-house characterization of its biological properties before it can be effectively utilized as a scientific probe. Future studies are warranted to determine the binding affinity, functional activity, and selectivity of Fluprostenol serinol amide to unveil its potential as a research tool.

References

• 1. Travoprost - Wikipedia [en.wikipedia.org]
• 2. Articles [globalrx.com]
• 3. Travoprost in the management of open-angle glaucoma and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. biocompare.com [biocompare.com]
• 6. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. drugs.com [drugs.com]
• 9. Travoprost: a potent ocular hypotensive agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 11. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 12. iovs.arvojournals.org [iovs.arvojournals.org]
• 13. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Prostaglandin F2α Analogs: Assessing the Cross-Reactivity Profile of Fluprostenol Serinol Amide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Fluprostenol serinol amide and other key prostaglandin (B15479496) F2α (PGF2α) analogs. Due to the current lack of published binding affinity and cross-reactivity data for Fluprostenol serinol amide, this document serves as a framework for prospective studies, outlining the necessary experimental protocols and contextualizing the compound against well-characterized alternatives.

Introduction to Fluprostenol Serinol Amide

Fluprostenol serinol amide (Flu-SA) is a synthetic analog of the PGF2α 2-glycerol ester.[1][2] Unlike its parent compound, Flu-SA is designed for greater chemical stability.[1][2] PGF2α analogs are potent agonists of the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor that, upon activation, stimulates the Gq/11 protein, leading to the activation of phospholipase C and a subsequent increase in intracellular calcium. This signaling pathway is a key therapeutic target, particularly in ophthalmology for the reduction of intraocular pressure.

While the biological activity of Fluprostenol serinol amide has not yet been determined, its structural similarity to other FP receptor agonists necessitates a thorough investigation of its binding affinity and cross-reactivity profile.[1][2] Such studies are critical for predicting its therapeutic potential and off-target effects.

Comparative Analysis of FP Receptor Agonists

To establish a benchmark for future studies on Fluprostenol serinol amide, this section provides a comparison with three widely studied PGF2α analogs: Latanoprost, Travoprost, and Bimatoprost. These compounds are established ocular hypotensive agents, and their interaction with the FP receptor is well-documented.[3][4]

Compound	Type	FP Receptor Binding Affinity (Ki, nM)	FP Receptor Activation (EC50, nM)
Fluprostenol serinol amide	PGF2α 2-glycerol ester analog	Data Not Available	Data Not Available
Latanoprost (acid form)	PGF2α analog	~3.1 - 14	~3.2 - 30
Travoprost (acid form, (+)-Fluprostenol)	PGF2α analog	~3.0 - 49.9	~2.4 - 15
Bimatoprost (acid form)	PGF2α analog	~3.4 - 12	~3.6 - 100

Note: Binding affinity (Ki) and activation potency (EC50) values can vary between studies depending on the specific assay conditions and cell types used. The data presented represents a range from published literature.

Experimental Protocols for Cross-Reactivity Determination

To ascertain the cross-reactivity profile of Fluprostenol serinol amide, a competitive radioligand binding assay is a standard and robust method.

Objective: To determine the binding affinity (Ki) of Fluprostenol serinol amide for the human FP receptor and its cross-reactivity with other prostanoid receptors (e.g., EP1-4, DP, IP, TP).

Materials:

• Test Compound: Fluprostenol serinol amide

• Comparator Compounds: Latanoprost acid, Travoprost acid, Bimatoprost acid, PGF2α (as a reference ligand)

• Radioligand: [³H]-PGF2α

• Receptor Source: Cell membranes prepared from HEK293 cells stably expressing the recombinant human FP receptor.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4

• Scintillation Cocktail

• 96-well filter plates

• Scintillation counter

Methodology:

• Membrane Preparation:

  • Culture HEK293 cells expressing the human FP receptor.

  • Harvest cells and homogenize in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a 96-well plate, add a constant concentration of [³H]-PGF2α and a fixed amount of cell membrane preparation to each well.

  • Add increasing concentrations of the unlabeled competitor (Fluprostenol serinol amide or comparator compounds) to the wells.

  • For total binding, add only the radioligand and membranes. For non-specific binding, add a high concentration of unlabeled PGF2α.

  • Incubate the plate at room temperature for a specified time (e.g., 2 hours) to reach equilibrium.

  • Terminate the assay by rapid filtration through the filter plates, followed by washing with ice-cold assay buffer to separate bound from free radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the binding affinity (Ki) for each compound using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the underlying biological mechanism, the following diagrams are provided.

Caption: Workflow for a competitive radioligand binding assay.

Caption: Prostaglandin F2α (FP) receptor signaling pathway.

Conclusion

While Fluprostenol serinol amide presents an interesting therapeutic candidate due to its enhanced stability, a comprehensive understanding of its pharmacological profile is currently absent. The protocols and comparative data presented in this guide offer a clear roadmap for the necessary cross-reactivity and binding affinity studies. Elucidating these parameters will be a critical step in determining the potential of Fluprostenol serinol amide as a selective and effective FP receptor agonist.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. A review of Influenza haemagglutinin receptor binding as it relates to pandemic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Validating the Specificity of Fluprostenol Serinol Amide Probes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating the specificity of Fluprostenol serinol amide as a chemical probe for the prostaglandin (B15479496) F (FP) receptor. Given the limited direct experimental data on the serinol amide derivative, this document outlines a comprehensive validation strategy based on the well-established high potency and selectivity of its parent compound, Fluprostenol (travoprost acid), and general principles for rigorous chemical probe characterization.

Introduction to Fluprostenol and its Analogs

Fluprostenol is a potent and highly selective agonist for the prostaglandin F receptor (FP receptor).[1] Its high affinity and selectivity make it an excellent candidate for development into a chemical probe to investigate FP receptor biology. Fluprostenol serinol amide is a stable analog of PGF2α 2-glyceryl ester.[2] While its biological activity is not yet fully characterized, its structural similarity to Fluprostenol suggests it may also interact with the FP receptor.[3] Rigorous validation is crucial to ensure that any biological effects observed using a Fluprostenol serinol amide probe are unequivocally due to its interaction with the intended target, the FP receptor.[4][5]

Comparative Analysis of FP Receptor Agonists

To understand the landscape of FP receptor probes, it is useful to compare the binding affinities and selectivities of established prostaglandin analogs. The following table summarizes data for several common compounds. A well-validated Fluprostenol-based probe would be expected to exhibit a similar or superior profile to Fluprostenol (travoprost acid).

Compound	FP Receptor Binding Affinity (Ki, nM)	FP Receptor Functional Potency (EC50, nM)	Selectivity Notes
Travoprost acid ([+]-fluprostenol)	35	1.4 - 3.6	Highly selective for the FP receptor over DP, EP1, EP3, EP4, IP, and TP receptors. [1]
Latanoprost acid	98	32 - 124	Also shows significant functional activity at the EP1 receptor.[1]
Bimatoprost acid	83	2.8 - 3.8	Less selective, with significant affinity and functional activity at EP1 and EP3 receptors.[1]
PGF2α	High	Potent	Binds to other prostaglandin receptors, making it less selective.[1]

Proposed Experimental Protocols for Validating Fluprostenol Serinol Amide Probe Specificity

The following protocols outline a comprehensive approach to validating the specificity of a novel Fluprostenol serinol amide probe.

1. In Vitro Target Engagement and Affinity Determination

• Objective: To confirm direct binding to the FP receptor and determine the binding affinity (Ki).

• Methodology:

  • Radioligand Binding Assay: Perform competitive binding assays using a known radiolabeled FP receptor antagonist (e.g., [3H]-AL-8810) and membranes from cells overexpressing the human FP receptor.

  • Incubate the membranes with a fixed concentration of the radioligand and increasing concentrations of the Fluprostenol serinol amide probe.

  • Measure the displacement of the radioligand to determine the inhibitory constant (Ki) of the probe.

  • As a positive control, use unlabeled Fluprostenol.

2. Functional Activity Assessment

• Objective: To determine if the probe acts as an agonist, antagonist, or has no functional effect at the FP receptor.

• Methodology:

  • Calcium Mobilization Assay: The FP receptor is a Gq-coupled receptor that signals through the phospholipase C pathway, leading to an increase in intracellular calcium ([Ca2+]i).[6][7]

  • Culture cells expressing the FP receptor (e.g., human trabecular meshwork cells or a recombinant cell line).[6][8]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2AM).

  • Stimulate the cells with increasing concentrations of the Fluprostenol serinol amide probe and measure the change in fluorescence to determine the EC50 value for [Ca2+]i mobilization.

  • To test for antagonist activity, pre-incubate the cells with the probe before stimulating with a known FP agonist like PGF2α or Fluprostenol.[6]

3. Selectivity Profiling

• Objective: To assess the probe's binding and functional activity at a broad range of other receptors, particularly other prostanoid receptors (DP, EP1-4, IP, TP).

• Methodology:

  • Receptor Binding Panel: Screen the Fluprostenol serinol amide probe against a commercially available panel of receptors, ion channels, and transporters. This will provide a broad overview of potential off-target interactions.

  • Functional Assays for Prostanoid Receptors: Perform functional assays (e.g., cAMP measurement for Gs/Gi-coupled receptors, calcium mobilization for Gq-coupled receptors) in cell lines individually expressing each of the other prostanoid receptors.[9]

4. Cellular Target Engagement and Specificity in a Biological Context

• Objective: To confirm that the probe engages the FP receptor in living cells and that its cellular effects are mediated by this target.

• Methodology:

  • Competitive Inhibition with a Known Antagonist: Treat cells with a specific FP receptor antagonist, such as AL-8810, prior to adding the Fluprostenol serinol amide probe.[8][9] A specific probe's cellular effects should be blocked by the antagonist.

  • Target Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the FP receptor in a relevant cell line. The cellular phenotype induced by the probe should be significantly diminished or absent in the knockdown/knockout cells compared to wild-type cells.

  • Activity-Based Protein Profiling (ABPP): If the probe is designed with a reactive group, ABPP can be used to identify its direct protein targets in a complex biological sample.[10]

Visualizing Key Pathways and Workflows

To aid in the understanding of the validation process, the following diagrams illustrate the FP receptor signaling pathway and a proposed experimental workflow.

Caption: FP Receptor Signaling Pathway.

Caption: Experimental Workflow for Probe Validation.

Conclusion

While Fluprostenol serinol amide is not yet a widely characterized molecule, its structural relationship to the highly specific FP receptor agonist Fluprostenol makes it a promising candidate for a chemical probe. By following the rigorous, multi-faceted validation workflow outlined in this guide—encompassing in vitro binding and functional assays, broad selectivity profiling, and in-cellulo target validation—researchers can establish the specificity of a Fluprostenol serinol amide probe with a high degree of confidence. This will enable its reliable use in exploring the nuanced roles of the FP receptor in health and disease.

References

• 1. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. biocompare.com [biocompare.com]
• 4. researchgate.net [researchgate.net]
• 5. Validating Small Molecule Chemical Probes for Biological Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroaxonal and cellular damage/protection by prostanoid receptor ligands, fatty acid derivatives and associated enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Researcher's Guide to Confirming Fluprostenol Serinol Amide Targets Using Cellular Thermal Shift Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of Cellular Thermal Shift Assays (CETSA) for the validation of protein targets of the synthetic prostaglandin (B15479496) analog, Fluprostenol serinol amide. While existing literature indicates that the biological activity of Fluprostenol serinol amide has not been conclusively determined, its structural similarity to Prostaglandin F2α (PGF2α) suggests that it may target the PGF2α receptor (FP receptor).[1][2] This document will, therefore, use the FP receptor as a primary hypothetical target to illustrate the principles and methodologies of CETSA in target engagement studies.

Comparative Analysis: The Role of CETSA in Target Validation

In drug discovery, confirming that a compound directly binds to its intended target within a cellular environment is a critical step.[3] CETSA is a powerful biophysical technique that allows for the assessment of target engagement in intact cells and tissues.[4][5] The underlying principle of CETSA is based on ligand-induced thermal stabilization of proteins.[6] When a ligand binds to its target protein, the protein-ligand complex often exhibits increased resistance to thermal denaturation.[6]

Compared to other methods like Drug Affinity Responsive Target Stability (DARTS), which measures a ligand's ability to protect a protein from proteolysis, CETSA offers the advantage of being performed in intact cells, providing a more physiologically relevant context for target engagement.[3][7] This is particularly crucial for membrane-bound targets such as G-protein coupled receptors (GPCRs), where the cellular membrane environment plays a significant role in protein folding and ligand interaction.

Hypothetical Target Engagement Data for Fluprostenol Serinol Amide

To illustrate the potential outcomes of a CETSA experiment, the following table presents hypothetical data comparing the thermal stabilization of the FP receptor in the presence of Fluprostenol serinol amide and a known FP receptor agonist, Fluprostenol. The melting temperature (Tm) is the temperature at which 50% of the protein is denatured. A significant increase in Tm (ΔTm) in the presence of a compound indicates target engagement.

Compound	Target Protein	Cell Line	Tm (°C) (Vehicle)	Tm (°C) (Compound)	ΔTm (°C)	EC₅₀ (nM) (Hypothetical)
Fluprostenol serinol amide	FP Receptor	HEK293-FP	52.5	56.8	+4.3	75
Fluprostenol	FP Receptor	HEK293-FP	52.5	57.2	+4.7	50
Vehicle (DMSO)	FP Receptor	HEK293-FP	52.5	52.5	0.0	N/A
Fluprostenol serinol amide	Unrelated GPCR	HEK293-Unrelated	58.1	58.2	+0.1	>10,000

Note: This data is purely illustrative and intended to demonstrate the expected results from a successful CETSA experiment.

Experimental Protocols

A detailed protocol for performing a CETSA experiment to validate the interaction between Fluprostenol serinol amide and the FP receptor is provided below. This protocol is a generalized procedure and may require optimization for specific cell lines and antibodies.[8]

1. Cell Culture and Treatment:

• Culture a suitable cell line expressing the target of interest (e.g., HEK293 cells stably expressing the FP receptor) to 70-80% confluency.

• Treat the cells with varying concentrations of Fluprostenol serinol amide or a vehicle control (e.g., DMSO) for a predetermined duration (e.g., 1-2 hours) at 37°C.

2. Thermal Challenge:

• Harvest the treated cells and resuspend them in a suitable buffer (e.g., PBS supplemented with protease inhibitors).

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler, followed by a cooling step to 4°C.

3. Cell Lysis and Protein Extraction:

• Lyse the cells by freeze-thaw cycles or by adding a lysis buffer containing a mild detergent.

• Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

4. Protein Quantification and Analysis:

• Carefully collect the supernatant containing the soluble proteins.

• Quantify the amount of the target protein (FP receptor) in the soluble fraction using a specific antibody-based detection method, such as Western blotting or an enzyme-linked immunosorbent assay (ELISA).

• For Western blotting, normalize the target protein signal to a loading control.

• Plot the amount of soluble target protein as a function of temperature to generate a melting curve. The shift in the melting curve in the presence of the compound indicates target engagement.

Visualizing Key Processes

To further clarify the experimental workflow and the biological context, the following diagrams are provided.

Cellular Thermal Shift Assay (CETSA) Workflow.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. benchchem.com [benchchem.com]
• 4. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 6. Indirect Detection of Ligand Binding by Thermal Melt Analysis | Springer Nature Experiments [experiments.springernature.com]
• 7. DARTS vs CETSA: Choosing the Right Assay for Target Validation - Creative Proteomics [creative-proteomics.com]
• 8. benchchem.com [benchchem.com]

Validating the Target Function of Fluprostenol Serinol Amide Through Knockdown Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the target function of Fluprostenol serinol amide, a stable analog of Prostaglandin (B15479496) F2α (PGF2α) 2-glyceryl ester. While the specific biological activity of Fluprostenol serinol amide is yet to be fully elucidated[1][2], its structural similarity to PGF2α suggests the Prostaglandin F receptor (FP receptor) as its putative target. This guide outlines knockdown strategies to confirm this interaction and compares the activity of known PGF2α analogs that act on the FP receptor.

Comparison of FP Receptor Agonists

Fluprostenol and other PGF2α analogs are potent agonists of the FP receptor. Their relative potencies can be compared using metrics such as EC50 (half-maximal effective concentration) and Ki (inhibitor constant) values obtained from functional and binding assays, respectively. The following tables summarize key data for commonly used PGF2α analogs.

Compound	EC50 (nM) - Phosphoinositide Turnover	Cell Type
Travoprost acid	3.2 ± 0.6	Human ciliary body cells
Bimatoprost free acid	5.8 ± 2.6	Human ciliary body cells
Fluprostenol	6.1 ± 1.5	Human ciliary body cells
Latanoprost free acid	54.6 ± 12.4	Human ciliary body cells
Bimatoprost	694 ± 293	Human ciliary body cells
Travoprost	42.3 ± 6.7	Human ciliary body cells
Latanoprost	126 ± 347	Human ciliary body cells

Table 1: Agonist Potency (EC50) of Prostaglandin Analogs at the Human FP Receptor. Data from phosphoinositide turnover assays in cloned human ciliary body FP receptor-expressing cells[3][4].

Compound	Ki (nM) - Receptor Binding	Receptor Source
Travoprost acid	35 ± 5	Human FP receptor
Bimatoprost acid	83	Human FP receptor
Latanoprost acid	98	Human FP receptor

Table 2: Binding Affinity (Ki) of Prostaglandin Analogs for the Human FP Receptor. [5]

Validating Target Function Using Knockdown Studies

To definitively establish that the biological effects of Fluprostenol serinol amide are mediated through the FP receptor, knockdown of the PTGFR gene (encoding the FP receptor) is the gold standard. A reduction in the cellular response to Fluprostenol serinol amide following PTGFR knockdown would provide strong evidence for on-target activity.

Experimental Workflow

The general workflow for a knockdown validation study is as follows:

Caption: Experimental workflow for validating FP receptor target engagement using siRNA/shRNA knockdown.

Experimental Protocols

siRNA-Mediated Knockdown of the FP Receptor

This protocol describes the transient knockdown of the FP receptor using small interfering RNA (siRNA).

Materials:

• Cells expressing the FP receptor (e.g., HEK293 cells stably expressing the FP receptor, or primary cells with endogenous expression)

• siRNA targeting the PTGFR gene and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• Culture medium

• 6-well plates

• Reagents for qPCR and Western blotting

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will result in 60-80% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well, dilute 20-30 pmol of siRNA in 100 µL of Opti-MEM™.

  • In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX in 100 µL of Opti-MEM™.

  • Combine the diluted siRNA and Lipofectamine™ RNAiMAX solutions, mix gently, and incubate for 5 minutes at room temperature.

• Transfection:

  • Add the 200 µL siRNA-lipid complex to each well.

  • Incubate the cells at 37°C in a CO2 incubator for 24-72 hours.

• Validation of Knockdown:

  • After the incubation period, harvest the cells.

  • Assess the knockdown efficiency at the mRNA level using quantitative real-time PCR (qPCR) and at the protein level using Western blotting with an antibody specific for the FP receptor.

Functional Readout: Calcium Mobilization Assay

Activation of the Gq-coupled FP receptor leads to an increase in intracellular calcium. This can be measured using a fluorescent calcium indicator.

Materials:

• FP receptor knockdown and control cells

• Fluorescent calcium indicator (e.g., Fura-2 AM)

• Fluprostenol serinol amide and other PGF2α analogs

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Fluorometric imaging plate reader or fluorescence microscope

Procedure:

• Cell Plating: Plate the transfected cells in a 96-well black-walled, clear-bottom plate.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator (e.g., 5 µM Fura-2 AM) in assay buffer.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 30-60 minutes at 37°C.

• Assay:

  • Wash the cells with assay buffer to remove excess dye.

  • Place the plate in the fluorometric reader.

  • Establish a baseline fluorescence reading.

  • Add Fluprostenol serinol amide or a control agonist and continuously measure the fluorescence intensity. The change in fluorescence corresponds to the change in intracellular calcium concentration.

• Data Analysis: Compare the magnitude of the calcium response to the agonist in the FP receptor knockdown cells versus the control cells. A significantly reduced response in the knockdown cells indicates that the calcium mobilization is dependent on the FP receptor.

Functional Readout: ERK Phosphorylation Assay

FP receptor activation can also trigger the mitogen-activated protein kinase (MAPK) cascade, leading to the phosphorylation of ERK1/2.

Materials:

• FP receptor knockdown and control cells

• Fluprostenol serinol amide and other PGF2α analogs

• Cell lysis buffer

• Antibodies for total ERK and phosphorylated ERK (p-ERK)

• Reagents for Western blotting or ELISA

Procedure:

• Cell Treatment:

  • Plate transfected cells and starve them of serum for 4-6 hours prior to the experiment to reduce basal ERK phosphorylation.

  • Treat the cells with Fluprostenol serinol amide or a control agonist for various time points (e.g., 0, 5, 15, 30 minutes).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in lysis buffer containing protease and phosphatase inhibitors.

• Detection of p-ERK:

  • Determine the protein concentration of the lysates.

  • Analyze equal amounts of protein by Western blotting using antibodies against p-ERK and total ERK. Alternatively, a p-ERK ELISA kit can be used for a more quantitative readout.

• Data Analysis: Quantify the ratio of p-ERK to total ERK. A diminished p-ERK response to the agonist in the FP receptor knockdown cells compared to control cells indicates FP receptor-dependent MAPK activation.

Signaling Pathway and Knockdown Logic

The following diagram illustrates the FP receptor signaling pathway and the rationale for using knockdown studies to validate the target of Fluprostenol serinol amide.

Caption: FP receptor signaling pathway and the point of intervention for knockdown validation.

By employing these methodologies, researchers can rigorously validate whether the Prostaglandin F receptor is the direct target of Fluprostenol serinol amide and quantitatively compare its activity to established FP receptor agonists. This approach is crucial for the characterization of this novel compound and its potential applications in research and drug development.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. researchgate.net [researchgate.net]
• 4. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the proteomic profiles of Fluprostenol serinol amide and Latanoprost

A comprehensive comparison of the proteomic profiles of Fluprostenol and Latanoprost is not currently available in the published scientific literature. Furthermore, "Fluprostenol serinol amide" is not a widely recognized compound, and as such, no proteomic data for it could be retrieved. This guide will, therefore, compare the known protein expression and activity changes induced by Latanoprost and a related prostaglandin (B15479496) F2α analog, Fluprostenol, based on available targeted studies.

This comparison guide is intended for researchers, scientists, and drug development professionals to understand the nuanced differences in the molecular effects of these two prostaglandin F2α analogs. While both compounds are primarily used to reduce intraocular pressure, their distinct effects on the proteome may underlie differences in their efficacy, side-effect profiles, and potential for other therapeutic applications.

Comparative Analysis of Protein Modulation

The following table summarizes the known effects of Latanoprost and Fluprostenol on the expression and activity of various proteins. It is important to note that this data is compiled from different studies, which may have used varying experimental systems, and does not represent a head-to-head global proteomic comparison.

Protein Target	Latanoprost Effect	Fluprostenol Effect	Biological Context
Matrix Metalloproteinase 9 (MMP-9)	▲ Increased mRNA expression[1] and increased levels in tears[2]	Not Reported	Human T lymphoblast cells and patient tears[1][2]
Matrix Metalloproteinase 2 (MMP-2)	Not Reported	▲ Increased activity[3]	Human trabecular meshwork cells[3]
c-fos	▲ Increased mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Tissue Inhibitor of Metalloproteinase (TIMP)-3	No significant change in mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Tissue Inhibitor of Metalloproteinase (TIMP)-4	▼ Decreased mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Fibronectin	▲ Increased mRNA expression and intracellular protein levels[1]	▼ Blocks CTGF-induced expression[3]	Human T lymphoblast and immortalized human trabecular meshwork cells[1]; Human trabecular meshwork cells[3]
Nuclear Factor-kappa B (NF-κB) p65	▲ Increased mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Inhibitor of kappa B alpha (IκBα)	▼ Decreased mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Aquaporin-1	▼ Decreased mRNA expression[1]	Not Reported	Human T lymphoblast cells[1]
Peroxisome Proliferator-Activated Receptor gamma (PPARγ)	▼ Down-regulated mRNA expression[4]	Not Reported	Human orbital preadipocytes[4]
CCAAT/enhancer-binding protein alpha (C/EBPα)	▼ Down-regulated mRNA expression[4]	Not Reported	Human orbital preadipocytes[4]
Lipoprotein lipase (B570770) (LPL)	▼ Decreased expression[4]	Not Reported	Human orbital preadipocytes[4]
Oviductal glycoprotein (B1211001) 1 (OVGP1)	Not Reported	▼ Decreased expression[5][6]	Not specified[5][6]
Connective Tissue Growth Factor (CTGF)	Not Reported	▼ Blocks CTGF-induced expression[3]	Human trabecular meshwork cells[3]
Collagen Type IV and VI	Not Reported	▼ Blocks CTGF-induced expression[3]	Human trabecular meshwork cells[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway for prostaglandin F2α analogs and a proposed workflow for a comparative proteomic study.

Caption: General signaling pathway of Prostaglandin F2α (PGF2α) analogs.

Caption: Experimental workflow for comparative proteomic analysis.

Proposed Experimental Protocol for Comparative Proteomic Analysis

To provide a definitive comparison of the proteomic profiles of Fluprostenol serinol amide and Latanoprost, a quantitative mass spectrometry-based proteomics experiment would be required. The following is a detailed protocol for such a study using Sequential Window Acquisition of all THeoretical fragment ion spectra (SWATH-MS).

1. Cell Culture and Treatment:

• Cell Line: Primary human trabecular meshwork (HTM) cells would be an appropriate model.

• Culture Conditions: Cells would be cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C and 5% CO₂.

• Treatment: Cells would be grown to 80-90% confluency and then serum-starved for 24 hours. Subsequently, cells would be treated in triplicate with:

  • Vehicle control (e.g., 0.1% DMSO)

  • Latanoprost (e.g., 1 µM)

  • Fluprostenol serinol amide (e.g., 1 µM)

• Time Course: Cells would be harvested at a relevant time point (e.g., 24 hours) post-treatment.

2. Protein Extraction and Digestion:

• Lysis: Cells would be washed with ice-cold PBS and lysed in a buffer containing a strong denaturant (e.g., 8 M urea), protease, and phosphatase inhibitors.

• Quantification: The protein concentration of each lysate would be determined using a BCA assay.

• Reduction and Alkylation: Proteins (e.g., 50 µg from each sample) would be reduced with dithiothreitol (B142953) (DTT) and alkylated with iodoacetamide (B48618) (IAA).

• Digestion: The protein solution would be diluted to reduce the urea (B33335) concentration, and proteins would be digested overnight with sequencing-grade trypsin.

3. Mass Spectrometry Analysis:

• Instrumentation: A high-resolution mass spectrometer (e.g., a Sciex TripleTOF 6600) coupled to a nano-liquid chromatography system would be used.

• Data-Dependent Acquisition (DDA) for Spectral Library Generation: A pooled sample containing equal amounts of protein from all experimental conditions would be analyzed in DDA mode to generate a comprehensive spectral library of all detectable peptides.

• Data-Independent Acquisition (DIA/SWATH-MS): Each individual sample would then be analyzed in SWATH-MS mode, which systematically fragments all ions within defined mass-to-charge (m/z) windows.

4. Data Analysis:

• Spectral Library Processing: The DDA files would be searched against a human protein database (e.g., UniProt) using a search engine (e.g., ProteinPilot) to create a spectral library.

• SWATH Data Extraction: The SWATH files would be analyzed using software such as OpenSWATH or Spectronaut, which uses the spectral library to identify and quantify peptides in each sample.

• Statistical Analysis: The resulting quantitative data would be statistically analyzed to identify proteins that are significantly differentially expressed between the treatment groups and the vehicle control. This would involve calculating fold changes and p-values (or adjusted p-values).

• Bioinformatics Analysis: The list of differentially expressed proteins would be subjected to bioinformatics analysis to identify enriched biological pathways, molecular functions, and cellular components, providing insights into the distinct mechanisms of action of the two compounds.

This rigorous experimental approach would provide a comprehensive and unbiased comparison of the proteomic profiles of Fluprostenol serinol amide and Latanoprost, enabling a deeper understanding of their molecular effects.

References

• 1. Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Prostaglandin F2α Analog Fluprostenol Attenuates the Fibrotic Effects of Connective Tissue Growth Factor on Human Trabecular Meshwork Cells | Semantic Scholar [semanticscholar.org]
• 4. In Vitro Study of Antiadipogenic Profile of Latanoprost, Travoprost, Bimatoprost, and Tafluprost in Human Orbital Preadiopocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amsbio.com [amsbio.com]
• 6. medchemexpress.com [medchemexpress.com]

In Situ Validation of Fluprostenol Serinol Amide Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluprostenol serinol amide is a synthetic prostaglandin (B15479496) analog whose biological targets and in situ activity remain uncharacterized.[1][2] As a stable derivative of PGF2α 2-glyceryl ester, it is structurally related to potent ocular hypotensive agents. This guide outlines a proposed research plan for the in situ validation of Fluprostenol serinol amide's targets, drawing comparisons with well-documented prostaglandin F2α (PGF2α) analogs such as Fluprostenol, Latanoprost, and Bimatoprost. This document provides a framework for researchers to investigate the pharmacology of this novel compound, complete with detailed experimental protocols and comparative data on established alternatives.

Introduction: The Prostaglandin Analog Landscape

Prostaglandin analogs are a cornerstone in the management of glaucoma, primarily by enhancing the uveoscleral outflow of aqueous humor to reduce intraocular pressure (IOP).[3][4] These molecules primarily act on the prostaglandin F receptor (FP receptor), a G-protein coupled receptor (GPCR).[5][6] While compounds like Fluprostenol (the parent compound of Fluprostenol serinol amide), Latanoprost, and Bimatoprost have been extensively studied, the specific in situ targets of Fluprostenol serinol amide are yet to be determined.[1][2]

Given its structural similarity to Fluprostenol, a potent FP receptor agonist, it is hypothesized that Fluprostenol serinol amide will exhibit affinity for the FP receptor.[7][8][9] This guide provides a direct comparison of the known receptor binding affinities and functional potencies of these established drugs and outlines a comprehensive strategy for the in situ validation of Fluprostenol serinol amide.

Comparative Analysis of Prostaglandin Analogs

The primary targets for the prostaglandin analogs discussed here are the prostanoid receptors, with the FP receptor being the most significant for their therapeutic effect in glaucoma. The following table summarizes the reported binding affinities (Ki) and functional potencies (EC50) of Fluprostenol (as travoprost (B1681362) acid), Latanoprost acid, and Bimatoprost acid for the FP receptor and other prostanoid receptors. The data for Fluprostenol serinol amide is presented as hypothetical, pending experimental validation.

Table 1: Comparative Receptor Binding Affinities (Ki, nM) and Functional Potencies (EC50, nM) of Prostaglandin Analogs

Compound	FP Receptor	EP1 Receptor	EP3 Receptor
Travoprost acid (active form of Fluprostenol)	Ki: 35 ± 5[10]EC50: 1.4 - 3.6[10]	Ki: 9540[10]	Ki: 3501[10]
Latanoprost acid	Ki: 98[10]EC50: 32 - 124[10]	Ki: - EC50: 119[10]	Ki: -
Bimatoprost acid	Ki: 83[10]EC50: 2.8 - 3.8[10]	Ki: 95[10]EC50: 2.7[10]	Ki: 387[10]
Fluprostenol serinol amide	Hypothetical	Hypothetical	Hypothetical

Note: Lower Ki and EC50 values indicate higher affinity and potency, respectively. Data is compiled from in vitro studies on various cell types. The active forms (acids) of the prodrugs are presented for a more accurate comparison of receptor interaction.

Proposed In Situ Target Validation Workflow for Fluprostenol Serinol Amide

To elucidate the in situ targets of Fluprostenol serinol amide, a multi-step experimental approach is proposed. This workflow is designed to first identify the anatomical localization of potential targets and then to characterize the binding properties of the compound in a native tissue environment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. What are PTGFR modulators and how do they work? [synapse.patsnap.com]
• 6. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 7. (+)-Fluprostenol | CAS 54276-17-4 | Tocris Bioscience [tocris.com]
• 8. Prostaglandin F2 alpha effects on intraocular pressure negatively correlate with FP-receptor stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Biological Targets of Fluprostenol Serinol Amide: A Comparative Guide to Enzyme Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Fluprostenol serinol amide is a synthetic analog of a prostaglandin (B15479496) F2α derivative. While its precise biological activity is not yet fully characterized, its structural similarity to fluprostenol, a potent prostaglandin F2α (FP) receptor agonist, suggests that its primary targets likely reside within the prostaglandin signaling pathway.[1][2] This guide provides a comprehensive overview of the key enzyme activity assays essential for validating the biological targets of Fluprostenol serinol amide. We present detailed experimental protocols and comparative data for established FP receptor agonists to offer a framework for its characterization.

Prostaglandin F2α Receptor (FP Receptor) Signaling

The FP receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gq alpha subunit.[3] Activation of the FP receptor initiates a signaling cascade that results in the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), culminating in various cellular responses.

References

• 1. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format [benthamopen.com]
• 2. researchgate.net [researchgate.net]
• 3. ophed.net [ophed.net]

Validating Hits: A Comparative Guide to Secondary Assays for Fluprostenol Serinol Amide Screens

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of key secondary assays essential for validating initial findings from primary screens of Fluprostenol serinol amide, a stable analog of a prostaglandin (B15479496) F2α glyceryl ester. As Fluprostenol is a known prostaglandin F2α (FP) receptor agonist, it is anticipated that Fluprostenol serinol amide will exhibit similar activity. The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq pathway, leading to an increase in intracellular calcium. It can also influence other signaling cascades, such as the ERK/MAPK pathway and potentially recruit β-arrestin.

This document details the methodologies for a panel of secondary assays designed to confirm the potency, efficacy, and signaling profile of Fluprostenol serinol amide as an FP receptor agonist. The assays discussed include intracellular calcium mobilization, cyclic AMP (camp) assays for assessing signaling specificity, β-arrestin recruitment assays, and ERK1/2 phosphorylation assays.

FP Receptor Signaling Pathway

Upon activation by an agonist like Fluprostenol serinol amide, the FP receptor initiates a signaling cascade. The diagram below illustrates the canonical Gαq pathway and downstream effectors.

FP Receptor Signaling Cascade.

Experimental Workflow for Hit Validation

The general workflow for validating a hit compound from a primary screen involves a series of tiered assays to confirm its activity and characterize its pharmacological profile.

Hit validation workflow.

Comparison of Secondary Assays

The following table summarizes hypothetical but expected data from the secondary assays, comparing Fluprostenol serinol amide to the endogenous ligand Prostaglandin F2α (PGF2α) and a vehicle control.

Assay	Parameter	Fluprostenol serinol amide	PGF2α (Positive Control)	Vehicle (Negative Control)
Intracellular Calcium Mobilization	EC₅₀ (nM)	8.5	5.2	No response
Max Response (% of PGF2α)	98%	100%	0%
cAMP Accumulation (Gs)	EC₅₀ (nM)	>10,000	>10,000	No response
Max Response	No significant increase	No significant increase	No response
cAMP Inhibition (Gi, with Forskolin)	IC₅₀ (nM)	>10,000	>10,000	No response
% Inhibition	No significant inhibition	No significant inhibition	No response
β-Arrestin Recruitment	EC₅₀ (nM)	45	30	No response
Max Response (% of PGF2α)	85%	100%	0%
ERK1/2 Phosphorylation	EC₅₀ (nM)	15	10	No response
Max Response (% of PGF2α)	92%	100%	0%

Experimental Protocols

Detailed methodologies for the key secondary assays are provided below.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPCR activation, a hallmark of Gαq signaling.[1][2][3][4]

Materials:

• HEK293 cells stably expressing the human FP receptor.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[2][3]

• Probenecid (to prevent dye leakage).

• Fluprostenol serinol amide, PGF2α, and vehicle control.

• Fluorescence plate reader with automated injectors.

Protocol:

• Cell Plating: Seed the FP receptor-expressing HEK293 cells into 96-well black, clear-bottom plates and culture overnight.

• Dye Loading: Remove the culture medium and add the fluorescent calcium dye loading solution (e.g., Fluo-4 AM in assay buffer with probenecid). Incubate for 1 hour at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Preparation: Prepare serial dilutions of Fluprostenol serinol amide and PGF2α in assay buffer.

• Measurement: Place the plate in the fluorescence plate reader.[3] Measure the baseline fluorescence for a short period.

• Compound Addition: Use the instrument's injectors to add the compounds to the wells while continuously recording the fluorescence signal.

• Data Analysis: The change in fluorescence intensity over time reflects the intracellular calcium concentration. Calculate the peak fluorescence response for each concentration and plot a dose-response curve to determine the EC₅₀.

cAMP Assay (for Specificity)

This assay is used to determine if Fluprostenol serinol amide cross-reacts with Gs- or Gi-coupled receptors by measuring changes in intracellular cAMP levels.[5][6][7][8] Activation of Gs increases cAMP, while activation of Gi decreases forskolin-stimulated cAMP levels.[6][7]

Materials:

• HEK293 cells expressing the FP receptor.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).[9]

• Stimulation buffer.

• Forskolin (B1673556) (for Gi pathway analysis).

• Cell lysis buffer.

• Fluprostenol serinol amide, PGF2α, and appropriate Gs/Gi agonists/antagonists.

Protocol:

• Cell Plating: Seed cells in a suitable multi-well plate and allow them to attach.

• Compound Incubation:

  • For Gs activity: Incubate cells with serial dilutions of the test compounds.

  • For Gi activity: Pre-treat cells with serial dilutions of the test compounds, then stimulate with a fixed concentration of forskolin to induce cAMP production.[7]

• Cell Lysis: After incubation, lyse the cells according to the kit manufacturer's instructions to release intracellular cAMP.

• cAMP Detection: Perform the cAMP measurement using the chosen detection technology (e.g., add HTRF or AlphaScreen reagents).[9]

• Data Analysis: Quantify the signal and plot the cAMP concentration against the compound concentration. For Gs, look for an increase in cAMP. For Gi, look for a decrease in the forskolin-induced cAMP level.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPCR, a key event in receptor desensitization and G-protein-independent signaling.[10][11][12]

Materials:

• Cell line engineered for β-arrestin recruitment assays (e.g., PathHunter® or Tango™ assay systems), expressing the FP receptor.[10][11]

• Assay medium and reagents specific to the chosen assay technology (e.g., enzyme fragment complementation substrates).[10]

• Fluprostenol serinol amide and PGF2α.

• Luminescence plate reader.

Protocol:

• Cell Plating: Plate the engineered cells in white, solid-bottom assay plates.

• Compound Addition: Add serial dilutions of the test compounds to the wells.

• Incubation: Incubate the plate for the time recommended by the assay manufacturer (typically 60-90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

• Signal Detection: Add the detection reagents, which will generate a luminescent or fluorescent signal upon enzyme complementation.

• Measurement: Read the plate on a luminometer.

• Data Analysis: The signal intensity is proportional to the extent of β-arrestin recruitment. Plot the signal against the compound concentration to determine the EC₅₀.

ERK1/2 Phosphorylation Assay

Activation of the FP receptor can lead to the phosphorylation of Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2), key components of the MAPK signaling pathway.[13][14][15][16]

Materials:

• HEK293 cells expressing the FP receptor.

• Serum-free medium.

• Lysis buffer containing phosphatase and protease inhibitors.

• ERK1/2 phosphorylation detection kit (e.g., AlphaScreen® SureFire® or cell-based ELISA).[13]

• Fluprostenol serinol amide and PGF2α.

Protocol:

• Cell Culture and Starvation: Plate cells and grow to confluency. Before the assay, starve the cells in serum-free medium for 4-12 hours to reduce basal ERK phosphorylation.[14]

• Compound Stimulation: Treat the starved cells with serial dilutions of the test compounds for a short period (e.g., 5-10 minutes) at 37°C.[13]

• Cell Lysis: Aspirate the medium and lyse the cells with ice-cold lysis buffer.

• Phospho-ERK Detection: Transfer the cell lysates to an assay plate. Perform the immunoassay according to the kit instructions to detect phosphorylated ERK1/2.

• Measurement: Read the signal (e.g., luminescence, fluorescence, or absorbance) using a plate reader.

• Data Analysis: The signal corresponds to the level of ERK1/2 phosphorylation. Normalize the data and generate dose-response curves to calculate the EC₅₀.

References

• 1. berthold.com [berthold.com]
• 2. agilent.com [agilent.com]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmglabtech.com [bmglabtech.com]
• 5. cAMP assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cAMP Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 9. resources.revvity.com [resources.revvity.com]
• 10. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 12. m.youtube.com [m.youtube.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. G protein-coupled receptor-mediated ERK1/2 phosphorylation: towards a generic sensor of GPCR activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Minireview: Targeting GPCR Activated ERK Pathways for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Selectivity of Novel Prostaglandin F2α Analogs: A Comparative Guide

A Note on Fluprostenol Serinol Amide: As of this guide's publication, there is no publicly available experimental data detailing the biological activity or receptor selectivity of Fluprostenol serinol amide (Flu-SA).[1][2][3][4] This compound is described as a stable analog of PGF2α 2-glyceryl ester, but its pharmacological profile remains uncharacterized.[1][2][3]

Therefore, this guide will provide a comparative analysis of the well-studied and structurally related FP receptor agonist, Fluprostenol (also known as Travoprost acid), to serve as a benchmark for the evaluation of new chemical entities like Fluprostenol serinol amide. The experimental protocols detailed herein are the standard methodologies that would be employed to assess the selectivity of Fluprostenol serinol amide across various cell lines.

Comparative Analysis of FP Receptor Agonists

The selectivity of a prostaglandin (B15479496) analog is crucial for its therapeutic efficacy and safety profile. Off-target activation of other prostanoid receptors (e.g., EP, DP, IP, TP) can lead to undesirable side effects.[5] The following tables summarize the binding affinities and functional potencies of Fluprostenol and other common prostaglandin analogs across a panel of prostanoid receptors.

Table 1: Comparative Binding Affinities (Ki, nM) of Prostaglandin Analogs at Prostanoid Receptors

Compound	FP Receptor	EP1 Receptor	EP3 Receptor	DP Receptor	IP Receptor	TP Receptor
Fluprostenol (Travoprost acid)	35 ± 5	9540	3501	52,000	>90,000	121,000
Latanoprost acid	98	-	-	-	-	-
Bimatoprost acid	83	95	387	-	-	-
PGF2α	~1 nM (Binding)	-	-	-	-	-

Data compiled from multiple sources.[6][7][8] Note: Lower Ki values indicate higher binding affinity.

Table 2: Comparative Functional Potencies (EC50, nM) of Prostaglandin Analogs in FP Receptor-Expressing Cell Lines

Compound	Human Ciliary Muscle Cells	Human Trabecular Meshwork Cells	Mouse Fibroblasts / Rat Aortic Smooth Muscle Cells
Fluprostenol (Travoprost acid)	1.4	3.6	2.6
Latanoprost acid	32-124	32-124	32-124
Bimatoprost acid	2.8-3.8	2.8-3.8	2.8-3.8

Data from phosphoinositide turnover assays.[7]Note: Lower EC50 values indicate higher potency.

Experimental Protocols for Assessing Selectivity

To determine the selectivity profile of a novel compound like Fluprostenol serinol amide, a series of in vitro assays across multiple cell lines expressing different prostanoid receptors are required.

Cell Line Selection and Culture

• Cell Lines: A panel of cell lines, each endogenously or recombinantly expressing a single human prostanoid receptor subtype (FP, EP1-4, DP1-2, IP, TP), should be used. HEK293 or CHO cells are commonly used for stable transfection of receptor genes.

• Culture Conditions: Cells should be cultured in their recommended media, supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

Receptor Binding Assays

These assays determine the affinity of the test compound for the target receptor.

• Principle: Competitive binding assays are performed using a radiolabeled ligand (e.g., [3H]-PGF2α for the FP receptor) and varying concentrations of the unlabeled test compound.

• Methodology:

  • Prepare cell membranes from the receptor-expressing cell lines.

  • Incubate the membranes with a fixed concentration of the radiolabeled ligand and a range of concentrations of the test compound.

  • After reaching equilibrium, separate the bound from the free radioligand by rapid filtration.

  • Quantify the radioactivity on the filters using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The binding affinity (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays (Second Messenger Assays)

These assays measure the ability of the compound to activate the receptor and elicit a downstream cellular response. The choice of assay depends on the G protein to which the receptor couples. The FP receptor primarily couples to Gq, leading to an increase in intracellular calcium.[9]

• Intracellular Calcium Mobilization Assay:

  • Cell Preparation: Plate receptor-expressing cells in a black, clear-bottom 96-well plate.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[10]

  • Compound Addition: Add varying concentrations of the test compound to the wells.

  • Signal Detection: Measure the fluorescence intensity over time using a fluorescence plate reader (e.g., FLIPR).[11]

  • Data Analysis: Plot the peak fluorescence response against the log concentration of the compound to generate a dose-response curve and determine the EC50 (potency) and Emax (efficacy).[10]

• β-Arrestin Recruitment Assay:

  • Principle: This assay measures the interaction between the activated GPCR and β-arrestin, a key event in receptor desensitization and an alternative signaling pathway.

  • Methodology: Utilize a technology such as Bioluminescence Resonance Energy Transfer (BRET).[10] Co-express the receptor fused to a Renilla Luciferase (RLuc) and β-arrestin fused to a Yellow Fluorescent Protein (YFP).[10]

  • Procedure: Upon agonist addition, the proximity of RLuc and YFP due to β-arrestin recruitment results in an increase in the BRET signal.

Visualizing Key Concepts and Workflows

Prostaglandin F2α (FP) Receptor Signaling Pathway

Caption: FP Receptor Gq-PLC signaling cascade.

Experimental Workflow for Selectivity Profiling

Caption: Workflow for assessing GPCR agonist selectivity.

Logical Comparison of a Test Compound

Caption: Decision tree for classifying agonist selectivity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Fluprostenol serinol amide|1176658-85-7|安捷凯 [anjiechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Structures of human prostaglandin F2α receptor reveal the mechanism of ligand and G protein selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (+)-Fluprostenol | CAS 54276-17-4 | Tocris Bioscience [tocris.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers | Springer Nature Experiments [experiments.springernature.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Fluprostenol Serinol Amide

For researchers, scientists, and professionals in drug development, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, step-by-step procedures for the safe disposal of fluprostenol (B1673476) serinol amide, a stable analog of a prostaglandin (B15479496) F2α glyceryl ester. Adherence to these guidelines is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Fluprostenol serinol amide is intended for research purposes only and is not for human or veterinary use. As with any chemical compound, understanding its properties is the first step toward safe handling and disposal.

Chemical Property	Value
CAS Number	1176658-85-7
Molecular Formula	C₂₆H₃₆F₃NO₇
Molecular Weight	531.6 g/mol
Purity	≥98%
Formulation	A solution in ethanol (B145695)

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for fluprostenol serinol amide should always be consulted, related compounds like fluprostenol and its methyl amide analog provide insight into potential hazards. Typically, solutions containing ethanol are classified as highly flammable liquids. Additionally, some prostaglandin analogs may carry reproductive toxicity risks.

Precautionary Statements:

• Obtain special instructions before use.

• Do not handle until all safety precautions have been read and understood.

• Keep away from heat, sparks, open flames, and hot surfaces.

• Keep container tightly closed.

• Use personal protective equipment as required, including safety glasses, gloves, and a lab coat.

Step-by-Step Disposal Protocol

The disposal of fluprostenol serinol amide must be conducted in accordance with all applicable federal, state, and local regulations.

Experimental Protocol for Disposal:

• Consult the Safety Data Sheet (SDS): Before initiating any disposal procedures, thoroughly review the SDS provided by the manufacturer. This document contains specific information regarding the hazards, handling, and disposal of the chemical.

• Assess Waste Stream: Determine if the fluprostenol serinol amide waste is considered hazardous. Given its formulation in ethanol, it is likely to be classified as flammable liquid waste.

• Segregate Chemical Waste: Do not mix fluprostenol serinol amide waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It should be collected in a designated, properly labeled waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Fluprostenol Serinol Amide in Ethanol," and the associated hazards (e.g., "Flammable Liquid").

• Storage of Waste: Store the sealed waste container in a designated satellite accumulation area. This area should be a well-ventilated, cool, and dry location, away from sources of ignition.

• Arrange for Professional Disposal: Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for the pickup and proper disposal of the waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Decontaminate Glassware: Any laboratory glassware that has come into contact with fluprostenol serinol amide should be decontaminated. Rinse the glassware with a suitable solvent (e.g., ethanol), and collect the rinsate as hazardous waste. After decontamination, the glassware can be washed according to standard laboratory procedures.

• Record Keeping: Maintain accurate records of the amount of fluprostenol serinol amide disposed of, the date of disposal, and the method used.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of fluprostenol serinol amide.

Caption: Disposal workflow for fluprostenol serinol amide.

Disclaimer: This information is intended for guidance purposes only and is based on general principles of laboratory safety. Always consult the specific Safety Data Sheet for fluprostenol serinol amide and adhere to your institution's policies and local regulations for chemical waste disposal.

Essential Safety and Handling Protocols for Fluprostenol Serinol Amide

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Fluprostenol serinol amide. Adherence to these procedures is mandatory to ensure personal safety and minimize laboratory contamination. Fluprostenol serinol amide is a stable analog of PGF2α 2-glycerol ester; while its full biological activity is yet to be determined, its relation to potent prostaglandin (B15479496) analogs necessitates rigorous handling precautions.[1][2]

Hazard Identification and Engineering Controls

Fluprostenol serinol amide should be considered a potent compound with potential biological activity. The primary routes of exposure are inhalation, skin contact, and eye contact. Due to its potency, engineering controls are the first and most critical line of defense.

• Primary Engineering Control: All handling of Fluprostenol serinol amide, including weighing, reconstituting, and aliquoting, must be conducted in a certified chemical fume hood or a containment glove box.

• Ventilation: Ensure adequate ventilation in the laboratory to minimize the concentration of any airborne particles or aerosols.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required for all personnel handling Fluprostenol serinol amide. The following table summarizes the required PPE, which should be donned before entering the designated handling area and doffed in a manner that prevents cross-contamination.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile gloves. The outer glove should be chemotherapy-rated.	Provides a primary barrier against skin contact and allows for safe removal of the outer contaminated glove.
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A full face shield should be worn over the goggles when there is a risk of splashes.	Protects eyes from splashes of the compound, which may be irritating or readily absorbed.
Respiratory Protection	A NIOSH-approved N95 or higher respirator is required for handling the solid compound. For solutions, a respirator may be necessary based on a risk assessment.	Prevents inhalation of aerosolized powder, a primary route of exposure for potent compounds.
Body Protection	A disposable, back-closing, solid-front protective gown with cuffed sleeves.	Protects skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes and disposable shoe covers.	Prevents contamination of personal footwear and subsequent spread outside the laboratory.

Safe Handling and Experimental Workflow

The following diagram and protocol outline the mandatory step-by-step procedure for the safe handling of Fluprostenol serinol amide.

Caption: Safe handling workflow for Fluprostenol serinol amide.

Experimental Protocol:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Prepare the chemical fume hood or glove box by cleaning the work surface and ensuring it is free of clutter.

  • Retrieve the container of Fluprostenol serinol amide from its designated storage location (typically a -20°C freezer).

  • Allow the container to equilibrate to room temperature in a desiccator to prevent condensation.

• Handling (inside the engineering control):

  • Carefully weigh the required amount of the solid compound using an analytical balance.

  • Reconstitute the solid with the appropriate solvent as per your experimental protocol. Use a safety-engineered sharp if a needle is required.

  • Aliquot the reconstituted solution into clearly labeled, sealed vials for experimental use.

• Post-Handling and Cleanup:

  • Decontaminate all surfaces and equipment used with an appropriate cleaning agent (e.g., 70% ethanol (B145695) followed by a suitable laboratory detergent).

  • Place all disposable items that have come into contact with the compound (e.g., gloves, pipette tips, vials) into a designated hazardous waste container.

Disposal Plan

Proper disposal of Fluprostenol serinol amide and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All waste contaminated with Fluprostenol serinol amide, including unused compound, solutions, and disposable labware, must be segregated as hazardous chemical waste.

• Containerization: Use dedicated, clearly labeled, and leak-proof containers for the collection of this waste.

• Disposal Route: Follow your institution's hazardous waste disposal procedures. This typically involves arranging for pickup by the Environmental Health and Safety (EHS) department for incineration. Do not dispose of this material down the drain or in the regular trash.

By adhering to these stringent safety protocols, you can minimize the risks associated with handling this potent compound and ensure a safe laboratory environment for yourself and your colleagues. Always consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive information.

References

• 1. caymanchem.com [caymanchem.com]
• 2. anjiechem.com [anjiechem.com]